Acid Yellow 9 monosodium salt

• CAS: 74543-21-8

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Chemical Properties of Acid Yellow 9 Monosodium Salt

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical properties of Acid Yellow 9 monosodium salt. The information is presented in a structured format, including tabulated quantitative data, detailed experimental protocols, and a workflow visualization to facilitate understanding and application in a research and development setting.

Chemical Identity and Structure

Acid Yellow 9 monosodium salt, also known by its synonym Hydrogen 4-aminoazobenzene-3,4'-disulphonate (sodium salt), is an azo dye.[1][2][3] Its chemical structure is characterized by the presence of an azo group (-N=N-) which is responsible for its color.

Chemical Structure:

Physicochemical Properties

A summary of the key physicochemical properties of Acid Yellow 9 monosodium salt is presented in the table below. It is important to note that some properties, such as water solubility, have conflicting reports in the literature.

Property	Value	Source(s)
Molecular Formula	C₁₂H₁₀N₃NaO₆S₂	[1][4]
Molecular Weight	379.34 g/mol	[1][4]
CAS Number	74543-21-8	[1][4]
Appearance	Solid, Orange to Red	[1]
Purity	99.64%	[1]
Solubility in DMSO	55 mg/mL (144.99 mM)	[3][5]
Water Solubility	Insoluble / Soluble (Conflicting Reports)	[6][7]
Melting Point	Data not available for the monosodium salt. The related disodium salt (CAS 2706-28-7) is a solid.

Spectroscopic Properties

Spectroscopic analysis is crucial for the identification and characterization of chemical compounds.

UV-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of Acid Yellow 9 in aqueous solutions is pH-dependent, showing a color change from yellow to orange and then to red with decreasing pH.[7]

pH	λmax (nm)	Observations	Source(s)
Basic	~400 nm	Yellow solution	[7]
Acidic (0.60 - 1.80)	Red-shifted from ~400 nm	Orange to Red solution	[7]
Acidic (low pH)	307 nm (from 263 nm in basic)	Red solution	[7]

Infrared (IR) and Nuclear Magnetic Resonance (NMR) Spectroscopy

Experimental Protocols

Detailed methodologies for determining the key chemical properties of Acid Yellow 9 monosodium salt are provided below.

Determination of Aqueous Solubility

Objective: To quantitatively determine the solubility of Acid Yellow 9 monosodium salt in water.

Materials:

• Acid Yellow 9 monosodium salt

• Distilled or deionized water

• Analytical balance

• Volumetric flasks

• Magnetic stirrer and stir bars

• Centrifuge

• UV-Vis spectrophotometer

• Cuvettes

Procedure:

• Preparation of a Saturated Solution: Add an excess amount of Acid Yellow 9 monosodium salt to a known volume of water in a flask.

• Equilibration: Stir the mixture at a constant temperature for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the suspension to pellet the undissolved solid.

• Sample Preparation: Carefully withdraw a known volume of the clear supernatant.

• Dilution: Dilute the supernatant with a known volume of water to a concentration that falls within the linear range of the UV-Vis spectrophotometer.

• Quantification: Measure the absorbance of the diluted solution at the λmax of Acid Yellow 9.

• Calculation: Determine the concentration of the diluted solution using a pre-established calibration curve. Calculate the original concentration in the saturated solution to determine the solubility.

Determination of Melting Point

Objective: To determine the melting point range of Acid Yellow 9 monosodium salt.

Materials:

• Acid Yellow 9 monosodium salt (finely powdered and dry)

• Capillary tubes

• Melting point apparatus (e.g., Mel-Temp or similar)

• Mortar and pestle

Procedure:

• Sample Preparation: Ensure the sample is completely dry and finely powdered using a mortar and pestle.[10]

• Loading the Capillary Tube: Pack the dry powder into a capillary tube to a height of 2-3 mm.[11]

• Instrument Setup: Place the capillary tube in the heating block of the melting point apparatus.

• Approximate Melting Point Determination: Heat the sample at a rapid rate to get an approximate melting range.[12]

• Accurate Melting Point Determination: Allow the apparatus to cool. Using a fresh sample, heat at a slow rate (1-2 °C per minute) when approaching the approximate melting point.[13]

• Data Recording: Record the temperature at which the first droplet of liquid appears and the temperature at which the entire sample becomes liquid. This range is the melting point.[13]

UV-Visible Spectroscopy

Objective: To obtain the UV-Vis absorption spectrum of Acid Yellow 9 monosodium salt.

Materials:

• Acid Yellow 9 monosodium salt

• Appropriate solvent (e.g., water, DMSO)

• Volumetric flasks

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Solution Preparation: Prepare a stock solution of known concentration by dissolving an accurately weighed amount of the compound in a specific volume of solvent. Prepare a series of dilutions from the stock solution.

• Instrument Blank: Fill a cuvette with the pure solvent and use it to zero the spectrophotometer.[14]

• Sample Measurement: Rinse the cuvette with a small amount of the sample solution before filling it. Place the sample cuvette in the spectrophotometer.

• Spectrum Acquisition: Scan the absorbance of the sample over a desired wavelength range (e.g., 200-800 nm).[1]

• Data Analysis: Identify the wavelength(s) of maximum absorbance (λmax).

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the chemical characterization of a substance like Acid Yellow 9 monosodium salt.

References

• 1. Video: UV-Vis Spectroscopy of Dyes - Procedure [jove.com]
• 2. scribd.com [scribd.com]
• 3. ugtl.hkust-gz.edu.cn [ugtl.hkust-gz.edu.cn]
• 4. Acid Yellow 9 monosodium salt | CymitQuimica [cymitquimica.com]
• 5. Acid Yellow 9 monosodium salt | TargetMol [targetmol.com]
• 6. chembk.com [chembk.com]
• 7. mdpi.com [mdpi.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. uomus.edu.iq [uomus.edu.iq]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 13. chem.ucalgary.ca [chem.ucalgary.ca]
• 14. chem.libretexts.org [chem.libretexts.org]

In-Depth Technical Guide: Acid Yellow 9 Monosodium Salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis, and physicochemical properties of Acid Yellow 9 monosodium salt, an azo dye with applications in various scientific and industrial fields.

Chemical Structure and Identification

Acid Yellow 9, also known as Fast Yellow AB, is a monoazo dye. The structure is characterized by an azobenzene backbone substituted with an amino group and two sulfonic acid groups. The monosodium salt form indicates that one of the acidic sulfonic acid groups is deprotonated and ionically bonded to a sodium ion.

The IUPAC name for the monosodium salt is sodium (E)-2-amino-5-((4-sulfonatophenyl)diazenyl)benzenesulfonate . It is important to distinguish this from the more commonly available disodium salt (CAS Number: 2706-28-7).

Structural Representation:

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for Acid Yellow 9 is presented in the tables below. This information is crucial for its application in experimental settings, ensuring accurate preparation of solutions and interpretation of results.

Table 1: General Properties

Property	Value	Reference
Molecular Formula	C₁₂H₁₀N₃NaO₆S₂	[1]
Molecular Weight	379.34 g/mol	[1]
Appearance	Yellow to Orange Solid Powder	[2]
CAS Number	74543-21-8	[1]

Table 2: Solubility Data

Solvent	Solubility	Reference
Water	Soluble	[3]
Ethanol	Soluble	[2]
DMSO	55 mg/mL	[4]

Table 3: Spectroscopic Data (UV-Visible)

The absorption maxima (λmax) of Acid Yellow 9 are highly dependent on the pH of the solution, which is a characteristic feature of many azo dyes and is attributed to the protonation state of the molecule.

Condition	λmax (nm)	Observed Color	Electronic Transition	Reference
Basic Solution	~390	Yellow	n-π
Acidic Solution (pH 1.80 - 0.60)	~500	Red	π-π
UV Region (Basic)	~263	Colorless	π-π* (aromatic system)
UV Region (Acidic)	~307	Colorless	π-π* (aromatic system)

Note: Further spectroscopic data, including 1H and 13C NMR, are not widely available in the reviewed literature.

Synthesis of Acid Yellow 9

There are two primary methods for the synthesis of Acid Yellow 9. The most common industrial method is the disulfonation of 4-aminoazobenzene. A more detailed laboratory-scale synthesis involves diazotization and azo coupling reactions.

General Manufacturing Method: Sulfonation

The industrial production of Acid Yellow 9 typically involves the disulfonation of 4-(Phenyldiazenyl)benzenamine (also known as C.I. Solvent Yellow 1).[2] This process introduces two sulfonic acid groups onto the aromatic rings of the 4-aminoazobenzene molecule.

References

• 1. medkoo.com [medkoo.com]
• 2. Acid Yellow 9 monosodium salt | TargetMol [targetmol.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. medchemexpress.com [medchemexpress.com]

A Technical Guide to Acid Yellow 9 Monosodium Salt: Synonyms, Spectroscopic Analysis, and Biodegradation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acid Yellow 9 monosodium salt, a synthetic azo dye with a history of use in various industrial applications. This document details its chemical synonyms and identifiers, provides in-depth experimental protocols for its spectroscopic analysis, and outlines a representative method for its biodegradation. Quantitative data is presented in clear, tabular formats, and key processes are visualized using workflow diagrams.

Chemical Identity and Synonyms

Acid Yellow 9 is known by a variety of names in scientific and commercial literature. The monosodium and disodium salts are the most common forms. It is crucial for researchers to be aware of these synonyms to ensure accurate identification and literature searching.

Property	Value
Common Name	Acid Yellow 9
Synonyms	Fast Yellow AB, C.I. 13015, Food Yellow 2, E 105[1]
IUPAC Name (Disodium Salt)	Disodium 2-amino-5-[(4-sulfonatophenyl)diazenyl]benzenesulfonate[2][3][4]
CAS Number (Monosodium Salt)	74543-21-8[2][5][6]
CAS Number (Disodium Salt)	2706-28-7[1][7][8]
C.I. Number	13015[1][9]
E Number	E105 (formerly used as a food additive)[1][10]
PubChem CID (Disodium Salt)	75918[2][11]
PubChem CID (Free Acid)	60996[12]
Molecular Formula (Disodium Salt)	C₁₂H₉N₃Na₂O₆S₂[1][8]
Molecular Weight (Disodium Salt)	401.33 g/mol
Molecular Formula (Monosodium Salt)	C₁₂H₁₀N₃NaO₆S₂[6]
Molecular Weight (Monosodium Salt)	379.34 g/mol [5][6]

Spectroscopic Analysis

Spectroscopic techniques are fundamental for the characterization of Acid Yellow 9, providing insights into its electronic structure, functional groups, and response to environmental changes.

UV-Visible Spectroscopy

UV-Vis spectroscopy is a key method for quantifying Acid Yellow 9 and observing its characteristic pH-dependent color changes. The absorption maxima (λmax) are influenced by the protonation state of the molecule.

Table 2: pH-Dependent UV-Visible Absorption Maxima of Acid Yellow 9

pH	λmax (nm)	Observed Color
Basic	~390	Yellow
Acidic (pH 1.40 - 0.44)	~500	Red
Highly Acidic (in multilayer films)	~650	Blue
UV Region (Basic)	~263	Colorless
UV Region (Acidic)	~307	Colorless

Data compiled from scientific literature.

Experimental Protocol: pH-Dependent UV-Vis Spectroscopy

Objective: To determine the absorption spectrum of Acid Yellow 9 at various pH values.

Materials:

• Acid Yellow 9 monosodium salt

• Spectrophotometer

• 1 cm path length quartz cuvettes

• 1 M Hydrochloric acid (HCl)

• 1 M Sodium hydroxide (NaOH)

• Distilled or deionized water

• Calibrated pH meter

Procedure:

• Stock Solution Preparation: Prepare a 0.1 mM stock solution of Acid Yellow 9 in distilled water.

• pH Adjustment: Create a series of solutions with varying pH levels by adding small, precise amounts of 1 M HCl or 1 M NaOH to aliquots of the stock solution. Measure the final pH of each solution.

• Spectroscopic Measurement: Use distilled water as a blank to zero the spectrophotometer. Record the UV-Vis absorption spectrum of each pH-adjusted solution from 200 to 800 nm.

• Data Analysis: Identify the λmax for each spectrum and correlate it with the corresponding pH value.

Raman Spectroscopy

Raman spectroscopy provides information about the vibrational modes of the molecule, offering a fingerprint for its identification and characterization of structural changes, such as the protonation of the azo bond under acidic conditions.

Experimental Protocol: Raman Spectroscopy

Objective: To obtain the Raman spectrum of Acid Yellow 9 and observe pH-induced changes.

Materials:

• Acid Yellow 9 solution or solid sample

• Raman spectrometer with a 532 nm laser

• Microscope slides

Procedure:

• Sample Preparation: A small amount of the Acid Yellow 9 solution at a specific pH is deposited on a microscope slide and allowed to dry.

• Spectroscopic Measurement: The sample is placed under the Raman microscope, and the spectrum is acquired using a 532 nm laser.

• Data Analysis: The resulting spectrum is analyzed to identify characteristic vibrational bands. Key bands to note are those associated with the C=N and N=N stretching vibrations, which are sensitive to pH changes.

Biodegradation

Acid Yellow 9, being an azo dye, can be subject to microbial degradation. Certain microorganisms, such as Pseudomonas fluorescens, can utilize this dye as a source of carbon and nitrogen, leading to its decolorization and breakdown.

Representative Experimental Protocol: Biodegradation of Acid Yellow 9 by Pseudomonas fluorescens

Objective: To assess the ability of Pseudomonas fluorescens to degrade Acid Yellow 9.

Materials:

• Pure culture of Pseudomonas fluorescens

• Nutrient broth or a minimal salts medium

• Acid Yellow 9 monosodium salt

• Sterile flasks or bioreactor

• Incubator shaker

• Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Inoculum Preparation: Cultivate Pseudomonas fluorescens in a suitable nutrient broth to obtain an active culture.

• Biodegradation Medium: Prepare a sterile minimal salts medium containing Acid Yellow 9 as the sole carbon and nitrogen source at a concentration of 50-200 mg/L.

• Inoculation: Inoculate the biodegradation medium with the prepared Pseudomonas fluorescens culture.

• Incubation: Incubate the culture at an appropriate temperature (e.g., 30-37°C) with agitation.

• Monitoring Degradation: At regular intervals, withdraw samples from the culture. Centrifuge the samples to remove bacterial cells and measure the absorbance of the supernatant at the λmax of Acid Yellow 9 using a spectrophotometer to determine the extent of decolorization. For a more detailed analysis of the parent compound and its degradation products, use HPLC.

• Data Analysis: Calculate the percentage of dye degradation over time.

Toxicology

The toxicological profile of Acid Yellow 9 is a critical consideration. As with many azo dyes, a primary concern is the potential for reductive cleavage of the azo bond by gut microbiota to form aromatic amines, which can be carcinogenic.

Table 3: Acute Toxicity Data for C.I. Acid Yellow 9

Test	Species	Route	LD50
Acute Toxicity	Rat	Intraperitoneal	2,000 mg/kg

Data from RTECS (Registry of Toxic Effects of Chemical Substances).[2]

Visualized Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. Acid Yellow 9 – Wikipedia [de.wikipedia.org]
• 3. Fast Yellow AB | 79873-36-2 | Benchchem [benchchem.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Acid Yellow 9 monosodium salt | CymitQuimica [cymitquimica.com]
• 7. echemi.com [echemi.com]
• 8. medkoo.com [medkoo.com]
• 9. CosIng - Cosmetics - GROWTH - European Commission [ec.europa.eu]
• 10. CI 13015 | 2706-28-7 [chemicalbook.com]
• 11. Fast Yellow AB - Wikidata [wikidata.org]
• 12. 4-Aminoazobenzene-3,4'-disulfonic acid | C12H11N3O6S2 | CID 60996 - PubChem [pubchem.ncbi.nlm.nih.gov]

In-Depth Spectroscopic Analysis of Acid Yellow 9 Monosodium Salt: A Technical Guide for Researchers

Introduction

Acid Yellow 9, a monoazo dye, finds application in various industrial processes. A comprehensive understanding of its spectroscopic characteristics is paramount for quality control, stability assessment, and for investigating its interactions, particularly within the realm of drug development where understanding potential off-target effects and metabolic fate is critical. This technical guide provides a detailed overview of the spectroscopic data for Acid Yellow 9 monosodium salt, outlines key experimental protocols for its analysis, and presents a generalized workflow for such spectroscopic investigations.

Physicochemical Properties

Property	Value
Chemical Name	sodium (E)-2-amino-5-((4-sulfonatophenyl)diazenyl)benzenesulfonate[1][2]
C.I. Name	Acid Yellow 9[1][3]
CAS Number	2706-28-7[1][3]
Molecular Formula	C₁₂H₉N₃Na₂O₆S₂[1][3]
Molecular Weight	401.33 g/mol [3]

Spectroscopic Data

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a powerful tool for characterizing the electronic transitions within Acid Yellow 9. The dye's absorption maxima (λmax) are highly sensitive to the pH of the solution, which is attributed to the protonation and deprotonation of the amino group and the azo bridge. This pH-dependent chromism results in distinct color changes.[3]

Condition	λmax (nm)	Observed Color	Electronic Transition
Basic	~390	Yellow	n-π[3][4]
Acidic (pH 1.40 - 0.44)	~500	Red	π-π[3][4]
Highly Acidic (in multilayer films)	~650	Blue	Protonated azo group[3]
UV Region (Basic)	~263	Colorless	π-π* (aromatic system)[3][4]
UV Region (Acidic)	~307	Colorless	π-π* (aromatic system)[3][4]

Infrared (IR) Spectroscopy

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical structure of Acid Yellow 9. While specific peak assignments for ¹³C NMR were not found in the search results, ¹H NMR data is available from commercial suppliers.

¹H NMR: A proton NMR spectrum would reveal signals corresponding to the aromatic protons on the two benzene rings. The chemical shifts and splitting patterns of these protons would be influenced by the positions of the amino and sulfonate substituents.

¹³C NMR: A carbon-13 NMR spectrum would show distinct signals for each unique carbon atom in the aromatic rings. The chemical shifts would provide further confirmation of the molecular structure.

Experimental Protocols

UV-Vis Spectroscopy

Objective: To determine the absorption spectrum of Acid Yellow 9 and investigate its pH-dependent shifts.

Materials:

• Acid Yellow 9 monosodium salt

• Distilled water

• 1 M HCl and 1 M NaOH solutions

• Calibrated pH meter

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Stock Solution Preparation: Prepare a 0.1 mM stock solution of Acid Yellow 9 in distilled water.[4]

• pH Adjustment: Create a series of solutions with varying pH values by adding precise amounts of 1 M HCl or 1 M NaOH to aliquots of the stock solution. The final pH of each solution should be measured with a calibrated pH meter.[3]

• Spectroscopic Measurement: Use distilled water as a blank to calibrate the spectrophotometer. Record the UV-Vis absorption spectrum for each pH-adjusted solution over a range of 200 to 800 nm.[3]

• Data Analysis: From the recorded spectra, identify the λmax for each pH value and correlate the shifts in absorption maxima with the changes in pH.[3]

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in Acid Yellow 9.

Materials:

• Acid Yellow 9 monosodium salt

• Potassium bromide (KBr)

• FT-IR spectrometer

Procedure:

• Sample Preparation: Prepare a solid sample by grinding a small amount of Acid Yellow 9 with dry KBr powder and pressing the mixture into a thin pellet.

• Spectral Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer and acquire the spectrum over the appropriate wavenumber range (e.g., 4000-400 cm⁻¹).

• Data Analysis: Identify the characteristic absorption bands corresponding to the various functional groups in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Materials:

• Acid Yellow 9 monosodium salt

• Deuterated solvent (e.g., D₂O or DMSO-d₆)

• NMR spectrometer

• NMR tubes

Procedure:

• Sample Preparation: Dissolve a small, precise amount of Acid Yellow 9 in a suitable deuterated solvent in an NMR tube.

• Spectral Acquisition: Place the NMR tube in the spectrometer and acquire the ¹H NMR spectrum. Subsequently, acquire the ¹³C NMR spectrum, which may necessitate a longer acquisition time.[3]

• Data Analysis: Process the spectra to determine the chemical shifts, integration, and multiplicity of the signals to aid in the assignment of protons and carbons to the molecular structure.

Visualizations

Caption: A generalized workflow for the spectroscopic analysis of Acid Yellow 9.

This guide provides a foundational understanding of the spectroscopic properties of Acid Yellow 9 monosodium salt. For researchers in drug development and other scientific fields, this information is crucial for ensuring the quality and consistency of the compound and for understanding its behavior in various chemical and biological environments. Further research to obtain and assign detailed IR and ¹³C NMR spectra would provide a more complete spectroscopic profile of this important azo dye.

References

• 1. researchgate.net [researchgate.net]
• 2. medkoo.com [medkoo.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]

Photophysical Properties of Acid Yellow 9 Monosodium Salt: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Yellow 9 (AY9), also known by its Colour Index name C.I. 13015 and historically as Fast Yellow AB, is a monosulfonated azo dye.[1] Its chemical structure, characterized by the presence of an azo group (-N=N-) connecting two substituted benzene rings, is responsible for its chromophoric properties. While extensively used in the past as a textile and histological stain, a comprehensive understanding of its photophysical properties is crucial for its potential application in modern research, particularly in the development of fluorescent probes and sensors. This guide provides a detailed overview of the known photophysical characteristics of Acid Yellow 9 monosodium salt, outlines experimental protocols for their determination, and presents a workflow for its historical application in histological staining.

Physicochemical Properties

A summary of the key physicochemical properties of Acid Yellow 9 monosodium salt is presented in the table below.

Property	Value	Reference
Synonyms	C.I. Acid Yellow 9, C.I. 13015, Fast Yellow AB	[1]
Molecular Formula	C₁₂H₁₀N₃NaO₆S₂
Molecular Weight	379.34 g/mol
Appearance	Yellow to orange powder	[1]
Solubility	Soluble in water	[1]

Photophysical Properties: Quantitative Data

The photophysical behavior of a dye is dictated by its electronic structure and how it interacts with light. Key parameters include its absorption and emission characteristics, as well as the efficiency and timescale of the fluorescence process.

UV-Visible Absorption Spectroscopy

The absorption of ultraviolet and visible light by Acid Yellow 9 is due to electronic transitions within the molecule, primarily the n-π* and π-π* transitions of the azo group. The absorption spectrum of Acid Yellow 9 in aqueous solution is highly sensitive to pH.

pH	Absorption Maximum (λmax)	Molar Absorptivity (ε)	Reference
Basic	~390 nm	Not Reported	[2]
Acidic (pH 1.40 - 0.44)	~500 nm	Not Reported	[2]
Basic (UV region)	~263 nm	Not Reported	[2]
Acidic (UV region)	~307 nm	Not Reported	[2]

Note: The transition from yellow to orange to red is observed as the pH of an aqueous solution of AY9 is decreased from 1.80 to 0.60.[2]

Fluorescence Emission

A comprehensive search of the scientific literature did not yield specific quantitative data for the fluorescence emission spectrum, quantum yield (Φ), or fluorescence lifetime (τ) of Acid Yellow 9 monosodium salt. Azo dyes, in general, are known to have low fluorescence quantum yields due to efficient non-radiative decay pathways, such as trans-cis isomerization.

Recommendation: Due to the lack of published data, it is highly recommended that these photophysical parameters be determined experimentally for applications requiring fluorescence-based detection. Detailed protocols for these measurements are provided in Section 4.

Experimental Protocols

This section provides detailed methodologies for the characterization of the core photophysical properties of Acid Yellow 9 monosodium salt.

UV-Visible Absorption Spectroscopy

This protocol is adapted from the methodology described for the analysis of Acid Yellow 9 in aqueous solutions.[2]

Objective: To determine the absorption maxima (λmax) and molar absorptivity (ε) of Acid Yellow 9 at different pH values.

Materials:

• Acid Yellow 9 monosodium salt

• Volumetric flasks and pipettes

• Distilled or deionized water

• 0.1 M HCl and 0.1 M NaOH solutions

• pH meter

• Dual-beam UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Stock Solution Preparation: Accurately weigh a known amount of Acid Yellow 9 monosodium salt and dissolve it in a known volume of distilled water to prepare a stock solution of known concentration (e.g., 1 mM).

• Working Solution Preparation: Prepare a series of dilutions from the stock solution in distilled water.

• pH Adjustment: For each dilution, prepare a set of solutions with varying pH values by adding small, precise volumes of 0.1 M HCl or 0.1 M NaOH. Measure and record the final pH of each solution.

• Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamps to stabilize. Set the wavelength range for scanning (e.g., 200-700 nm).

• Baseline Correction: Fill a quartz cuvette with distilled water (or the corresponding pH-adjusted buffer without the dye) and record a baseline spectrum.

• Sample Measurement: Rinse the cuvette with a small amount of the sample solution before filling it. Place the cuvette in the sample holder and record the absorption spectrum.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λmax) for each pH value.

  • Using the Beer-Lambert law (A = εcl), calculate the molar absorptivity (ε) at each λmax, where A is the absorbance, c is the molar concentration, and l is the path length of the cuvette (1 cm).

Fluorescence Spectroscopy (Emission Spectrum, Quantum Yield, and Lifetime)

The following are generalized protocols for determining the key fluorescence parameters of a dye, which can be applied to Acid Yellow 9.

Objective: To determine the excitation and emission maxima of Acid Yellow 9.

Materials:

• Acid Yellow 9 monosodium salt solution of known concentration (ensure absorbance at the excitation wavelength is below 0.1 to avoid inner filter effects)

• Spectrofluorometer

• Quartz fluorescence cuvettes

Procedure:

• Excitation Spectrum:

  • Set the emission monochromator to an estimated emission wavelength (e.g., 520 nm, based on the absorption data).

  • Scan the excitation monochromator over a range of wavelengths (e.g., 350-500 nm).

  • The resulting spectrum will show the optimal excitation wavelength (λex).

• Emission Spectrum:

  • Set the excitation monochromator to the determined λex.

  • Scan the emission monochromator from a wavelength slightly higher than λex to a longer wavelength (e.g., λex + 20 nm to 700 nm).

  • The resulting spectrum is the fluorescence emission spectrum, and the peak represents the emission maximum (λem).

Objective: To determine the fluorescence quantum yield (Φ) of Acid Yellow 9 relative to a known standard.

Materials:

• Acid Yellow 9 solution with a known absorbance at the excitation wavelength.

• A standard fluorophore with a known quantum yield in the same solvent (e.g., Quinine Sulfate in 0.1 M H₂SO₄, Φ = 0.54).

• Spectrofluorometer with a corrected emission spectrum function.

• UV-Vis spectrophotometer.

Procedure:

• Prepare a solution of the standard and a solution of Acid Yellow 9 in the same solvent.

• Adjust the concentrations of both solutions so that their absorbance at the same excitation wavelength is identical and below 0.1.

• Record the corrected fluorescence emission spectrum for both the standard and the sample, using the same excitation wavelength and instrument settings.

• Integrate the area under the emission curves for both the standard (A_std) and the sample (A_smp).

• Calculate the quantum yield of the sample (Φ_smp) using the following equation: Φ_smp = Φ_std * (A_smp / A_std) * (η_smp² / η_std²) where Φ_std is the quantum yield of the standard, and η is the refractive index of the solvent. If the same solvent is used, the refractive index term cancels out.

Objective: To determine the fluorescence lifetime (τ) of Acid Yellow 9.

Method: Time-Correlated Single Photon Counting (TCSPC) is the most common and accurate method for determining fluorescence lifetimes in the nanosecond range.

Materials:

• Acid Yellow 9 solution.

• TCSPC instrument, including a pulsed light source (e.g., picosecond laser diode), a fast photodetector, and timing electronics.

Procedure:

• Instrument Response Function (IRF) Measurement: Measure the IRF of the system using a scattering solution (e.g., a dilute solution of non-dairy creamer in water) at the excitation wavelength.

• Sample Measurement: Replace the scattering solution with the Acid Yellow 9 solution and acquire the fluorescence decay curve.

• Data Analysis:

  • Use deconvolution software to fit the experimental decay curve, taking the IRF into account.

  • The decay is typically fitted to a single or multi-exponential function to obtain the fluorescence lifetime(s) (τ).

Application: Histological Staining

Acid Yellow 9, under the name Fast Yellow AB, was historically used as a component in the Wallart & Honette's trichrome stain to differentiate collagen from other tissues.[3][4]

Staining Mechanism

In this trichrome staining method, different tissue components are colored with contrasting acid dyes. The differential staining is based on the molecular size of the dyes and the porosity of the tissue. Collagen, having a porous structure, is readily stained by the yellow dye. The staining procedure involves sequential steps of nuclear staining, cytoplasmic staining, and finally, collagen staining with Acid Yellow 9.

Experimental Workflow: Wallart & Honette's Trichrome Stain

The following diagram illustrates the key steps in the Wallart & Honette's trichrome staining protocol.

Wallart & Honette's Trichrome Staining Workflow.

Conclusion

Acid Yellow 9 monosodium salt exhibits interesting photophysical properties, particularly its pH-dependent UV-Vis absorption. While its use in some applications has been curtailed due to safety concerns, a thorough understanding of its characteristics remains valuable for specialized research areas. This guide has summarized the available quantitative data and provided detailed experimental protocols to enable researchers to further characterize its fluorescence properties, which are currently not well-documented in the literature. The outlined histological staining workflow provides a practical example of its application and a basis for further studies into the interactions of sulfonated azo dyes with biological macromolecules.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. stainsfile.com [stainsfile.com]
• 4. benchchem.com [benchchem.com]

Acid Yellow 9 monosodium salt CAS number 74543-21-8.

An In-depth Technical Guide to Acid Yellow 9 Monosodium Salt (CAS: 74543-21-8)

For Researchers, Scientists, and Drug Development Professionals

Chemical and Physical Properties

Acid Yellow 9 monosodium salt, an azo dye, is a versatile compound with applications in various scientific fields. Its chemical and physical properties are summarized below for easy reference.

Property	Value	Citations
CAS Number	74543-21-8	[1][2]
Molecular Formula	C₁₂H₁₀N₃NaO₆S₂	[1]
Molecular Weight	379.34 g/mol	[1]
IUPAC Name	Sodium 2-amino-5-((4-sulfophenyl)diazenyl)benzenesulfonate	[3]
Synonyms	Acid Yellow 9 monosodium salt, Hydrogen 4-aminoazobenzene-3,4'-disulphonate sodium salt	[3][4]
Appearance	Brown, red, or purple powder	[1]
Purity	≥ 95% (Dye content), with some suppliers offering ≥ 98% or 99.64% purity	[1][5]
Solubility	Soluble in water. Soluble in DMSO at 20 mg/mL (52.72 mM) with ultrasonic and warming to 60°C, and at 55 mg/mL (144.99 mM) with sonication recommended.	[2][6]
Storage	Store at room temperature. For long-term storage as a powder, -20°C for up to 3 years is recommended. In solvent, store at -80°C for up to 6 months or -20°C for up to 1 month. Keep in a dark place, under an inert atmosphere, and away from direct sunlight and moisture.	[1][3][6]

Safety and Handling

Acid Yellow 9 monosodium salt is classified as an irritant. Proper safety precautions should be taken when handling this compound.

Hazard Class	GHS Pictogram	Hazard Statements	Precautionary Statements	Citations
Skin Irritant	GHS07	H315: Causes skin irritation	P264: Wash thoroughly after handling.	[1][7]
Eye Irritant	GHS07	H319: Causes serious eye irritation	P280: Wear protective gloves/protective clothing/eye protection/face protection.	[1][7]
P321: Specific treatment (see label).	[1]

Applications in Research

Acid Yellow 9 monosodium salt has several applications in scientific research, primarily as a dye and a substrate for studying microbial degradation.

Biodegradation Studies

This compound is notably used as a sole source of carbon, nitrogen, and energy for the bacterium Pseudomonas fluorescens, making it a valuable tool for studying the mechanisms of azo dye biodegradation.[5]

Acid-Base Indicator

In multilayer films, Acid Yellow 9 exhibits a significant and unusual color change from deep red to dark blue in an acidic environment, suggesting its potential application in the development of acid-base titration methods and sensors.[8][9]

Histology and Diagnostics

The dye is suitable for use in hematology and histology, as well as in diagnostic assay manufacturing.[7]

Experimental Protocols

Spectroscopic Analysis of pH-Dependent Color Change

This protocol outlines the methodology for observing the absorption spectra of Acid Yellow 9 monosodium salt at various pH levels.

Materials:

• Acid Yellow 9 monosodium salt

• Distilled water

• 0.1 M Sodium Hydroxide (NaOH)

• 1% (by mass) Hydrochloric Acid (HCl)

• UV-Vis Spectrometer

• pH meter

• 1 cm quartz cuvettes

• Volumetric flasks and pipettes

Procedure:

• Prepare a 0.1 mM stock solution of Acid Yellow 9 monosodium salt in distilled water.

• Prepare a series of solutions with pH values ranging from 0.2 to 2.2 by adding 0.1 M NaOH or 1% HCl to the stock solution.

• Measure the precise pH of each solution using a calibrated pH meter at room temperature (22 °C).

• Record the UV-Vis absorption spectra of each solution from 200 nm to 700 nm in 2 nm increments, using distilled water as a reference.

• Plot the molar absorptivity versus wavelength for each pH value.

Expected Results: As the pH decreases, a clear appearance of an absorption peak around 500 nm and the disappearance of the peak at 390 nm will be observed. The solution's color will transition from yellow to orange and then to red.[8]

Bacterial Degradation Assay

This protocol provides a general framework for studying the degradation of Acid Yellow 9 monosodium salt by Pseudomonas fluorescens.

Materials:

• Acid Yellow 9 monosodium salt

• Pseudomonas fluorescens culture

• Suitable nutrient medium

• Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

• Incubator

Procedure:

• Cultivate Pseudomonas fluorescens in a suitable nutrient medium.

• Prepare a medium where Acid Yellow 9 monosodium salt (typically at a concentration of 50-200 mg/L) is the sole source of carbon and nitrogen.

• Inoculate the prepared medium with the Pseudomonas fluorescens culture.

• Incubate the culture at a suitable growth temperature (e.g., 30-37°C).

• Monitor the degradation of the dye by periodically measuring the decrease in its concentration using a spectrophotometer at its λmax or by analyzing the degradation products using HPLC.

Photophysical Properties

The photophysical properties of Acid Yellow 9 monosodium salt are crucial for its application as a dye and potential fluorescent marker.

Parameter	Value	Citations
λmax (in 0.1 M HCl)	489 nm	[7]
Molar Extinction Coefficient (ε) in 0.1 M HCl	11,438 at 489 nm (at 0.01 g/L)	[7]
λmax (in 1 M HCl)	385 nm	[7]
Molar Extinction Coefficient (ε) in 1 M HCl	15,302 at 385 nm (at 0.01 g/L)	[7]
pH-dependent Absorption	In aqueous solutions, the absorption peak shifts with pH. At high pH, a peak is observed around 390 nm. As pH decreases, this peak diminishes, and a new peak appears around 500 nm. A peak in the UV region at 263 nm in basic solutions red-shifts to 307 nm in acidic solutions.	[8]

Synthesis and Quality Control

Synthesis

The general synthesis of Acid Yellow 9 involves the disulfonation of 4-(phenyldiazenyl)benzenamine (C.I. Solvent Yellow 1). Another general method for this class of dyes involves the diazotization of an aromatic amine followed by a coupling reaction.

Purification

Acid Yellow 9 monosodium salt can be purified by recrystallization from water.[8]

Quality Control

The quality of Acid Yellow 9 monosodium salt is typically assessed through:

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound. Commercial suppliers often guarantee a purity of ≥95% or higher.[1][5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure of the compound.[1]

A Certificate of Analysis (CoA) from the supplier will provide lot-specific data on purity and structural confirmation.

Visualized Experimental Workflow and Pathways

Experimental Workflow: pH-Dependent Spectroscopic Analysis

The following diagram illustrates the workflow for analyzing the effect of pH on the absorption spectrum of Acid Yellow 9 monosodium salt.

Caption: Workflow for pH-dependent UV-Vis analysis.

Logical Relationship: Biodegradation by Pseudomonas fluorescens

This diagram shows the logical relationship of using Acid Yellow 9 monosodium salt to study biodegradation.

Caption: Biodegradation of Acid Yellow 9.

References

• 1. molnova.com [molnova.com]
• 2. scbt.com [scbt.com]
• 3. chemimpex.com [chemimpex.com]
• 4. CAS 74543-21-8: Benzenesulfonic acid, 2-amino-5-[2-(4-sulf… [cymitquimica.com]
• 5. molnova.cn [molnova.cn]
• 6. medchemexpress.com [medchemexpress.com]
• 7. 4-Amino-1,1 -azobenzene-3,4 -disulfonic acid Dye content 95 74543-21-8 [sigmaaldrich.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Acid Yellow 9 monosodium salt | CymitQuimica [cymitquimica.com]

Acid Yellow 9 Monosodium Salt: A Comprehensive Technical Guide

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Yellow 9 monosodium salt, an azo dye, is a versatile chemical compound with applications spanning environmental science, materials science, and analytical chemistry. This technical guide provides a detailed overview of its core properties, experimental protocols for its various applications, and a summary of key quantitative data. Its utility in biodegradation studies, as a pH indicator, and in dyeing processes for various materials are explored in depth.

Core Properties and Quantitative Data

Acid Yellow 9 monosodium salt is characterized by the following physicochemical properties. The quantitative data is summarized in the tables below for easy reference.

Property	Value
Molecular Weight	379.34 g/mol
Molecular Formula	C₁₂H₁₀N₃NaO₆S₂
Appearance	Solid
Synonyms	Hydrogen 4-aminoazobenzene-3,4'-disulphonate sodium salt, C.I. 13015

Table 1: Physicochemical Properties of Acid Yellow 9 Monosodium Salt

Wavelength (nm)	Molar Absorptivity (ε)	Solvent/Condition
~390	Not specified	Basic aqueous solution
~500	Not specified	Acidic aqueous solution (pH 1.40 - 0.44)

Table 2: UV-Vis Absorption Data

Experimental Protocols

This section details the methodologies for key experiments involving Acid Yellow 9 monosodium salt.

Biodegradation by Pseudomonas fluorescens

Acid Yellow 9 monosodium salt can be utilized as a sole source of carbon and nitrogen by the bacterium Pseudomonas fluorescens, making it a model compound for bioremediation studies.

Experimental Protocol:

• Bacterial Cultivation: Cultivate Pseudomonas fluorescens in a suitable nutrient medium.

• Dye Exposure: Introduce Acid Yellow 9 monosodium salt to the bacterial culture at a concentration of 50-200 mg/L.

• Incubation: Maintain the culture at a growth temperature of 30-37°C.

• Degradation Monitoring: At regular intervals, withdraw aliquots of the culture medium. Centrifuge the samples to pellet the bacterial cells and collect the supernatant.

• Analysis: Measure the absorbance of the supernatant using a UV-Vis spectrophotometer at the dye's maximum absorbance wavelength to determine the decrease in concentration over time. Alternatively, use High-Performance Liquid Chromatography (HPLC) for a more detailed analysis of the dye and its degradation products.

Biodegradation Experimental Workflow.

pH-Dependent Colorimetric Analysis in Multilayer Films

Acid Yellow 9 exhibits significant color changes in response to pH variations, a property that can be harnessed in the development of pH sensors.

Experimental Protocol:

• Substrate Preparation: Clean glass microscope slides by immersing them in a piranha solution (a mixture of sulfuric acid and hydrogen peroxide) for 24 hours.

• Film Assembly: Use a layer-by-layer assembly technique to deposit multilayer films of a cationic polyelectrolyte (e.g., poly(allylamine hydrochloride)) and Acid Yellow 9 onto the prepared glass slides.

• pH Exposure: Submerge the multilayer films into aqueous solutions of varying pH (e.g., from 0.2 to 2.2) for 30 seconds to allow for equilibration.

• Drying: Gently dry the films with a stream of air.

• Spectroscopic Analysis: Immediately analyze the films using a UV-Vis spectrophotometer to record the absorption spectra at different pH values. The color change from yellow/orange to red and then to deep blue at very low pH can be quantified by observing the shifts in the absorption peaks.[1]

pH-Dependent Analysis Workflow.

Dyeing of Textiles and Leather

Acid Yellow 9 is used for dyeing protein fibers such as silk and wool, as well as synthetic polyamides like nylon. It is also employed in leather dyeing.

• Fabric Preparation: Wash the silk fabric to remove any sizing or impurities.

• Dye Bath Preparation: In a stainless steel pot, dissolve the Acid Yellow 9 powder in hot water (below simmering temperature). The amount of dye required is typically 2-4% of the dry weight of the fabric for a medium shade.

• Dyeing: Add the pre-wetted silk to the dyebath. Stir for several minutes.

• Acidification: Add white vinegar or citric acid to the dyebath to lower the pH.

• Heating: Maintain the temperature just below a simmer and stir for 20-30 minutes.

• Rinsing: Remove the fabric from the dyebath, and rinse with a neutral soap and then with cool water until the water runs clear.

• Dye Bath Preparation: Prepare a dyebath containing water, the polyamide material, and the Acid Yellow 9 dye.

• pH Control: Initially, the pH of the dyebath should be high enough to inhibit the dye from striking the material too quickly. An alkaline composition can be added to achieve this.

• Acid Donor Addition: Add an acid-producing agent (acid donor) to the dyebath.

• Heating: Gradually raise the temperature of the dyebath (e.g., at a rate of 1.5°F per minute to 180°F). The heat will cause the acid donor to hydrolyze, slowly decreasing the pH. This controlled pH drop allows for a gradual and uniform diffusion of the dye into the polyamide fibers.

• Rinsing: Once the desired shade is achieved and the dyebath is exhausted, rinse the material thoroughly.

• Leather Preparation: The leather is typically wetted in an alkaline solution (e.g., with ammonia) before dyeing.

• Dye Bath Preparation: Prepare a dyebath with water at approximately 60°C.

• Dyeing: The leather is introduced into the dyebath containing the Acid Yellow 9 dye.

• Fixation: After a period of dyeing to allow for penetration, an acid (such as formic acid) is added to the dyebath to fix the dye to the leather fibers.

• Rinsing and Finishing: The dyed leather is then rinsed and undergoes further finishing processes.

Logical Flow for Dyeing Processes.

Conclusion

Acid Yellow 9 monosodium salt is a valuable compound for a range of scientific applications. Its utility in studying microbial degradation pathways offers insights into bioremediation strategies. Its distinct pH-dependent colorimetric properties make it a candidate for the development of novel sensor technologies. Furthermore, its established use in the dyeing industry for protein and polyamide fibers underscores its practical importance. The experimental protocols provided in this guide serve as a foundational resource for researchers and professionals working with this versatile azo dye.

References

• 1. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Solubility of Acid Yellow 9 Monosodium Salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Acid Yellow 9 monosodium salt in various solvents. The information is compiled from available technical data sheets and scientific literature to support research and development activities.

Introduction to Acid Yellow 9 Monosodium Salt

Acid Yellow 9 is an azo dye, and its monosodium salt is chemically known as 4-amino-1,1′-azobenzene-3,4′-disulfonic acid monosodium salt. It is utilized in various research applications, including as a biological stain and in studies of microbial degradation.[1] Understanding its solubility is critical for the preparation of stock solutions and for its effective use in experimental settings.

Quantitative Solubility Data

The solubility of Acid Yellow 9 monosodium salt has been reported in a limited number of solvents. The available quantitative data is summarized in the table below. It is important to note that solubility can be influenced by factors such as temperature, pH, and the physical form of the solute (e.g., crystalline vs. amorphous).

Solvent	Solubility	Conditions
Dimethyl Sulfoxide (DMSO)	20 mg/mL (52.72 mM)	Ultrasonic and warming and heat to 60°C[2]
Dimethyl Sulfoxide (DMSO)	55 mg/mL (144.99 mM)	Sonication is recommended[3]

Note on Aqueous and Ethanol Solubility:

There are conflicting reports regarding the solubility of Acid Yellow 9 in water. One source describes the disodium salt as "insoluble in water"[4]. However, the presence of sulfonic acid groups in the molecule suggests that the monosodium salt should have some degree of aqueous solubility[5]. This discrepancy may arise from differences in the specific salt form or the experimental conditions under which solubility was assessed. Another source states that the dye is "soluble in ethanol," but quantitative data is not provided[4]. Further empirical determination is recommended to ascertain the precise solubility in these solvents.

Experimental Protocols for Solubility Determination

For researchers who need to determine the solubility of Acid Yellow 9 monosodium salt in specific solvent systems, the following established methods are recommended.

Gravimetric Method

This method directly measures the mass of the solute dissolved in a known volume of solvent to determine the saturation concentration.

Methodology:

• Preparation of a Saturated Solution:

  • Add an excess amount of Acid Yellow 9 monosodium salt to the chosen solvent in a sealed container.

  • Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solid is necessary to confirm saturation.

• Separation of the Saturated Solution:

  • Allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant, ensuring no solid particles are transferred. Filtration through a syringe filter (e.g., 0.45 µm) is recommended.

• Mass Determination:

  • Transfer the known volume of the clear, saturated solution to a pre-weighed, dry container.

  • Evaporate the solvent under controlled conditions (e.g., in a drying oven at a temperature that does not degrade the dye).

  • Once the solvent is fully evaporated, cool the container in a desiccator and weigh it.

  • Repeat the drying and weighing steps until a constant mass is achieved.

• Calculation of Solubility:

  • The mass of the dissolved dye is the final mass of the container with the residue minus the initial mass of the empty container.

  • Solubility is expressed as the mass of the dissolved dye per volume of the solvent (e.g., in mg/mL or g/L).

Spectrophotometric Method

This indirect method determines the concentration of a saturated solution by measuring its absorbance of light, which is particularly suitable for colored compounds like Acid Yellow 9.

Methodology:

• Determination of Maximum Absorbance (λmax):

  • Prepare a dilute solution of Acid Yellow 9 monosodium salt in the solvent of interest.

  • Scan the solution using a UV-Vis spectrophotometer to identify the wavelength of maximum absorbance (λmax).

• Preparation of a Calibration Curve:

  • Prepare a series of standard solutions of the dye with known concentrations in the same solvent.

  • Measure the absorbance of each standard solution at the predetermined λmax.

  • Plot a graph of absorbance versus concentration to create a calibration curve and determine the linear regression equation.

• Analysis of the Saturated Solution:

  • Prepare a saturated solution as described in the gravimetric method (Section 3.1.1).

  • After separating the clear supernatant, accurately dilute a known volume of the saturated solution with the solvent to bring its absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution at λmax.

• Calculation of Solubility:

  • Use the calibration curve equation to calculate the concentration of the diluted solution from its absorbance.

  • Multiply the calculated concentration by the dilution factor to determine the concentration of the original saturated solution, which represents the solubility.

Experimental Workflow

The following diagram illustrates a general workflow for the experimental determination of the solubility of Acid Yellow 9 monosodium salt.

Caption: A flowchart illustrating the key steps for determining the solubility of Acid Yellow 9 monosodium salt.

References

• 1. 4-Aminoazobenzene-3,4'-disulfonic acid | C12H11N3O6S2 | CID 60996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Acid Yellow 9 monosodium salt | TargetMol [targetmol.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. chemimpex.com [chemimpex.com]

A Technical Guide to Research-Grade Acid Yellow 9 Monosodium Salt: Purity, Specifications, and Analytical Methodologies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the purity specifications for research-grade Acid Yellow 9 monosodium salt, a widely utilized azo dye in various scientific applications. This document outlines the key quality parameters, analytical methodologies for their assessment, and a standard workflow for quality control to ensure the reliability and reproducibility of experimental results.

Introduction to Acid Yellow 9 Monosodium Salt

Acid Yellow 9 is a water-soluble azo dye that finds applications in biological staining, as a pH indicator, and in studies of microbial degradation. For research purposes, particularly in sensitive biological and chemical assays, the purity of this reagent is of paramount importance to avoid interference from contaminants. Research-grade Acid Yellow 9 monosodium salt is characterized by a high degree of purity, with stringent limits on impurities that could affect experimental outcomes.

Purity Specifications

The quality of research-grade Acid Yellow 9 monosodium salt is defined by a set of physical and chemical parameters. While specifications may vary slightly between suppliers, the following table summarizes typical purity requirements for a research-grade product.

Parameter	Specification	Test Method
Appearance	Fine, yellowish-orange to reddish-brown powder	Visual Inspection
Dye Content (by UV-Vis)	≥ 90%	UV-Vis Spectrophotometry
Purity (by HPLC)	≥ 98%[1]	High-Performance Liquid Chromatography (HPLC)
Moisture Content (Karl Fischer)	≤ 5%	Karl Fischer Titration
Water-Insoluble Matter	≤ 0.2%	Gravimetric Analysis
Heavy Metals (as Pb)	≤ 20 ppm	Inductively Coupled Plasma Mass Spectrometry (ICP-MS)
Identity (IR)	Conforms to reference spectrum	Infrared Spectroscopy (IR)
Solubility (in Water)	Clear solution	Visual Inspection

Note: The purity of commercially available research-grade Acid Yellow 9 monosodium salt can range from 95% to over 99%.[2][3] It is crucial to consult the certificate of analysis for the specific batch being used.

Experimental Protocols

Accurate determination of the purity of Acid Yellow 9 monosodium salt relies on validated analytical methods. Below are detailed protocols for key experiments.

Determination of Dye Content by UV-Vis Spectrophotometry

This method provides an estimation of the dye content based on its characteristic light absorption.

Objective: To determine the dye content of an Acid Yellow 9 monosodium salt sample.

Materials:

• Acid Yellow 9 monosodium salt sample

• Deionized water

• Volumetric flasks (100 mL, 1000 mL)

• Pipettes

• UV-Vis Spectrophotometer

• Quartz cuvettes

Procedure:

• Standard Preparation: Accurately weigh approximately 10 mg of a previously characterized Acid Yellow 9 reference standard and dissolve it in deionized water in a 100 mL volumetric flask. Dilute to the mark with deionized water. Further dilute 10 mL of this stock solution to 1000 mL with deionized water to obtain a working standard solution.

• Sample Preparation: Accurately weigh approximately 10 mg of the Acid Yellow 9 sample and prepare a working solution following the same procedure as for the standard.

• Measurement: Record the absorbance of both the standard and sample solutions at the wavelength of maximum absorption (λmax), which is approximately 390 nm in a neutral aqueous solution.

• Calculation: Dye Content (%) = (Absorbance of Sample / Absorbance of Standard) x (Concentration of Standard / Concentration of Sample) x Purity of Standard (%)

Purity Determination by High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating Acid Yellow 9 from its impurities and accurately quantifying its purity. The following is a representative reversed-phase HPLC method.

Objective: To determine the purity of Acid Yellow 9 monosodium salt and to identify and quantify any impurities.

Instrumentation and Materials:

• HPLC system with a gradient pump, autosampler, column oven, and a photodiode array (PDA) or UV-Vis detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• HPLC-grade acetonitrile.

• HPLC-grade water.

• Ammonium acetate.

• Acid Yellow 9 monosodium salt sample and reference standard.

• Volumetric flasks and pipettes.

• 0.45 µm syringe filters.

Chromatographic Conditions:

• Mobile Phase A: 20 mM Ammonium acetate in water

• Mobile Phase B: Acetonitrile

• Gradient:

  Time (min)	%A	%B
  0	95	5
  20	50	50
  25	50	50
  30	95	5

  | 35 | 95 | 5 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 390 nm

• Injection Volume: 10 µL

Procedure:

• Standard Solution Preparation: Prepare a stock solution of the Acid Yellow 9 reference standard in deionized water at a concentration of approximately 1 mg/mL. Dilute this stock solution to a working concentration of about 100 µg/mL with the initial mobile phase composition (95:5 Mobile Phase A:B).

• Sample Solution Preparation: Prepare the Acid Yellow 9 sample solution in the same manner as the standard solution.

• Analysis: Filter both solutions through a 0.45 µm syringe filter and inject them into the HPLC system.

• Calculation: The purity is determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram. Purity (%) = (Area of Acid Yellow 9 peak / Total area of all peaks) x 100

Quality Control Workflow

A robust quality control (QC) process is essential to ensure that the Acid Yellow 9 monosodium salt meets the required specifications for research use. The following diagram illustrates a typical QC workflow.

A typical workflow for the quality control of research-grade Acid Yellow 9.

Microbial Degradation Pathway

Acid Yellow 9 is known to be degraded by certain microorganisms, such as Pseudomonas fluorescens, which can utilize it as a sole source of carbon, nitrogen, and energy.[2] Understanding this degradation pathway is relevant for environmental studies and bioremediation research. The initial steps of microbial degradation typically involve the reductive cleavage of the azo bond.

Simplified pathway of microbial degradation of Acid Yellow 9.

By adhering to the purity specifications and analytical methodologies outlined in this guide, researchers can ensure the quality and consistency of Acid Yellow 9 monosodium salt, leading to more reliable and reproducible scientific outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. Acid Yellow 9 monosodium salt | TargetMol [targetmol.com]
• 3. Acid Yellow 9 monosodium salt | CymitQuimica [cymitquimica.com]

An In-Depth Technical Guide to Acid Yellow 9: Discovery, History, and Core Data

For Researchers, Scientists, and Drug Development Professionals

Abstract

C.I. Acid Yellow 9, also known as 4-amino-1,1'-azobenzene-3,4'-disulfonic acid, is a synthetic monoazo dye. Historically significant as a derivative of the first commercial azo dye, it has found applications in the textile industry and as a biological stain. This technical guide provides a comprehensive overview of its history, synthesis, and physicochemical properties. Detailed experimental protocols for its synthesis and spectroscopic analysis are presented, alongside tabulated quantitative data for easy reference. Visual workflows for its synthesis and analytical characterization are also provided to aid researchers in their understanding and application of this compound.

Introduction and Historical Context

The story of Acid Yellow 9 is intrinsically linked to the birth of the synthetic dye industry in the mid-19th century. The journey began with the discovery of "Aniline Yellow" (C.I. Solvent Yellow 1) in 1861 by C. Mène. This was the first azo dye, a class of compounds characterized by the -N=N- functional group. The synthesis of Aniline Yellow marked a pivotal moment, moving dye production from natural sources to synthetic organic chemistry.

Following the commercialization of Aniline Yellow in 1864, chemists began to explore its derivatives to create new colors and improve properties such as water solubility and lightfastness. Acid Yellow 9 is a direct descendant of this pioneering work, created through the disulfonation of Aniline Yellow. While the exact date and discoverer of Acid Yellow 9 are not well-documented in readily available historical records, its creation was a logical progression in the development of acid dyes, which are so named for their application from an acidic dye bath. These dyes are primarily used for dyeing protein fibers like wool and silk, as well as synthetic polyamides.

Acid Yellow 9 was also formerly used as a food colorant under the designation E105, but this application has since been discontinued in many regions due to safety concerns. Today, its primary use is in industrial dyeing and as a biological stain.

Physicochemical Properties

Acid Yellow 9 is a red-light yellow dye that is soluble in water and ethanol. Its chemical and physical properties are summarized in the tables below.

Table 1: General and Physicochemical Properties of Acid Yellow 9

Property	Value	Reference(s)
C.I. Name	Acid Yellow 9, 13015	[1]
CAS Number	2706-28-7	[1]
Molecular Formula	C₁₂H₉N₃Na₂O₆S₂	[1][2]
Molecular Weight	401.33 g/mol	[1]
Appearance	Red-light yellow powder	[1]
Solubility in Water	Soluble	[3]
Solubility in Ethanol	Soluble	[1]
Solubility in DMSO	55 mg/mL (144.99 mM)	[4]

Table 2: Spectroscopic Data for Acid Yellow 9

Spectroscopic Technique	Wavelength (λ) / Wavenumber (cm⁻¹)	Conditions	Reference(s)
UV-Vis (λmax)	~390 nm	Basic solution	[5]
~500 nm	Acidic solution (pH 1.40 - 0.44)	[5]
~263 nm	UV Region (Basic)	[5]
~307 nm	UV Region (Acidic)	[5]
Molar Absorptivity (ε)	Plotted as molar absorptivity vs. wavelength in reference	0.1 mM aqueous solutions at various pH	[5]

Table 3: Predicted FT-IR Vibrational Frequencies for Acid Yellow 9

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode
3400 - 3300	-NH₂	N-H stretching
1620 - 1580	Aromatic C=C	C=C stretching
~1600	-N=N-	Azo stretching
1200 - 1100	-SO₃⁻	S=O asymmetric stretching
1050 - 1000	-SO₃⁻	S=O symmetric stretching
850 - 800	Aromatic C-H	C-H out-of-plane bending

Synthesis of Acid Yellow 9

The manufacturing process for Acid Yellow 9 involves the disulfonation of its precursor, 4-(Phenyldiazenyl)benzenamine (C.I. Solvent Yellow 1).[1]

Experimental Protocol: Synthesis of Acid Yellow 9

Objective: To synthesize Acid Yellow 9 by the disulfonation of Solvent Yellow 1.

Materials:

• 4-(Phenyldiazenyl)benzenamine (Solvent Yellow 1)

• Concentrated sulfuric acid (H₂SO₄)

• Fuming sulfuric acid (oleum)

• Ice

• Sodium chloride (NaCl)

• Deionized water

Procedure:

• Carefully prepare a sulfonating mixture by combining concentrated sulfuric acid and fuming sulfuric acid. The exact ratios can be varied to control the degree of sulfonation.

• Cool the sulfonating mixture in an ice bath to a temperature between 5-10 °C.

• Slowly add Solvent Yellow 1 to the cooled and stirred sulfonating mixture, ensuring the temperature is maintained below 10 °C.

• After the addition is complete, continue stirring the reaction mixture at a low temperature for several hours to ensure complete disulfonation.

• Prepare a solution of ice and water in a separate beaker.

• Slowly and carefully "drown" the reaction mixture by pouring it into the ice-water mixture with constant stirring. This will precipitate the sulfonated product.

• Add sodium chloride to the slurry to "salt out" the product, further decreasing its solubility in water.

• Isolate the precipitated Acid Yellow 9 by filtration.

• Wash the filter cake with a cold, saturated sodium chloride solution to remove excess acid and unreacted starting material.

• Dry the product to obtain Acid Yellow 9 as a powder.

This protocol is a general representation of the sulfonation process. Researchers should consult specific literature for precise quantities and reaction conditions.

Experimental Workflows

Synthesis Workflow

Caption: A flowchart illustrating the key steps in the synthesis of Acid Yellow 9 from Solvent Yellow 1.

Spectroscopic Analysis Workflow

Caption: A generalized workflow for the spectroscopic characterization of Acid Yellow 9.

Applications and Safety

Acid Yellow 9 is primarily used in the dyeing of textiles, particularly wool, silk, and polyamide fibers.[1] It is also used for coloring leather and paper.[1] Its aluminum salt can be utilized in the manufacturing of inks.[1] In a laboratory setting, it can be employed as a biological stain.

In terms of safety, Acid Yellow 9 is classified as an irritant to the eyes, respiratory system, and skin. Standard laboratory safety precautions, including the use of personal protective equipment, should be observed when handling this compound.

Conclusion

Acid Yellow 9 holds a notable place in the history of synthetic dyes as an early and important derivative of the first commercial azo dye. Its synthesis via the disulfonation of Solvent Yellow 1 is a classic example of modifying a parent dye molecule to enhance its properties for specific applications. While detailed historical records of its initial discovery are scarce, its chemical properties and methods of synthesis are well-established. This technical guide provides researchers and professionals with a solid foundation of its historical context, key quantitative data, and detailed experimental protocols to support further research and application of this versatile dye.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. medkoo.com [medkoo.com]
• 3. Acid Yellow 9 [chembk.com]
• 4. Acid Yellow 9 monosodium salt | TargetMol [targetmol.com]
• 5. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes: Acid Yellow 9 Monosodium Salt in Fluorescence Microscopy

Introduction

Acid Yellow 9 monosodium salt, also known as Fast Yellow AB, is a synthetic monoazo dye. Historically, it was utilized as a counterstain in histological preparations, particularly in trichrome staining methods to color collagen yellow.[1] However, due to toxicological concerns, its application in routine laboratory settings and as a food additive (formerly E105) has been discontinued in Europe and the USA.[1] This document provides an overview of the properties of Acid Yellow 9 and clarifies its suitability for fluorescence microscopy applications.

Principle of Staining (Histology)

As an acid dye, Acid Yellow 9 is anionic and binds to positively charged (acidophilic) components in tissues, such as cytoplasm and collagen fibers.[2] This interaction is based on electrostatic attraction and is primarily used for visualization in bright-field microscopy.

Physicochemical Properties

The key physicochemical properties of Acid Yellow 9 monosodium salt are summarized below. It is important to note that the available spectroscopic data pertains to UV-Vis absorption, not fluorescence emission.

Property	Value/Description	Reference
Synonyms	Fast Yellow AB, C.I. 13015	[1][3]
Molecular Formula	C₁₂H₁₀N₃NaO₆S₂	[4]
Molecular Weight	379.34 g/mol	[4]
Appearance	Yellow powder	[2]
Class	Monoazo Dye	[3]
UV-Vis Absorption	In water, exhibits a peak around 390 nm at neutral to high pH, which shifts towards 500 nm with decreasing pH.[5]

Fluorescence Properties and Suitability for Fluorescence Microscopy

Acid Yellow 9 is an azo dye. Azo dyes are characterized by the presence of a nitrogen-nitrogen double bond (-N=N-). This chemical group is known to be a "dark quencher," meaning it efficiently dissipates the energy of absorbed photons as heat through rapid non-radiative decay pathways (e.g., cis-trans isomerization). Consequently, most azo dyes, including Acid Yellow 9, are not fluorescent and are therefore unsuitable for fluorescence microscopy applications .

While some advanced, specifically engineered azo dyes can be rendered fluorescent by restricting this isomerization, Acid Yellow 9 does not possess the necessary structural modifications. Vendor classifications that may list it under "fluorescent dyes" are typically broad and do not reflect practical application in fluorescence imaging.[6]

Experimental Protocols

Given that Acid Yellow 9 is not a fluorescent probe, no protocols for its use in fluorescence microscopy can be provided. For researchers interested in yellow fluorescence staining, alternative dyes should be considered. Below is a generalized protocol for staining with a generic yellow fluorescent dye for illustrative purposes. This protocol is NOT for Acid Yellow 9.

Protocol: General Staining of Paraffin-Embedded Sections with a Yellow Fluorescent Dye

This hypothetical protocol outlines the basic steps for applying a fluorescent stain to tissue sections. Optimization of dye concentration, incubation times, and mounting media is essential for any specific fluorophore.

• Deparaffinization and Rehydration:

  • Xylene: 2 changes, 5 minutes each.

  • 100% Ethanol: 2 changes, 3 minutes each.

  • 95% Ethanol: 2 changes, 3 minutes each.

  • 70% Ethanol: 1 change, 3 minutes.

  • Distilled Water: Rinse for 5 minutes.[7]

• Staining:

  • Prepare a working solution of the desired yellow fluorescent dye (e.g., 0.1% - 1.0% w/v) in an appropriate buffer (e.g., PBS, pH 7.4).

  • Immerse slides in the working staining solution for a predetermined time (e.g., 5-30 minutes), protecting from light.

• Differentiation (Optional):

  • If staining is too intense, briefly dip slides in a differentiating solution (e.g., 70% ethanol) to remove excess unbound dye.[7]

  • Immediately stop differentiation by rinsing in the working solution buffer.

• Counterstaining (Optional):

  • A nuclear counterstain (e.g., DAPI) can be applied. Incubate with DAPI solution (e.g., 1 µg/mL) for 5-10 minutes.[8]

  • Rinse thoroughly with buffer.

• Mounting:

  • Briefly rinse slides in distilled water.

  • Mount with an aqueous, anti-fade mounting medium suitable for fluorescence microscopy.

  • Apply a coverslip and seal the edges.

• Imaging:

  • Image using a fluorescence microscope equipped with the appropriate filter set for the chosen yellow fluorophore.

Visualizations

References

• 1. Solvent- and Light-Sensitive AIEE-Active Azo Dye: From Spherical to 1D and 2D Assemblies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. Azo-tagged C4N4 fluorophores: unusual overcrowded structures and their application to fluorescent imaging - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. A protocol for combining fluorescent proteins with histological stains for diverse cell wall components | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Acid Yellow 9 Monosodium Salt in Live-Cell Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Yellow 9 monosodium salt is a fluorescent azo dye. While it has been utilized in various industrial and biological research applications, its use in live-cell imaging is not yet well-documented.[1][2] These application notes provide a comprehensive guide for researchers interested in exploring the potential of Acid Yellow 9 as a fluorescent probe for live-cell imaging. Due to the limited specific data for this application, the following protocols are based on the known properties of Acid Yellow 9 and established methodologies for similar fluorescent dyes.[3][4][5] A systematic optimization of the suggested parameters is crucial for successful application.

Physicochemical and Spectroscopic Properties

A summary of the known properties of Acid Yellow 9 monosodium salt is presented below. Understanding these characteristics is essential for designing and troubleshooting live-cell imaging experiments.

Property	Value/Description	Reference
Synonyms	C.I. Acid Yellow 9, Hydrogen 4-aminoazobenzene-3,4'-disulphonate sodium salt	[1]
Molecular Formula	C₁₂H₉N₃Na₂O₆S₂	[2]
Molecular Weight	401.33 g/mol	[2]
Appearance	Red-light yellow solid	[2]
Solubility	Soluble in ethanol, insoluble in water. A stock solution can be prepared in DMSO.	[2]
Fluorescent Properties	As an azo dye, its absorption and emission are pH-dependent. In aqueous solutions, it exhibits absorption peaks around 263 nm, 390 nm, and a notable peak at 500 nm that appears with decreasing pH.[6] For a related compound, Acid Yellow 17, excitation at 440 nm results in an emission maximum at 532 nm.[7]	[6][7]
Cell Permeability	The presence of two sulfonate groups suggests that Acid Yellow 9 may have low permeability across live cell membranes, potentially making it more suitable for staining the cell surface or requiring specific loading conditions.[5][8]	[5][8]

Experimental Protocols

The following is a generalized protocol for utilizing Acid Yellow 9 monosodium salt for live-cell imaging. It is imperative to optimize the dye concentration, incubation time, and imaging parameters for each cell type and experimental setup.

Preparation of Stock Solution

• Reagent Preparation : Prepare a stock solution of Acid Yellow 9 monosodium salt in a high-quality, anhydrous solvent such as dimethyl sulfoxide (DMSO). For example, to prepare a 10 mM stock solution, dissolve 4.01 mg of Acid Yellow 9 (MW: 401.33 g/mol ) in 1 mL of DMSO.

• Storage : Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C, protected from light.

Cell Preparation and Staining

• Cell Culture : Plate cells on a suitable imaging dish or slide (e.g., glass-bottom dishes) and culture under standard conditions until the desired confluency is reached.

• Preparation of Staining Solution : On the day of the experiment, thaw an aliquot of the Acid Yellow 9 stock solution. Dilute the stock solution in a serum-free culture medium or a suitable imaging buffer (e.g., Hank's Balanced Salt Solution, HBSS) to the desired working concentration. A recommended starting range for optimization is 0.1 µM to 10 µM .

• Cell Staining :

  • Remove the culture medium from the cells.

  • Gently wash the cells once with pre-warmed, serum-free medium or imaging buffer.

  • Add the staining solution to the cells and incubate under appropriate conditions. Start with an incubation time of 15-30 minutes at 37°C . Optimization of incubation time and temperature may be necessary.[3]

• Washing : After incubation, remove the staining solution and wash the cells two to three times with pre-warmed imaging buffer to remove excess dye and reduce background fluorescence.

Live-Cell Imaging

• Imaging Setup :

  • Place the stained cells on a microscope stage equipped with an environmental chamber to maintain physiological conditions (37°C, 5% CO₂).

  • Based on the spectroscopic data, select appropriate excitation and emission filters. A starting point for excitation could be around 488 nm or 514 nm, with emission collection around 530-580 nm. Fine-tuning will be necessary to optimize the signal-to-noise ratio.

• Image Acquisition :

  • Use the lowest possible laser power to minimize phototoxicity and photobleaching.

  • Acquire images using a sensitive camera (e.g., sCMOS or EMCCD).

  • Include proper controls, such as unstained cells to assess autofluorescence.

Cytotoxicity Assessment

It is crucial to evaluate the potential toxicity of Acid Yellow 9 on the cells being studied. This can be done using standard cell viability assays (e.g., MTT, Trypan Blue exclusion) after incubating the cells with a range of dye concentrations for a duration relevant to the planned imaging experiment.

Visualizations

Experimental Workflow for Optimization

The following diagram outlines the logical workflow for optimizing the use of Acid Yellow 9 monosodium salt in live-cell imaging.

Caption: Workflow for optimizing Acid Yellow 9 staining.

Factors for Consideration in Live-Cell Imaging

This diagram illustrates the key relationships between different factors that need to be considered for successful live-cell imaging with a novel dye like Acid Yellow 9.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. biorxiv.org [biorxiv.org]
• 4. In Vivo Two-Photon Voltage Imaging with Sulfonated Rhodamine Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Labeling Strategy for Living Specimens in Long-Term/Super-Resolution Fluorescence Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]

Application Notes and Protocols: Acid Yellow 9 Monosodium Salt as a pH Indicator in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

I. Introduction

Acid Yellow 9, also known as Fast Yellow AB, is a water-soluble azo dye that functions as a pH indicator.[1][2] Its distinct color change in response to variations in hydrogen ion concentration makes it a tool for analytical chemistry.[1] The color transition is a result of changes in the electronic structure of the dye molecule upon protonation and deprotonation of its azo group.[2] This document provides detailed application notes and protocols for the use of Acid Yellow 9 monosodium salt as a pH indicator in biological research, with a focus on its potential applications and limitations in cell-based assays.

II. Physicochemical Properties and Spectral Data

A summary of the key quantitative data for Acid Yellow 9 monosodium salt is presented in Table 1. This information is essential for preparing stock solutions and designing experiments.

Property	Value	Reference
Molecular Formula	C₁₂H₁₀N₃NaO₆S₂	[3]
Molecular Weight	379.34 g/mol	[3]
Appearance	Solid	[3]
Solubility (DMSO)	Up to 55 mg/mL (144.99 mM)	[4]
pH Transition Range	1.80 to 0.60	[5]
Color Change	Yellow (less acidic) to Orange/Red (more acidic)	[5]
Absorbance Maxima (λmax)	~390 nm (disappears with decreasing pH)	[5]
~500 nm (appears with decreasing pH)	[5]

III. Mechanism of Action as a pH Indicator

The function of Acid Yellow 9 as a pH indicator is based on the protonation of its azo (-N=N-) group under acidic conditions. This protonation alters the conjugated system of the molecule, leading to a shift in its light absorption spectrum and a visible color change.

Figure 1. Protonation equilibrium of Acid Yellow 9.

IV. Experimental Protocols

A. Protocol for Spectrophotometric Determination of pKa

This protocol allows for the experimental determination of the pKa of Acid Yellow 9.

Materials:

• Acid Yellow 9 monosodium salt

• Deionized water

• Buffer solutions of known pH (e.g., pH 1.0 to 3.0 in 0.2 unit increments)

• UV-Vis spectrophotometer

• Cuvettes

• Micropipettes

Procedure:

• Prepare a stock solution of Acid Yellow 9: Dissolve a known amount of Acid Yellow 9 in deionized water to make a stock solution (e.g., 1 mM).

• Prepare a series of buffered solutions containing Acid Yellow 9: For each buffer solution, add a small, constant volume of the Acid Yellow 9 stock solution to a constant total volume to achieve the desired final concentration (e.g., 0.1 mM).

• Measure absorbance spectra: For each buffered solution, measure the absorbance spectrum from 350 nm to 700 nm.

• Data Analysis:

  • Identify the wavelength of maximum absorbance for the acidic form (λmax,acid ~500 nm) and the basic form (λmax,base ~390 nm).[5]

  • Plot the absorbance at λmax,acid and λmax,base as a function of pH.

  • The pKa is the pH at which the concentrations of the acidic and basic forms are equal, which corresponds to the inflection point of the titration curve.

References

• 1. Extracellular Acidification Rate (ECAR) Fluorometric Assay Kit - Elabscience® [elabscience.com]
• 2. apac.labcart.com [apac.labcart.com]
• 3. Acid Yellow 9 monosodium salt | CymitQuimica [cymitquimica.com]
• 4. Acid Yellow 9 monosodium salt | TargetMol [targetmol.com]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols: Acid Yellow 9 Monosodium Salt in Biological Imaging

For the Attention of Researchers, Scientists, and Drug Development Professionals

Executive Summary

Extensive research indicates that Acid Yellow 9 monosodium salt is not utilized for in vivo imaging applications. This document outlines the known characteristics of Acid Yellow 9 and provides context on its limited applicability in live animal imaging. While direct in vivo protocols are unavailable due to a lack of documented use, this guide offers insights into its physicochemical properties and presents a generalized protocol for the in vitro use of acid dyes for histological staining.

Physicochemical Properties of Acid Yellow 9 Monosodium Salt

Acid Yellow 9 is a water-soluble azo dye. Its primary characteristic noted in the literature is its color change in response to pH. In aqueous solutions, it transitions from yellow to orange and then to red as the pH decreases.[1] The UV-Vis spectra of Acid Yellow 9 solutions show distinct absorption peaks. At higher pH, a peak is observed around 390 nm, which shifts to around 500 nm in acidic conditions.[1]

Property	Value/Description	Reference
Appearance	Yellow powder	[2]
Class	Azo Dye	[3][4]
Molecular Formula	C₁₂H₁₀N₃NaO₆S₂	[2]
Molecular Weight	379.34 g/mol	[2]
Solubility	Soluble in water	[1]
UV-Vis Absorption (Basic)	~390 nm	[1]
UV-Vis Absorption (Acidic)	~500 nm	[1]

Assessment for In Vivo Imaging Applications

There is no scientific literature detailing the use of Acid Yellow 9 monosodium salt for in vivo imaging. Several factors likely contribute to its unsuitability for this purpose:

• Toxicity: Azo dyes can be metabolized into aromatic amines, which are potentially carcinogenic. This toxicity is a significant concern for systemic administration in living organisms.

• Biocompatibility and Biodistribution: There is no available data on the biocompatibility, pharmacokinetics, or biodistribution of Acid Yellow 9 monosodium salt in animal models.

Conceptual Workflow for Fluorescence Imaging

While not specific to Acid Yellow 9, the following diagram illustrates the general principle of fluorescence imaging, a common modality in in vivo studies.

Principle of In Vivo Fluorescence Imaging.

Generalized Protocol for In Vitro Staining with Acid Dyes

Based on protocols for similar acid dyes, the following is a generalized procedure for staining tissue sections for microscopic analysis. This protocol is not suitable for living organisms but can be adapted for histological applications.

Disclaimer: This is a generalized protocol and requires optimization for specific tissues and applications.

Materials

• Acid Yellow 9 monosodium salt

• Distilled water

• Glacial acetic acid (optional)

• Microscope slides with fixed tissue sections

• Graded ethanol series (70%, 95%, 100%)

• Xylene or a xylene substitute

• Mounting medium

Solution Preparation

• Stock Solution (1% w/v): Dissolve 1 g of Acid Yellow 9 powder in 100 mL of distilled water. Gentle heating may be necessary.

• Working Solution (0.1% - 0.5% w/v): Dilute the stock solution with distilled water to the desired concentration. To potentially enhance staining of acidophilic structures, the pH can be lowered by adding a few drops of glacial acetic acid.

Staining Procedure

• Deparaffinization and Rehydration: If using paraffin-embedded sections, deparaffinize in xylene and rehydrate through a graded series of ethanol to water.

• Staining: Immerse the slides in the Acid Yellow 9 working solution for 1-5 minutes. The optimal staining time should be determined empirically.

• Rinsing: Briefly rinse the slides in distilled water to remove excess dye. A quick rinse in a weak acetic acid solution may improve differentiation.

• Dehydration: Dehydrate the sections through a graded series of ethanol (e.g., 70%, 95%, 100%).

• Clearing: Clear the slides in xylene or a suitable substitute.

• Mounting: Apply a coverslip using a compatible mounting medium.

Expected Results

Acidophilic components, such as cytoplasm, collagen, and muscle fibers, are expected to stain yellow. The intensity will vary based on the dye concentration, staining duration, and pH.

Workflow for In Vitro Histological Staining

The following diagram outlines the general workflow for using an acid dye in a laboratory setting for tissue staining.

Generalized workflow for in vitro staining.

Conclusion

While Acid Yellow 9 monosodium salt has established chemical properties as a pH-sensitive azo dye, there is a significant lack of evidence to support its use in in vivo imaging. Concerns regarding potential toxicity and the absence of favorable fluorescence characteristics likely preclude its application in living systems. Researchers seeking fluorescent probes for in vivo imaging should consider well-characterized and validated dyes, particularly those with emissions in the near-infrared spectrum.

References

• 1. mdpi.com [mdpi.com]
• 2. Acid Yellow 9 monosodium salt | CymitQuimica [cymitquimica.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. luminicell.com [luminicell.com]

Application Notes and Protocols for Labeling Proteins with Acid Yellow 9 Monosodium Salt

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Yellow 9 is a water-soluble azo dye. While not a conventional fluorescent probe, its distinct colorimetric properties can be leveraged for the labeling of proteins. This document provides a detailed protocol for the conjugation of Acid Yellow 9 monosodium salt to proteins, enabling their detection and quantification in various biochemical assays. The primary method described herein utilizes amine-reactive crosslinking chemistry, a robust and widely applicable technique for protein modification. This approach is suitable for proteins that possess accessible primary amines on their surface, such as the side chains of lysine residues and the N-terminus.

Principle of the Method

Direct conjugation of Acid Yellow 9 monosodium salt, which contains a primary amine, to proteins can be achieved using a two-step process involving a homobifunctional N-hydroxysuccinimide (NHS) ester crosslinker. In the first step, the protein is reacted with an excess of the crosslinker, which targets surface-exposed primary amines (e.g., lysine residues). After removal of the excess crosslinker, the now "activated" protein, displaying NHS ester groups, is introduced to the Acid Yellow 9 monosodium salt. The amine group on the dye reacts with the NHS ester on the protein to form a stable amide bond, resulting in a covalently labeled protein.

Materials and Reagents

• Protein of interest (in an amine-free buffer, e.g., PBS)

• Acid Yellow 9 monosodium salt

• Homobifunctional NHS ester crosslinker (e.g., BS3 - bis(sulfosuccinimidyl)suberate)

• Reaction Buffer: 0.1 M sodium phosphate, 0.15 M NaCl, pH 7.2-8.0

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Desalting columns or dialysis tubing (with appropriate molecular weight cut-off)

• Spectrophotometer

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Experimental Protocols

Protocol 1: Two-Step Protein Labeling with Acid Yellow 9 using a Homobifunctional NHS Ester Crosslinker

This protocol is designed for a typical labeling reaction of 1 mg of a protein with a molecular weight of approximately 150 kDa (e.g., IgG). Optimization may be required for other proteins.

1. Preparation of Reagents:

• Protein Solution: Prepare the protein solution at a concentration of 1-5 mg/mL in the Reaction Buffer. Ensure the buffer does not contain primary amines (e.g., Tris or glycine).

• Crosslinker Solution: Immediately before use, dissolve the homobifunctional NHS ester crosslinker (e.g., BS3) in the Reaction Buffer to a final concentration of 10 mM.

• Acid Yellow 9 Solution: Dissolve Acid Yellow 9 monosodium salt in anhydrous DMF or DMSO to a concentration of 10 mg/mL.

2. Reaction - Step 1: Activation of the Protein

• Add a 20-fold molar excess of the dissolved NHS ester crosslinker to the protein solution.

• Incubate the reaction mixture for 30-60 minutes at room temperature with gentle stirring.

3. Removal of Excess Crosslinker:

• Immediately after incubation, remove the excess, unreacted crosslinker using a desalting column or by dialysis against the Reaction Buffer. This step is critical to prevent the crosslinking of the dye molecules to each other.

4. Reaction - Step 2: Conjugation with Acid Yellow 9

• To the "activated" protein solution from the previous step, add a 10- to 20-fold molar excess of the Acid Yellow 9 solution.

• Incubate the reaction for 1-2 hours at room temperature, protected from light, with gentle stirring.

5. Quenching of the Reaction:

• Add the Quenching Buffer to the reaction mixture to a final concentration of 50 mM.

• Incubate for 15-30 minutes at room temperature to quench any unreacted NHS esters.

6. Purification of the Labeled Protein:

• Remove excess, unconjugated Acid Yellow 9 and other reaction by-products by extensive dialysis against an appropriate storage buffer (e.g., PBS) or by using a desalting column.

7. Determination of Degree of Labeling (DOL):

The Degree of Labeling (DOL), which is the average number of dye molecules conjugated to each protein molecule, can be determined spectrophotometrically.

• Measure the absorbance of the purified labeled protein solution at 280 nm (A280) and at the maximum absorbance wavelength of Acid Yellow 9 (approximately 390 nm, Amax).

• Calculate the protein concentration using the following formula, which corrects for the absorbance of the dye at 280 nm:

  Protein Concentration (M) = [A280 - (Amax × CF)] / ε_protein

  Where:

  • ε_protein is the molar extinction coefficient of the protein at 280 nm (in M⁻¹cm⁻¹).

  • CF is the correction factor, which is the ratio of the dye's absorbance at 280 nm to its absorbance at its Amax. This should be determined experimentally for Acid Yellow 9 under the same buffer conditions.

• Calculate the concentration of the conjugated dye:

  Dye Concentration (M) = Amax / ε_dye

  Where:

  • ε_dye is the molar extinction coefficient of Acid Yellow 9 at its Amax (in M⁻¹cm⁻¹).

• Calculate the Degree of Labeling:

  DOL = Dye Concentration (M) / Protein Concentration (M)

Data Presentation

The following tables should be used to record and summarize the quantitative data from the protein labeling experiments.

Table 1: Reagent Concentrations and Molar Ratios

Parameter	Value
Protein Concentration (mg/mL)
Protein Molecular Weight (kDa)
Protein Molar Concentration (µM)
Crosslinker Molar Excess
Acid Yellow 9 Molar Excess

Table 2: Spectrophotometric Analysis and Degree of Labeling (DOL)

Parameter	Value
A280 of Labeled Protein
Amax of Labeled Protein
Correction Factor (CF) of Acid Yellow 9
Molar Extinction Coefficient of Protein (ε_protein)
Molar Extinction Coefficient of Acid Yellow 9 (ε_dye)
Calculated Protein Concentration (M)
Calculated Dye Concentration (M)
Degree of Labeling (DOL)

Table 3: Protein Recovery

Parameter	Value
Initial Amount of Protein (mg)
Final Amount of Labeled Protein (mg)
Protein Recovery (%)

Visualizations

Caption: Workflow for the two-step labeling of a protein with Acid Yellow 9.

Caption: Hypothetical workflow using an Acid Yellow 9-labeled antibody.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Degree of Labeling (DOL)	- Insufficient molar excess of crosslinker or dye. - Inactive crosslinker or dye. - Presence of primary amines in the buffer. - Protein has few accessible primary amines.	- Increase the molar excess of reagents. - Use fresh, high-quality reagents. - Perform buffer exchange to an amine-free buffer. - Consider alternative labeling chemistries (e.g., targeting thiols).
Protein Precipitation	- High concentration of organic solvent (DMF/DMSO). - Protein is not stable under the reaction conditions.	- Add the dye solution dropwise while gently stirring. - Reduce the volume of organic solvent. - Optimize reaction pH and temperature.
High Background/Non-specific Staining	- Incomplete removal of unconjugated dye.	- Extend dialysis time or use a fresh desalting column. - Perform size-exclusion chromatography for purification.

Storage of Labeled Protein

Store the purified, labeled protein under conditions that are optimal for the specific protein. In general, storage at 4°C for short-term use or at -20°C or -80°C in aliquots for long-term storage is recommended. Avoid repeated freeze-thaw cycles. Protect the labeled protein from light.

Disclaimer

This protocol provides a general guideline. The optimal conditions for protein labeling are dependent on the specific protein and the intended application. It is highly recommended to perform small-scale pilot experiments to optimize the labeling conditions for your specific protein of interest.

Application Notes and Protocols for Studying Microbial Degradation of Acid Yellow 9 Monosodium Salt

Audience: Researchers, scientists, and drug development professionals.

Introduction

Acid Yellow 9 monosodium salt is a synthetic azo dye widely used in various industries. Its release into the environment poses significant ecological concerns due to its recalcitrant nature and potential toxicity. Microbial degradation has emerged as a cost-effective and environmentally friendly approach for the treatment of dye-containing effluents. This document provides detailed application notes and protocols for studying the microbial degradation of Acid Yellow 9 monosodium salt, focusing on bacterial and fungal catalysts. The protocols outlined below are based on established methods for azo dye degradation and can be adapted for specific research needs.

Data Presentation: Quantitative Analysis of Acid Yellow 9 Degradation

The efficiency of microbial degradation of Acid Yellow 9 can be quantified under various experimental conditions. The following tables summarize key data from studies on the degradation of Acid Yellow 9 and other similar azo dyes by different microorganisms.

Table 1: Bacterial Degradation of Acid Yellow 9 and Similar Azo Dyes

Microorganism	Dye Concentration (mg/L)	Temperature (°C)	pH	Incubation Time (h)	Decolorization Efficiency (%)	Reference
Bacillus sp. strain TR	Not Specified	37	7.0	96	76.4	[1]
Pseudomonas aeruginosa	20	40	9.0	72	81.49	[2]
Bacillus subtilis 'RA29'	Not Specified	37	7.0	72	~75-80	[3]
Pseudomonas aeruginosa	40	40	6.0-8.0	192	Maximum degradation observed	[4]
Bacillus subtilis	25	35	7.0	72	Maximum degradation observed	[5]

Table 2: Fungal Degradation of Azo Dyes

Microorganism	Dye Concentration (mg/L)	Temperature (°C)	pH	Incubation Time (days)	Decolorization Efficiency (%)	Reference
Aspergillus niger	Not Specified	Not Specified	Not Specified	60	70 (Synozol Yellow)	[6]
Trichoderma viride	Not Specified	Not Specified	Not Specified	60	73 (Synozol Yellow)	[6]
Phanerochaete chrysosporium	30	30	5.0	15	88 (Congo Red)	[7]

Experimental Protocols

Protocol 1: General Screening of Microorganisms for Acid Yellow 9 Degradation

This protocol describes a method for isolating and screening microorganisms with the potential to degrade Acid Yellow 9.

Materials:

• Acid Yellow 9 monosodium salt

• Nutrient Agar (for bacteria) or Potato Dextrose Agar (PDA) (for fungi)

• Mineral Salt Medium (MSM)

• Sterile petri dishes, flasks, and pipettes

• Incubator

• Spectrophotometer

Procedure:

• Isolation of Microorganisms:

  • Collect soil or water samples from dye-contaminated sites.

  • Prepare serial dilutions of the samples in sterile saline solution.

  • Spread plate the dilutions onto Nutrient Agar or PDA plates.

  • Incubate the plates at an appropriate temperature (e.g., 30-37°C for bacteria, 25-30°C for fungi) until colonies appear.

  • Isolate pure cultures by sub-culturing individual colonies onto fresh plates.

• Screening for Dye Degradation:

  • Prepare agar plates (Nutrient Agar or PDA) supplemented with Acid Yellow 9 (e.g., 100 mg/L).

  • Inoculate the center of the plates with the isolated microbial cultures.

  • Incubate the plates under the same conditions as for isolation.

  • Observe the plates for the formation of a clear zone around the microbial colony, indicating dye degradation.

• Quantitative Decolorization Assay (Liquid Culture):

  • Prepare a liquid Mineral Salt Medium (MSM) containing Acid Yellow 9 as the sole carbon and nitrogen source (e.g., 50-200 mg/L).[8]

  • Inoculate the medium with a standardized amount of the microbial culture (e.g., 1% v/v of a 24-hour old bacterial culture or a specific number of fungal spores).

  • Incubate the flasks under controlled conditions (e.g., 37°C, pH 7.0 for Bacillus sp.).[1]

  • At regular intervals, withdraw an aliquot of the culture medium.

  • Centrifuge the aliquot to pellet the microbial cells.

  • Measure the absorbance of the supernatant at the maximum wavelength of Acid Yellow 9 (around 436 nm) using a UV-Vis spectrophotometer.[9]

  • Calculate the decolorization efficiency using the following formula: Decolorization (%) = [(Initial Absorbance - Final Absorbance) / Initial Absorbance] x 100

Protocol 2: Optimizing Conditions for Acid Yellow 9 Degradation by a Selected Microorganism

This protocol outlines the steps to determine the optimal conditions for the degradation of Acid Yellow 9 by a specific microbial strain.

Materials:

• Selected microbial strain

• Mineral Salt Medium (MSM)

• Acid Yellow 9 monosodium salt

• Solutions for pH adjustment (e.g., 0.1 M HCl and 0.1 M NaOH)

• Incubator shaker

• Spectrophotometer

Procedure:

• Effect of pH:

  • Prepare a series of MSM flasks containing a fixed concentration of Acid Yellow 9 (e.g., 100 mg/L).

  • Adjust the pH of each flask to a different value within a range (e.g., pH 4, 5, 6, 7, 8, 9, 10).

  • Inoculate each flask with the microbial culture.

  • Incubate under constant temperature and agitation.

  • Measure the decolorization efficiency after a fixed time period (e.g., 72 hours).

• Effect of Temperature:

  • Prepare MSM flasks with a fixed concentration of Acid Yellow 9 and the optimal pH determined in the previous step.

  • Inoculate the flasks and incubate them at different temperatures (e.g., 25°C, 30°C, 35°C, 40°C, 45°C).

  • Measure the decolorization efficiency after a fixed time period.

• Effect of Initial Dye Concentration:

  • Prepare MSM flasks at the optimal pH and temperature.

  • Add varying initial concentrations of Acid Yellow 9 to the flasks (e.g., 25, 50, 100, 150, 200 mg/L).

  • Inoculate the flasks and incubate.

  • Measure the decolorization efficiency after a fixed time period.

• Effect of Carbon and Nitrogen Sources:

  • Prepare MSM flasks with Acid Yellow 9 and supplement them with different carbon sources (e.g., glucose, maltose, sucrose) and nitrogen sources (e.g., yeast extract, peptone, ammonium sulfate).[1]

  • Inoculate and incubate under optimal conditions.

  • Measure the decolorization efficiency.

Protocol 3: Analysis of Degradation Products by HPLC

This protocol is for the analysis of the degradation products of Acid Yellow 9 using High-Performance Liquid Chromatography (HPLC).

Materials:

• HPLC system with a suitable detector (e.g., UV-Vis or Mass Spectrometer)

• Reversed-phase C18 column

• Mobile phase solvents (e.g., acetonitrile, water with a buffer like ammonium acetate)

• Syringe filters (0.22 µm)

• Samples from the degradation experiment (supernatant)

Procedure:

• Sample Preparation:

  • Collect supernatant from the microbial culture at different time points of degradation.

  • Filter the supernatant through a 0.22 µm syringe filter to remove any remaining cells and particulate matter.

• HPLC Analysis:

  • Set up the HPLC system with a C18 column.

  • Prepare the mobile phase and degas it. A gradient elution may be necessary to separate the parent dye from its degradation products.

  • Inject the filtered sample into the HPLC system.

  • Monitor the chromatogram at the maximum absorbance wavelength of Acid Yellow 9 and other relevant wavelengths to detect degradation products.

  • The disappearance of the peak corresponding to Acid Yellow 9 and the appearance of new peaks indicate its degradation.

  • For identification of the metabolites, couple the HPLC system to a mass spectrometer (HPLC-MS).[10][11]

Protocol 4: Enzyme Assays for Laccase and Azoreductase

This protocol describes the assays for measuring the activity of key enzymes involved in azo dye degradation.

Laccase Activity Assay:

• Principle: Laccase activity can be determined by monitoring the oxidation of 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS).

• Procedure:

  • Prepare a reaction mixture containing phosphate-citrate buffer (pH 4.0), ABTS solution (2 mM), and the enzyme source (culture supernatant).[9]

  • Incubate the mixture at a specific temperature (e.g., 25°C).

  • Measure the increase in absorbance at 420 nm due to the formation of the cation radical ABTS•+.[9]

  • One unit of laccase activity is defined as the amount of enzyme that oxidizes 1 µmol of ABTS per minute.[9]

Azoreductase Activity Assay:

• Principle: Azoreductase activity is measured by monitoring the NADH-dependent reduction of an azo dye like Methyl Red.

• Procedure:

  • Prepare a reaction mixture containing Tris-HCl buffer (pH 7.4), Methyl Red, NADH, and the enzyme source (cell-free extract).[12]

  • Incubate the mixture at a specific temperature (e.g., 30°C).

  • Monitor the decrease in absorbance at 430 nm, which corresponds to the reduction of Methyl Red.[12]

  • One unit of enzyme activity is defined as the amount of enzyme that decolorizes 1 µmol of the dye per minute.[12]

Mandatory Visualizations

Experimental Workflow for Microbial Degradation Study

Caption: Workflow for studying the microbial degradation of Acid Yellow 9.

Proposed Signaling Pathway for Peroxidase-Catalyzed Degradation of Sulfonated Azo Dyes

The degradation of sulfonated azo dyes like Acid Yellow 9 by microbial peroxidases is proposed to proceed through the formation of a cation radical, leading to asymmetric and symmetric cleavage of the azo bond.[13][14]

Caption: Proposed pathway for peroxidase-catalyzed degradation of sulfonated azo dyes.

References

• 1. researchgate.net [researchgate.net]
• 2. Biodegradation of Azo Dye Methyl Red by Pseudomonas aeruginosa: Optimization of Process Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. isca.me [isca.me]
• 5. Bacillus subtilis: As an Efficient Bacterial Strain for the Reclamation of Water Loaded with Textile Azo Dye, Orange II - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of azo dyes degradation potential of fungal strains and their role in wastewater treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]
• 8. Acid Yellow 9 monosodium salt | TargetMol [targetmol.com]
• 9. An Easy Method for Screening and Detection of Laccase Activity [openbiotechnologyjournal.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. ijlret.com [ijlret.com]
• 13. journals.asm.org [journals.asm.org]
• 14. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to improve the photostability of Acid Yellow 9 monosodium salt.

This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting advice, and protocols to enhance the photostability of Acid Yellow 9 (AY9) monosodium salt in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is photostability, and why is it critical for Acid Yellow 9?

A: Photostability refers to a molecule's resistance to chemical change or degradation when exposed to light. Acid Yellow 9, like many azo dyes, can be degraded by light, particularly UV radiation.[1] This photodegradation can lead to a loss of color (photobleaching), altered chemical properties, and the formation of potentially interfering byproducts.[2][3] For researchers using AY9 as a dye, stain, or in photosensitive formulations, maintaining its stability is crucial for ensuring experimental reproducibility, accuracy, and the overall integrity of the results.

Q2: What are the primary factors that cause Acid Yellow 9 to degrade under light?

A: The photodegradation of azo dyes like AY9 is a complex process primarily initiated by the absorption of light energy, especially in the 300-400 nm UV range.[1] This absorption elevates the dye molecule to an excited electronic state (an n-π* triplet state).[1] In this highly reactive state, the dye can undergo several degradation pathways, including abstracting hydrogen atoms from solvents or other molecules, leading to the formation of free radicals.[1] These reactive species can then initiate further oxidative reactions, ultimately breaking down the chromophore (the part of the molecule responsible for color).[1][4]

Q3: How does the pH of the solution affect the stability and color of Acid Yellow 9?

A: The pH of the solution has a significant and immediate impact on the color of Acid Yellow 9. The dye acts as an acid-base indicator, transitioning from yellow in neutral or basic conditions to orange and then red as the pH decreases into the acidic range.[5] This color change is due to the protonation of the azo group.[5] While this is a reversible colorimetric shift, operating at very low pH values could potentially lead to chemical decomposition.[6] Maintaining a consistent and buffered pH is therefore essential for preventing unwanted color variations and ensuring a stable chemical environment during photostability experiments.[7]

Q4: What are the main strategies to improve the photostability of Acid Yellow 9 in a solution?

A: There are three primary strategies to enhance the photostability of AY9:

• Use of UV Absorbers: These compounds are added to the formulation to "sacrifice" themselves by absorbing harmful UV radiation and dissipating the energy as heat, thereby shielding the dye molecules.[8][9]

• Inclusion of Antioxidants/Radical Scavengers: Since photodegradation often proceeds via free-radical oxidation, antioxidants can quench these reactive species and inhibit the degradation chain reaction.[4][10][11]

• Physical and Formulation-Based Protection: This includes storing solutions in light-blocking containers (e.g., amber vials), working under filtered light, and incorporating the dye into a protective polymer matrix or formulation that limits its exposure to oxygen and light.[2][12]

Q5: Which types of UV absorbers are most effective for protecting azo dyes?

A: The most common and effective classes of UV absorbers for protecting dyes and polymers are benzophenones and benzotriazoles.[13] These molecules are highly efficient at absorbing a broad spectrum of UV light (typically 280-400 nm) and are commercially available for various applications.[13] The choice of a specific UV absorber may depend on its solubility and compatibility with the solvent system and other components in the formulation.

Q6: Can antioxidants like ascorbic acid be used to improve photostability?

A: The role of ascorbic acid (Vitamin C) with azo dyes is complex. Studies show that ascorbic acid can actively participate in the degradation of azo dyes, a process that can be accelerated by light.[14][15][16] Therefore, while it is an antioxidant, it may not be suitable for stabilizing AY9 in a formulation where color retention is desired. Instead, other antioxidants such as hydroquinone or hindered amine light stabilizers (HALS), which act as radical scavengers, are more appropriate choices for improving photostability.[11][13]

Q7: What are the recommended storage conditions for Acid Yellow 9 solutions to minimize photodegradation?

A: To maximize shelf life and prevent degradation, both solid powder and solutions of Acid Yellow 9 should be protected from light.[17][18] It is recommended to store stock solutions in amber-colored vials or containers wrapped in aluminum foil.[12] For long-term storage, solutions should be kept at low temperatures, such as -20°C or -80°C.[18][19]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Solution
Rapid loss of yellow color during experiments under light.	Photodegradation (photobleaching) caused by exposure to UV and/or high-intensity visible light.[1]	1. Incorporate a UV absorber (e.g., a benzophenone or benzotriazole derivative) into the solution.[13][20] 2. Work under filtered light or use lighting with wavelengths above 500 nm.[12] 3. Minimize light exposure time.
Color of the solution shifts from yellow to orange or red.	The pH of the solution has become acidic.[5]	1. Measure the pH of the solution. 2. Use a suitable buffer system to maintain a stable, desired pH throughout the experiment.
Experimental results are inconsistent and not reproducible.	Uncontrolled variables affecting photostability.	1. Standardize all light exposure conditions (source, intensity, duration). 2. Ensure the temperature is controlled and consistent. 3. Confirm that the pH of all solutions is identical and stable.[7]
Formation of precipitate or solution cloudiness after light exposure.	Degradation products may have lower solubility.	1. Analyze the degradation products if possible (e.g., using LC-MS). 2. Improve photostability using the methods described above to prevent the formation of insoluble byproducts.

Data Presentation

Table 1: Influence of pH on the UV-Vis Absorption Maximum (λmax) of Acid Yellow 9 in Aqueous Solution.

pH Value	Observed Color	Absorption Peak (λmax)
> 7.0	Yellow	~390 nm
1.80 - 0.60	Orange to Red	Shift towards ~500 nm
< 0.60	Deep Red	~500 nm
Data synthesized from information presented in reference[5].

Table 2: Summary of Photostabilization Strategies for Acid Yellow 9.

Strategy	Mechanism of Action	Examples	Key Considerations
UV Absorbers	Competitively absorb high-energy UV radiation and dissipate it as low-energy heat, shielding the dye.[8][9]	Benzophenones, Benzotriazoles.[13][20]	Must be soluble and compatible with the formulation. The absorption spectrum should cover the damaging wavelengths for AY9.
Antioxidants / Radical Scavengers	Inhibit oxidative degradation pathways by neutralizing free radicals formed during photo-excitation.[4][11]	Hydroquinone, Hindered Amine Light Stabilizers (HALS).[11][13]	The antioxidant itself should be stable to light and not react directly with the dye. Ascorbic acid is generally not recommended for stabilization.[14]
Formulation Control	Encapsulating or embedding the dye in a protective matrix to limit exposure to light and oxygen.	Polymer films, Layer-by-Layer (LbL) assemblies.[5][21]	The matrix material must be transparent in the visible region if the color is to be observed.
Physical Protection	Preventing light from reaching the sample.[12]	Amber glass vials, foil wrapping, storage in the dark.[12][18][19]	The most straightforward method; essential for storage and handling.

Experimental Protocols

Protocol 1: Quantitative Evaluation of Acid Yellow 9 Photostability

This protocol outlines a method to measure the rate of photodegradation of AY9 under controlled conditions.

• Preparation of Stock Solution: Prepare a 1 mM stock solution of Acid Yellow 9 in a suitable buffered solvent (e.g., phosphate-buffered saline, pH 7.4). Store this solution in an amber vial, protected from light.

• Preparation of Test Samples: Dilute the stock solution to a final concentration that gives an initial absorbance reading between 0.8 and 1.2 at its λmax (~390 nm at neutral pH). Prepare multiple identical samples in clear glass or quartz cuvettes.

• Initial Absorbance Measurement (T=0): Use a UV-Vis spectrophotometer to measure the full absorbance spectrum (e.g., 250-700 nm) of a control sample before any light exposure. Record the absorbance at λmax.

• Controlled Light Exposure: Place the test samples in a photostability chamber or at a fixed distance from a calibrated light source (e.g., a xenon lamp simulating sunlight). Ensure the temperature is controlled. Shield a control cuvette from light to monitor any thermal degradation.

• Time-Point Measurements: At regular intervals (e.g., 0, 15, 30, 60, 120 minutes), remove a sample from the light source and immediately measure its UV-Vis absorbance spectrum.

• Data Analysis:

  • Calculate the percentage of dye remaining at each time point (t) using the formula: % Remaining = (A_t / A_0) * 100, where A_t is the absorbance at λmax at time t, and A_0 is the initial absorbance.

  • Plot the percentage of remaining dye versus time to determine the photodegradation kinetics.[3][22]

Protocol 2: Screening of Additives to Enhance Photostability

This protocol is used to compare the effectiveness of different stabilizers.

• Prepare Samples: Prepare a set of AY9 solutions as described in Protocol 1. To each test sample, add a potential stabilizer (e.g., a UV absorber or antioxidant) at a specific concentration (e.g., 0.1% w/v). Create a "no stabilizer" control sample.

• Light Exposure and Measurement: Expose all samples (including the control) to the same controlled light source as described in Protocol 1.

• Measure Absorbance: Measure the absorbance of each sample at identical time intervals.

• Compare Degradation Rates: Plot the degradation curves for each stabilized sample and the control. A less steep curve indicates a more effective stabilizer. The efficacy can be quantified by comparing the half-life (time for 50% degradation) of each sample.

Visualizations

Caption: Simplified pathway of Acid Yellow 9 photodegradation.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. austinpublishinggroup.com [austinpublishinggroup.com]
• 4. Differential Expression of Antioxidant Enzymes During Degradation of Azo Dye Reactive black 8 in Hairy roots of Physalis minima L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. UV Absorbers | Ba Special Chem & Color [bacolor.it]
• 9. UV Absorbers | Ba Special Chem & Color [bacolor.it]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. lfatabletpresses.com [lfatabletpresses.com]
• 13. UV absorber [sunnychemical.com]
• 14. mdpi.com [mdpi.com]
• 15. The Role of Ascorbic Acid in the Process of Azo Dye Degradation in Aqueous Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Acid Yellow 9 monosodium salt | CymitQuimica [cymitquimica.com]
• 18. medchemexpress.com [medchemexpress.com]
• 19. medkoo.com [medkoo.com]
• 20. photochem.alfa-chemistry.com [photochem.alfa-chemistry.com]
• 21. Acid Yellow 9 Azo Dye Gets the Blues: An Optical Spectroscopy and DFT Study of Unusual Photochemistry in Multilayer Films with PAH and Chitosan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. ijsrp.org [ijsrp.org]

Troubleshooting guide for Acid Yellow 9 monosodium salt staining artifacts.

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing Acid Yellow 9 monosodium salt (also known as Fast Yellow AB, C.I. 13015) in histological staining.

Important Safety Note: Acid Yellow 9 (Fast Yellow AB) has been discontinued for use as a food additive in many regions, including Europe and the USA, due to toxicological concerns.[1][2][3] Its use in routine laboratory settings has consequently diminished.[1] Users should handle this chemical with appropriate safety precautions.

Frequently Asked Questions (FAQs)

Q1: What is Acid Yellow 9, and what was its primary application in histology?

Acid Yellow 9 monosodium salt is an acidic azo dye.[1][2] In histology, it was notably used in the Wallart & Honette's trichrome staining method to impart a yellow color to collagen, contrasting with the red-stained cytoplasm.[1][4]

Q2: Why am I seeing high background staining with my Acid Yellow 9 protocol?

High background staining can obscure specific tissue components and is often caused by several factors:

• Excessive Dye Concentration: Using a higher concentration of the dye than necessary can lead to non-specific binding.[5]

• Inadequate Rinsing: Insufficient washing after the staining step fails to remove unbound dye.[5]

• Non-Specific Ionic Binding: As an acid dye, it can interact with basic components in the tissue, causing generalized staining.[5]

• Tissue Drying: Allowing the tissue section to dry at any point during the staining process can cause dye precipitation.[5]

• Improper Fixation: Both over- and under-fixation can alter tissue chemistry, creating artificial binding sites for the dye.[5]

Q3: How should I store the Acid Yellow 9 dye powder and staining solutions?

It is recommended to store dye powders in well-sealed, dark glass bottles in a cool, dark, and ventilated area. To prevent fungal growth in aqueous staining solutions, small amounts of thymol can be added. For optimal performance, it is often best to prepare staining solutions fresh. If storing, keep them in dark, well-sealed bottles in a refrigerator.

Troubleshooting Guide for Staining Artifacts

This guide addresses common issues encountered when using Acid Yellow 9 in histological staining, particularly within trichrome methods.

Problem	Potential Cause	Recommended Solution	Expected Outcome
Weak or No Yellow Staining of Collagen	Insufficient staining time.	Increase the incubation time in the Acid Yellow 9 solution.[6]	Improved dye penetration and binding to collagen fibers.
Excessive washing or differentiation.	Ensure rinsing steps are gentle and not overly prolonged.[6]	Retention of the yellow stain in the target structures.
Overstaining with the red counterstain (e.g., Acid Fuchsin).	Optimize the concentration or reduce the incubation time of the red dye.[6]	Better balance between the yellow and red stains.
Incorrect pH of staining solutions.	Verify and adjust the pH of all staining solutions as specified in the protocol. An incorrect pH can hinder the binding of acid dyes.[6]	Proper differential staining is achieved.
Uneven or Patchy Yellow Staining	Incomplete deparaffinization.	Ensure complete wax removal by using fresh xylene and alcohols.[5][6]	Even and consistent dye penetration across the tissue section.
Tissue sections drying out during staining.	Keep slides moist throughout the entire staining procedure. A humidity chamber can be beneficial.[5][6]	Uniform staining without artifacts caused by drying.
High Background Staining	Dye concentration is too high.	Perform a titration to determine the optimal, lowest effective concentration. A 25-50% reduction is a good starting point.[5]	Reduced background with retained specific signal intensity.
Insufficient washing.	Increase the number and duration of post-staining washes (e.g., from 2 to 3 washes, for 3 minutes each).[5]	Cleaner background due to more effective removal of unbound dye.
Non-specific ionic binding.	Introduce a brief differentiation step with 0.5% acid alcohol (1-5 seconds) after staining.[5]	Selective removal of background staining, enhancing the signal-to-noise ratio.
Poor Contrast and Differentiation	Inadequate differentiation with polyacid (in trichrome stains).	Ensure the concentration and incubation time in the polyacid solution (e.g., phosphomolybdic acid) are correct to decolorize specific components before counterstaining.[6]	Selective staining of the intended tissue components.

Experimental Protocols

Representative Protocol: Wallart & Honette's Trichrome Stain

This protocol is for formalin-fixed, paraffin-embedded tissues. For optimal results, secondary fixation of sections in Bouin's fluid may be beneficial.[4]

Reagent Preparation:

• Solution A (Acid Fuchsin): Prepare a 1% solution of Acid Fuchsin in aqueous solution.

• Solution B (Acid Yellow 9): Prepare a 1% solution of Acid Yellow 9 in aqueous solution.

• Solution C (Phosphomolybdic Acid): Prepare a 1% aqueous solution of Phosphomolybdic Acid.

• Acid-Resistant Nuclear Stain: Weigert's iron hematoxylin is recommended.

Staining Procedure:

• Deparaffinize sections and bring to water through graded alcohols.

• Stain nuclei with an acid-resistant nuclear stain.

• Rinse well with tap water.

• Place slides in Solution A for 5 minutes.

• Rinse quickly with distilled water.

• Place slides in Solution B for 5 minutes.

• Using a pipette, apply Solution C to the slide for 30 seconds.

• Rinse thoroughly with distilled water.

• Dehydrate through graded alcohols, clear in xylene, and mount.

Expected Results:

• Collagen: Yellow[4]

• Cytoplasm: Red[4]

• Elastic Fibers: Pink[4]

• Nuclei: Black[4]

Visual Guides

Caption: Troubleshooting workflow for weak Acid Yellow 9 staining.

Caption: Logical flow of a multi-step trichrome staining method.

References

• 1. benchchem.com [benchchem.com]
• 2. Fast Yellow AB | 79873-36-2 | Benchchem [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. stainsfile.com [stainsfile.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Signal-to-Noise Ratio with Acid Yellow 9 Monosodium Salt

Disclaimer: The following information is provided for research and development purposes. While Acid Yellow 9 monosodium salt is known as a biological stain, detailed protocols for its use as a fluorescent probe in advanced microscopy are not extensively documented in publicly available literature. The experimental parameters and protocols provided below are based on general principles of fluorescence microscopy and should be considered as starting points for optimization.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of low signal-to-noise ratio (SNR) in my experiments with Acid Yellow 9?

A low signal-to-noise ratio can stem from two main issues: a weak signal or high background noise. A weak signal may be due to insufficient concentration of the dye, suboptimal staining time, or photobleaching. High background can be caused by non-specific binding of the dye, autofluorescence from the sample, or contaminated reagents.[1][2] A systematic approach to identify the source of the issue is crucial for effective troubleshooting.[3]

Q2: How can I determine if high background is due to autofluorescence or non-specific binding of Acid Yellow 9?

To distinguish between autofluorescence and non-specific binding, it is essential to include proper controls in your experiment. An unstained sample (cells or tissue processed without the addition of Acid Yellow 9) should be imaged using the same settings as your stained samples.[3] If the unstained sample exhibits significant fluorescence, autofluorescence is the likely culprit. If the unstained sample is dark but your stained sample has high background, the issue is more likely due to non-specific binding of the dye.[3]

Q3: My signal is very weak. How can I increase the fluorescence intensity from Acid Yellow 9?

There are several approaches to enhance a weak signal. You can try increasing the concentration of Acid Yellow 9, extending the incubation time, or optimizing the pH of the staining buffer, as azo dyes can be sensitive to pH changes.[4][5] Additionally, ensure your microscope's excitation light source and emission filters are appropriately matched to the spectral properties of Acid Yellow 9. However, be aware that increasing excitation power can lead to photobleaching and phototoxicity in live samples.[6]

Q4: I am observing rapid fading of the fluorescence signal (photobleaching). What can I do to minimize this?

To reduce photobleaching, you can decrease the intensity of the excitation light, reduce the exposure time, or use an anti-fade mounting medium.[6] Image averaging can also be a useful technique where multiple short-exposure images are captured and averaged. This approach can improve the signal-to-noise ratio without causing significant phototoxicity or photobleaching.[6]

Troubleshooting Guides

Guide 1: Troubleshooting High Background Fluorescence

High background fluorescence can obscure your signal of interest. Follow these steps to diagnose and mitigate this issue.

Problem: High Background Fluorescence

Potential Cause	Troubleshooting Steps
Autofluorescence	1. Image an unstained control sample to confirm autofluorescence.[3][7] 2. If autofluorescence is present, consider using a quencher like Sudan Black B or sodium borohydride treatment after fixation.[7] 3. If possible, choose imaging wavelengths that minimize autofluorescence (e.g., longer wavelengths).[8]
Non-Specific Binding	1. Optimize the concentration of Acid Yellow 9 by performing a titration to find the lowest concentration that still provides a strong signal.[1][8] 2. Increase the number and duration of wash steps after dye incubation to remove unbound dye.[1][2] 3. Include a blocking step with an appropriate agent (e.g., bovine serum albumin) before adding the dye.[1]
Reagent Contamination	1. Prepare fresh buffers and solutions. 2. Ensure all glassware and plasticware are thoroughly cleaned.

Guide 2: Troubleshooting Weak or No Signal

A faint or absent signal can be frustrating. This guide provides steps to enhance your fluorescence signal.

Problem: Weak or No Fluorescence Signal

Potential Cause	Troubleshooting Steps
Suboptimal Dye Concentration	1. Increase the concentration of Acid Yellow 9. Perform a titration to find the optimal concentration that maximizes signal without significantly increasing background.[8]
Inadequate Incubation Time	1. Increase the incubation time to allow for sufficient penetration and binding of the dye.
Incorrect Microscope Settings	1. Ensure the correct excitation and emission filters are in place for Acid Yellow 9. 2. Increase the exposure time or gain on the camera, but be mindful of introducing noise.[7]
Photobleaching	1. Reduce the intensity of the excitation light.[6] 2. Use an anti-fade mounting medium. 3. Minimize the sample's exposure to light before and during imaging.
pH of Staining Buffer	1. The color and spectral properties of azo dyes can be pH-dependent.[4][5] Test a range of pH values for your staining buffer to find the optimum for fluorescence.

Experimental Protocols

Protocol 1: General Staining of Cultured Cells with Acid Yellow 9

This protocol provides a general starting point for staining adherent cells.

• Cell Culture: Plate cells on glass coverslips in a multi-well plate and culture until they reach the desired confluency.

• Washing: Gently wash the cells twice with Phosphate-Buffered Saline (PBS).

• Fixation (Optional, for fixed-cell imaging): Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Permeabilization (Optional, for intracellular targets): If targeting intracellular structures, permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Staining: Prepare a working solution of Acid Yellow 9 in PBS (start with a concentration range of 1-10 µM). Incubate the cells with the staining solution for 30-60 minutes at room temperature, protected from light.

• Washing: Wash the cells three times with PBS for 5 minutes each to remove unbound dye.

• Mounting: Mount the coverslips onto microscope slides using an appropriate mounting medium, preferably one with an anti-fade agent.

• Imaging: Image the samples using a fluorescence microscope with appropriate filter sets for Acid Yellow 9.

Quantitative Data Summary

The following tables provide hypothetical starting parameters for optimizing your experiments with Acid Yellow 9. These values are based on general principles and should be optimized for your specific application.

Table 1: Recommended Starting Concentrations for Acid Yellow 9

Application	Starting Concentration Range (µM)	Notes
Fixed Cell Staining	1 - 10	Higher concentrations may increase background.
Live Cell Imaging	0.1 - 5	Lower concentrations are recommended to minimize potential toxicity.
Tissue Section Staining	5 - 20	Thicker samples may require higher concentrations for adequate penetration.

Table 2: Optimization of Washing Steps to Reduce Background

Protocol	Number of Washes	Duration per Wash (minutes)	Washing Buffer	Expected Outcome
Standard	3	5	PBS	Moderate background reduction.
Stringent	4	10	PBS with 0.05% Tween 20	Improved background reduction, but may risk some signal loss.
Gentle	3	3	PBS	Minimal signal loss, but may have higher background.

Visualizations

Caption: A workflow for diagnosing high background fluorescence.

References

• 1. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. m.youtube.com [m.youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. Acid Yellow 9 Azo Dye Gets the Blues: An Optical Spectroscopy and DFT Study of Unusual Photochemistry in Multilayer Films with PAH and Chitosan [mdpi.com]
• 5. Acid Yellow 9 Azo Dye Gets the Blues: An Optical Spectroscopy and DFT Study of Unusual Photochemistry in Multilayer Films with PAH and Chitosan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bitesizebio.com [bitesizebio.com]
• 7. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 8. biotium.com [biotium.com]

Effect of pH on Acid Yellow 9 monosodium salt fluorescence.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Acid Yellow 9 monosodium salt, focusing on its pH-dependent properties.

Frequently Asked Questions (FAQs)

Q1: What is Acid Yellow 9 monosodium salt and what are its primary applications?

Acid Yellow 9 monosodium salt is an azo dye.[1][2] It is commonly used as an acid-base indicator due to its distinct color change in response to varying pH levels.[3] In acidic environments, its color transitions from yellow to orange and then to red.[3]

Q2: What is the principle behind the color change of Acid Yellow 9 with pH?

As a typical azo dye, Acid Yellow 9 undergoes protonation as the pH of the solution decreases. This protonation alters the electronic structure of the dye molecule, specifically affecting the azo bond, which in turn changes its light absorption properties and results in the observed color change.[3]

Q3: Does Acid Yellow 9 exhibit fluorescence?

While Acid Yellow 9 is well-documented as a colorimetric pH indicator, information regarding its fluorescence properties is limited in scientific literature. Azo dyes, in general, are often known to be fluorescence quenchers.[4] Any fluorescence exhibited by Acid Yellow 9 is expected to be highly dependent on pH and the molecular environment.

Q4: How does pH affect the UV-Vis absorption spectrum of Acid Yellow 9?

The UV-Vis absorption spectrum of Acid Yellow 9 is highly sensitive to pH. In basic solutions, it exhibits an absorption peak at approximately 390 nm. As the pH decreases, this peak diminishes and a new peak appears around 500 nm.[3] A clear transition from yellow to orange to red is observed upon titration with acid in the pH range of 1.80 to 0.60.[3]

Q5: Is Acid Yellow 9 photostable?

Troubleshooting Guides

Issue 1: Inconsistent or unexpected color changes when using Acid Yellow 9 as a pH indicator.

• Possible Cause 1: Incorrect pH of the solution.

  • Troubleshooting Step: Calibrate your pH meter before each experiment using fresh, certified buffer standards. Ensure the pH of your experimental solution is within the responsive range of Acid Yellow 9 (primarily acidic pH).

• Possible Cause 2: Degradation of the dye.

  • Troubleshooting Step: Prepare fresh solutions of Acid Yellow 9 for each experiment. Store the stock solution in a dark, cool place to prevent degradation.

• Possible Cause 3: Interference from other substances in the sample.

  • Troubleshooting Step: Analyze a simple buffer solution with Acid Yellow 9 to confirm the dye is behaving as expected. If the issue persists only with your sample, consider potential interactions between the dye and other components.

Issue 2: Low or no fluorescence signal observed from Acid Yellow 9.

• Possible Cause 1: Acid Yellow 9 may be a weak fluorophore or a fluorescence quencher.

  • Troubleshooting Step: As an azo dye, Acid Yellow 9 may inherently have low fluorescence quantum yield.[4] Confirm the excitation and emission wavelengths you are using are appropriate. Since specific fluorescence data is scarce, you may need to perform an excitation-emission matrix scan to determine the optimal wavelengths for your experimental conditions.

• Possible Cause 2: pH-induced fluorescence quenching.

  • Troubleshooting Step: The fluorescence of many dyes is quenched at certain pH values. Given that Acid Yellow 9's absorption spectrum changes significantly with pH, its fluorescence is also likely to be pH-dependent. Measure the fluorescence intensity across a range of pH values to determine if the signal is being quenched at the pH of your experiment.

• Possible Cause 3: Photobleaching.

  • Troubleshooting Step: Reduce the excitation light intensity and the duration of exposure. Use a fresh sample for each measurement if possible. Incorporating an anti-fade reagent in your sample might also be beneficial.

Issue 3: Inconsistent fluorescence readings between samples.

• Possible Cause 1: Variations in pH between samples.

  • Troubleshooting Step: As fluorescence is likely pH-sensitive, even small variations in pH between samples can lead to significant differences in fluorescence intensity. Measure and record the pH of each sample immediately before fluorescence measurement.

• Possible Cause 2: Inner filter effect due to high dye concentration.

  • Troubleshooting Step: At high concentrations, the dye can reabsorb the emitted fluorescence, leading to artificially low readings. Prepare a dilution series of your sample to find a concentration range where the fluorescence intensity is linearly proportional to the concentration.

Data Presentation

Table 1: pH-Dependent UV-Vis Absorption of Acid Yellow 9

pH Range	Observed Color	Primary Absorption Peak (λmax)
> 7 (Basic)	Yellow	~390 nm
1.80 - 0.60 (Acidic)	Orange to Red	~500 nm

Note: This data is based on published UV-Vis absorption studies.[3] Fluorescence data is not currently available in the cited literature.

Experimental Protocols

Protocol 1: Determining the pH-Dependent Absorption Spectrum of Acid Yellow 9

• Materials:

  • Acid Yellow 9 monosodium salt

  • Deionized water

  • Hydrochloric acid (HCl) and Sodium Hydroxide (NaOH) solutions for pH adjustment

  • pH meter and calibration buffers

  • UV-Vis spectrophotometer

  • Quartz cuvettes

• Procedure:

  • Prepare a stock solution of Acid Yellow 9 in deionized water (e.g., 0.1 mM).

  • Calibrate the pH meter using standard buffers.

  • Prepare a series of solutions with different pH values (e.g., from pH 2 to pH 8) by adding small amounts of HCl or NaOH to aliquots of the Acid Yellow 9 stock solution. Measure and record the final pH of each solution.

  • For each solution, record the UV-Vis absorption spectrum from 300 nm to 700 nm using the spectrophotometer. Use a solution with the same pH but without the dye as a blank.

  • Plot the absorption spectra for each pH value and identify the changes in the absorption maxima.

Protocol 2: General Procedure for pH Titration with Fluorescence Detection

• Materials:

  • Acid Yellow 9 monosodium salt solution of known concentration

  • Standardized acidic (e.g., HCl) and basic (e.g., NaOH) solutions

  • Fluorometer with a temperature-controlled cuvette holder

  • pH meter

  • Stirring system for the cuvette

• Procedure:

  • Place a known volume of the Acid Yellow 9 solution into the fluorometer cuvette.

  • Insert the pH electrode and a micro-stir bar into the cuvette.

  • Set the fluorometer to the determined excitation wavelength and record the emission spectrum.

  • Begin the titration by adding small, precise volumes of the titrant (acid or base).

  • After each addition, allow the solution to equilibrate, then record the pH and the fluorescence emission spectrum or intensity at the peak emission wavelength.

  • Continue the titration until the pH has traversed the desired range.

  • Plot the fluorescence intensity as a function of pH to determine the relationship.

Mandatory Visualizations

Caption: Experimental workflow for characterizing the pH-dependent spectral properties of Acid Yellow 9.

Caption: Troubleshooting logic for inconsistent fluorescence measurements.

References

• 1. Acid Yellow 9 monosodium salt | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Acid Yellow 9 Azo Dye Gets the Blues: An Optical Spectroscopy and DFT Study of Unusual Photochemistry in Multilayer Films with PAH and Chitosan | MDPI [mdpi.com]
• 4. The conversion of azo-quenchers to fluorophores - PubMed [pubmed.ncbi.nlm.nih.gov]

Common contaminants in commercial Acid Yellow 9 monosodium salt.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using commercial Acid Yellow 9 monosodium salt (also known as Tartrazine, Acid Yellow 23, C.I. 19140, and FD&C Yellow 5).

Frequently Asked Questions (FAQs)

Q1: What are the common contaminants in commercial Acid Yellow 9 monosodium salt?

A1: Commercial preparations of Acid Yellow 9 monosodium salt, a synthetic azo dye, may contain several types of impurities stemming from the manufacturing process. These can include:

• Unreacted Starting Materials: Aniline and sulfanilic acid are precursors in the synthesis of Acid Yellow 9 and may be present in residual amounts.

• Side-Reaction Products: These can include other structurally related dyes, often referred to as subsidiary colorants, and compounds like 4,4'-diazoaminodibenzenesulfonic acid.

• Metabolites: In biological systems, Acid Yellow 9 can be metabolized to sulfanilic acid and aminopyrazolone.[1]

• Inorganic Salts: Sodium chloride and sodium sulfate are often present as byproducts of the synthesis and purification process.[2]

• Heavy Metals: Trace amounts of heavy metals may be present, for which regulatory bodies set strict limits.

Q2: How can these contaminants affect my experimental results?

A2: The presence of contaminants in Acid Yellow 9 can lead to a variety of experimental issues:

• Aniline: This compound is a known carcinogen and can be toxic to cells.[3][4] It can induce oxidative stress, potentially confounding studies on cellular metabolism, toxicity, or signaling pathways.[5]

• Sulfanilic Acid: This metabolite can have direct biological effects, including altering intracellular free-calcium concentrations, inducing the production of reactive oxygen species (ROS), and impairing enzyme secretion in pancreatic cells.[6] It has also been shown to influence cell membrane fluidity, which could impact a wide range of cellular functions.[7]

• Subsidiary Colorants: These impurities can interfere with spectrophotometric and fluorometric analyses due to overlapping absorption and emission spectra.[8][9][10] This can lead to inaccurate quantification of the primary dye or other measured parameters.

• Uncharacterized Impurities: The presence of unknown impurities can lead to unexpected biological activities, altered staining patterns in histology, or the appearance of ghost peaks in analytical techniques like HPLC.[11][12][13][14]

Q3: What is the typical purity of commercial Acid Yellow 9?

A3: The purity of commercial Acid Yellow 9 can vary between suppliers and grades. Research-grade products often have a purity of 98% or higher.[15][16] For applications in the food and pharmaceutical industries, the dye content is typically no lower than 85%, with the remainder consisting of uncolored components like sodium chloride and sodium sulfate.[2] It is crucial to consult the certificate of analysis (CoA) for the specific lot you are using.

Troubleshooting Guides

Issue 1: Inconsistent or Unexpected Results in Cell-Based Assays

Symptoms:

• Increased or decreased cell viability compared to previous experiments.

• Altered cellular morphology.

• Changes in signaling pathway activation or inhibition.

• High background signal in fluorescence-based assays.

Possible Causes and Solutions:

Possible Cause	Suggested Action
Presence of toxic contaminants (e.g., aniline).	1. Verify Purity: Check the certificate of analysis for your lot of Acid Yellow 9. If purity information is lacking, consider performing an analytical validation (see Experimental Protocols).2. Use a Higher Purity Grade: Switch to a higher purity grade of Acid Yellow 9 with lower specified limits for known toxic impurities.3. Perform a Dose-Response Curve: Determine the concentration at which you observe toxic effects and work below this threshold.4. Include a "Vehicle + Contaminant" Control: If you can identify and source the primary contaminant, include a control group treated with the contaminant alone to understand its specific effect.
Biological activity of non-toxic contaminants (e.g., sulfanilic acid).	1. Review Literature: Research the known biological effects of potential contaminants to see if they align with your observations.2. Purify the Dye: If a higher purity grade is unavailable, consider purifying your existing stock using techniques like recrystallization or preparative chromatography.
Lot-to-lot variability.	1. Test New Lots: Before using a new lot of Acid Yellow 9 in critical experiments, perform a side-by-side comparison with the previous lot to ensure consistency.2. Purchase Larger Batches: If possible, purchase a single large lot to maintain consistency across a series of experiments.

Issue 2: Inaccurate or Irreproducible Spectrophotometric Readings

Symptoms:

• Shifts in the wavelength of maximum absorbance (λmax).

• Inconsistent molar absorptivity values.

• Broad or shouldered peaks in the absorbance spectrum.

Possible Causes and Solutions:

Possible Cause	Suggested Action
Interference from subsidiary dyes.	1. Perform a Full Spectral Scan: Instead of measuring at a single wavelength, perform a full scan to identify any shoulder peaks or shifts in the λmax that might indicate the presence of other colored compounds.2. Chromatographic Separation: Use HPLC with a photodiode array (PDA) or diode array detector (DAD) to separate the subsidiary dyes from Acid Yellow 9 and obtain a pure spectrum of the main component.
pH Effects:	The color of Acid Yellow 9 can be pH-dependent.[17] Ensure that all your solutions are buffered to a consistent pH.
Solvent Effects:	The solvent can influence the absorption spectrum. Use the same solvent for all measurements and for preparing your standard curve.

Issue 3: Unexpected Peaks in HPLC Analysis

Symptoms:

• The appearance of "ghost peaks" that are not present in the standard.

• Poorly resolved or tailing peaks.

Possible Causes and Solutions:

Possible Cause	Suggested Action
Contaminated Mobile Phase or System.	1. Run a Blank Gradient: Run the HPLC method with no injection to see if the ghost peaks originate from the mobile phase or system.2. Use High-Purity Solvents: Always use freshly prepared, high-purity solvents for your mobile phase.3. System Cleaning: If the blank run shows peaks, clean the injector, tubing, and detector.
Carryover from Previous Injections.	Implement a robust needle wash protocol in your autosampler method, using a strong solvent to clean the needle between injections.
Impure Acid Yellow 9.	If the unexpected peaks are only present when the sample is injected, they are likely impurities. Use a mass spectrometer (LC-MS) to help identify the molecular weight of the unknown peaks.

Quantitative Data Summary

The following table summarizes the typical purity and impurity levels for commercial Acid Yellow 9. Note that these values can vary significantly between manufacturers and product grades. Always refer to the product-specific Certificate of Analysis.

Parameter	Typical Specification
Dye Content (as Acid Yellow 9)	≥ 85% (Food/Pharma Grade), ≥ 98% (Research Grade)
Water-Insoluble Matter	≤ 0.2%
Subsidiary Dyes	≤ 7%
Unreacted Intermediates (e.g., Aniline, Sulfanilic Acid)	Varies, often with limits in the parts per million (ppm) range for regulated products.
Sodium Chloride and Sodium Sulfate	Remainder to 100%

Experimental Protocols

Protocol 1: HPLC-DAD Analysis for Purity Assessment

Objective: To determine the purity of Acid Yellow 9 and identify the presence of subsidiary dyes and other impurities.

Methodology:

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system equipped with a Diode Array Detector (DAD) or Photodiode Array (PDA) detector.

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • A: 20 mM ammonium acetate in water

  • B: Acetonitrile

• Gradient Elution:

  • 0-5 min: 5% B

  • 5-20 min: Linear gradient to 50% B

  • 20-25 min: Hold at 50% B

  • 25-30 min: Return to 5% B and equilibrate

• Flow Rate: 1.0 mL/min

• Detection: Monitor at the λmax of Acid Yellow 9 (~426 nm) and also collect full spectra to identify impurities with different absorbance profiles.

• Sample Preparation:

  • Accurately weigh and dissolve a small amount of Acid Yellow 9 in the initial mobile phase (95:5 A:B) to a concentration of approximately 100 µg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis: Inject 10 µL of the sample. Purity can be estimated by the area percentage of the main peak. The identity of impurity peaks can be suggested by their retention time and UV-Vis spectrum compared to known standards.

Protocol 2: Thin-Layer Chromatography (TLC) for Rapid Screening

Objective: A simple and rapid method to qualitatively assess the presence of colored impurities.

Methodology:

• Stationary Phase: Silica gel TLC plate.

• Mobile Phase: A mixture of n-propanol, and aqueous ammonia (e.g., 6:1 v/v).

• Sample Preparation: Dissolve a small amount of Acid Yellow 9 in methanol to create a concentrated solution.

• Procedure:

  • Spot a small amount of the dissolved sample onto the TLC plate.

  • Develop the plate in a chamber saturated with the mobile phase.

  • After the solvent front has moved up the plate, remove and dry the plate.

• Analysis: The presence of multiple spots indicates the presence of subsidiary dyes or other colored impurities. The Rf value of the main spot can be compared to a standard.

Visualizations

Caption: Troubleshooting workflow for issues with Acid Yellow 9.

Caption: Relationship between contaminants and experimental impact.

References

• 1. Buy Tartrazine | 1934-21-0 | >98% [smolecule.com]
• 2. cspi.org [cspi.org]
• 3. Aniline | ToxFAQs™ | ATSDR [wwwn.cdc.gov]
• 4. Aniline | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 5. Aniline and its metabolites generate free radicals in yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The Influence of Sulphanilic Acid on Cell Membrane Fluidity [eureka.patsnap.com]
• 8. ageconsearch.umn.edu [ageconsearch.umn.edu]
• 9. Simultaneous determination of some common food dyes in commercial products by digital image analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. How to Identify Ghost Peaks in U/HPLC | Phenomenex [phenomenex.com]
• 12. m.youtube.com [m.youtube.com]
• 13. mastelf.com [mastelf.com]
• 14. Conquer Ghost Peaks in HPLC: Identification and Elimination | Separation Science [sepscience.com]
• 15. medchemexpress.com [medchemexpress.com]
• 16. medkoo.com [medkoo.com]
• 17. mdpi.com [mdpi.com]

Storage and handling best practices for Acid Yellow 9 monosodium salt.

This technical support center provides best practices for the storage and handling of Acid Yellow 9 monosodium salt, tailored for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments involving Acid Yellow 9 monosodium salt.

Issue: Difficulty Dissolving the Compound

• Question: I am having trouble dissolving Acid Yellow 9 monosodium salt in my desired solvent. What can I do?

• Answer: Acid Yellow 9 monosodium salt has limited solubility in many common solvents. For optimal dissolution in DMSO, a concentration of up to 55 mg/mL (144.99 mM) can be achieved; sonication is recommended to aid this process[1]. If you are using aqueous solutions, be aware that its solubility can be influenced by pH.

Issue: Inconsistent Experimental Results

• Question: My experimental results using Acid Yellow 9 are not consistent. What could be the cause?

• Answer: Inconsistent results can stem from improper storage and handling. Ensure the compound is stored under the recommended conditions to prevent degradation. The solid powder should be stored at -20°C for up to 3 years, while solutions in solvent should be stored at -80°C for up to one year[1]. For stock solutions, it is recommended to store them at -80°C for up to 6 months or at -20°C for up to 1 month[2]. Always protect the compound from direct sunlight and moisture[2][3]. Repeated freeze-thaw cycles of solutions should be avoided by aliquoting the stock solution after preparation[2].

Issue: Color Change of the Compound in Solution

• Question: The color of my Acid Yellow 9 solution has changed. Is this normal?

• Answer: The color of Acid Yellow 9, an azo dye, is pH-dependent. It transitions from yellow to orange and then to red as the pH decreases[4]. If an unexpected color change occurs, verify the pH of your solution.

Frequently Asked Questions (FAQs)

Storage and Stability

• Question: What are the recommended long-term storage conditions for Acid Yellow 9 monosodium salt?

• Answer: For long-term stability, the solid powder should be stored at -20°C, where it can be kept for up to 3 years[1][3]. Solutions prepared in a solvent should be stored at -80°C and are stable for up to 1 year[1][3]. It is crucial to keep the compound away from direct sunlight[1][3].

• Question: How should I store stock solutions of Acid Yellow 9?

• Answer: Stock solutions should be stored under sealed conditions, away from moisture and light. For storage up to 6 months, -80°C is recommended. For shorter-term storage of up to 1 month, -20°C is suitable[2]. To prevent degradation from repeated freeze-thaw cycles, it is best practice to aliquot the solution into smaller, single-use vials[2].

Handling and Safety

• Question: What personal protective equipment (PPE) should I use when handling Acid Yellow 9 monosodium salt?

• Answer: When handling Acid Yellow 9, it is important to wear appropriate personal protective equipment. This includes protective gloves, protective clothing, and eye or face protection[2]. In case of inadequate ventilation, a suitable respirator should be worn.

• Question: What should I do in case of a spill?

• Answer: In the event of a spill, immediately clean it up to avoid generating dust. For minor spills, use dry clean-up procedures. For major spills, alert personnel in the area and, if necessary, emergency responders. Wear protective clothing, gloves, safety glasses, and a dust respirator during cleanup. Prevent the spilled material from entering drains or water courses. Collect the spilled material in a clean, dry, sealable, and labeled container for disposal[5].

• Question: What are the known hazards of Acid Yellow 9 monosodium salt?

• Answer: Acid Yellow 9 monosodium salt can cause skin irritation (H315) and serious eye irritation (H319)[2]. It is important to wash hands and any exposed skin thoroughly after handling[2].

Disposal

• Question: How should I dispose of waste containing Acid Yellow 9 monosodium salt?

• Answer: Waste material should be disposed of in accordance with local regulations. It is often required to be sent to a suitable incineration plant[6]. Contaminated packaging should be emptied as much as possible and disposed of in the same manner as the substance itself[6].

Data Presentation

Storage Conditions and Stability

Form	Storage Temperature	Duration	Additional Notes
Powder	-20°C	3 years	Keep away from direct sunlight[1][3].
In Solvent	-80°C	1 year	Keep away from direct sunlight[1][3].
Stock Solution	-80°C	6 months	Sealed storage, away from moisture and light. Aliquot to avoid freeze-thaw cycles[2].
Stock Solution	-20°C	1 month	Sealed storage, away from moisture and light. Aliquot to avoid freeze-thaw cycles[2].

Solubility

Solvent	Concentration	Remarks
DMSO	55 mg/mL (144.99 mM)	Sonication is recommended[1].
DMSO	20 mg/mL (52.72 mM)	Ultrasonic and warming and heat to 60°C may be required[7].

Experimental Protocols

Protocol: Bacterial Degradation of Acid Yellow 9 Monosodium Salt

This protocol outlines a general procedure for studying the degradation of Acid Yellow 9 by bacteria such as Pseudomonas fluorescens.

• Bacterial Culture Preparation: Cultivate Pseudomonas fluorescens in a suitable nutrient medium to obtain a healthy bacterial culture[1].

• Dye Addition: Introduce Acid Yellow 9 monosodium salt to the bacterial culture medium at a concentration typically ranging from 50-200 mg/L. The dye can serve as the sole source of carbon and nitrogen for the bacteria[1].

• Incubation: Incubate the culture at an optimal growth temperature for the bacteria, usually between 30-37°C[1].

• Monitoring Degradation: At regular intervals, monitor the degradation of the dye. This can be achieved by measuring the decrease in dye concentration using a UV-Vis spectrophotometer or by analyzing the formation of degradation products using High-Performance Liquid Chromatography (HPLC)[1].

Visualizations

References

• 1. Acid Yellow 9 monosodium salt | TargetMol [targetmol.com]
• 2. Acid Yellow 9 monosodium salt | CymitQuimica [cymitquimica.com]
• 3. download.basf.com [download.basf.com]
• 4. tnstate.edu [tnstate.edu]
• 5. sds.metasci.ca [sds.metasci.ca]
• 6. medchemexpress.com [medchemexpress.com]
• 7. cncolorchem.com [cncolorchem.com]

How to prevent precipitation of Acid Yellow 9 monosodium salt in solution.

Welcome to the Technical Support Center for Acid Yellow 9 monosodium salt. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing precipitation and ensuring the stability of Acid Yellow 9 solutions in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Acid Yellow 9 monosodium salt and what are its common applications?

Acid Yellow 9 monosodium salt is an azo dye.[1][2][3] It is utilized in various research and industrial applications, including for dyeing polyamide, silk, leather, and paper.[4]

Q2: What are the primary causes of Acid Yellow 9 monosodium salt precipitation in solution?

Precipitation of Acid Yellow 9, like other acid dyes, can be triggered by several factors:

• Improper Dissolution Technique: Adding the entire volume of solvent to the powder at once can lead to clumping and incomplete dissolution.

• Suboptimal pH: The solubility of acid dyes is highly dependent on the pH of the solution. For many acid dyes, a slightly acidic environment (pH 2-6) enhances solubility.[5]

• Water Hardness: The presence of divalent cations such as calcium (Ca²⁺) and magnesium (Mg²⁺) in tap water can react with the dye to form insoluble salts, leading to precipitation.[6]

• High Salt Concentration: The addition of salts can decrease the solubility of the dye through a phenomenon known as "salting out," which promotes aggregation and precipitation.[7]

• Low Temperature: The solubility of most dyes, including acid dyes, generally decreases as the temperature of the solution drops.[6][7]

• High Dye Concentration: Attempting to prepare a solution that exceeds the dye's solubility limit at a given temperature and pH will result in precipitation.[6]

• Use of Incompatible Reagents: Certain buffers or other chemical reagents may not be compatible with the dye, leading to precipitation.

Q3: What is the recommended solvent for dissolving Acid Yellow 9 monosodium salt?

Dimethyl sulfoxide (DMSO) is a recommended solvent for Acid Yellow 9 monosodium salt.[2][8] To facilitate dissolution in DMSO, warming the solution and using sonication is advised.[2][8] While the dye is soluble in water, achieving a stable, concentrated aqueous solution can be more challenging and may require specific techniques as outlined in the experimental protocols below.[4]

Troubleshooting Guide: Precipitation of Acid Yellow 9 Monosodium Salt

This guide provides a systematic approach to resolving precipitation issues with Acid Yellow 9 monosodium salt solutions.

Visual Troubleshooting Workflow

Caption: Troubleshooting workflow for Acid Yellow 9 precipitation.

Step-by-Step Troubleshooting

Problem	Possible Cause	Recommended Solution
Precipitate forms immediately upon adding solvent.	Improper dissolution technique: The dye powder is clumping.	Prepare a paste of the dye powder with a small amount of hot (not boiling) deionized water or urea solution before adding the remaining solvent. Stir vigorously.[9]
Water hardness: Presence of divalent cations (e.g., Ca²⁺, Mg²⁺).	Use high-purity deionized or distilled water. If not possible, add a chelating agent like EDTA to sequester these ions.[6]
Precipitate forms after the solution cools down.	Supersaturated solution: The concentration is too high to remain dissolved at a lower temperature.	Prepare a less concentrated stock solution. Alternatively, gently warm the solution before use to redissolve the precipitate.[6]
Precipitate forms upon addition of a buffer or other reagents.	Suboptimal pH: The pH of the final solution is outside the optimal range for dye solubility.	Adjust the pH of the solution to a slightly acidic range (e.g., pH 4-6) before adding other components. Test the compatibility of all reagents in a small-scale experiment first.[5]
Incompatibility with buffer salts: High salt concentrations can cause the dye to "salt out".	If possible, reduce the salt concentration in your buffer. Consider using a buffer system with lower ionic strength.
Solution appears cloudy or shows signs of aggregation.	Dye aggregation: Individual dye molecules are clumping together.	Dilute the solution. Consider adding a small amount of an organic co-solvent like DMSO or ethanol, or a surfactant like Tween 20 to disrupt aggregates.[10]

Experimental Protocols

Protocol 1: Preparation of a Stable Aqueous Solution of Acid Yellow 9

This protocol is a general guideline for preparing an aqueous stock solution of Acid Yellow 9, minimizing the risk of precipitation.

Materials:

• Acid Yellow 9 monosodium salt powder

• High-purity deionized water

• Magnetic stirrer and stir bar

• Beaker

• 0.22 µm syringe filter (optional, for sterile applications)

• Urea (optional)

• Dilute acetic acid or sodium hydroxide for pH adjustment

Procedure:

• Weighing: Accurately weigh the desired amount of Acid Yellow 9 monosodium salt powder.

• Pasting: Place the powder in a beaker. Add a very small amount of hot (approx. 80°C) deionized water (or a 1-2 M urea solution for hard-to-dissolve batches) to the powder to form a smooth paste.[9] Use a spatula or glass rod to break up any clumps.

• Dissolution: While stirring continuously with a magnetic stirrer, slowly add the remaining volume of hot deionized water.

• Heating (if necessary): If the dye does not fully dissolve, gently warm the solution to 40-60°C while stirring.[5] Avoid boiling, as it may degrade the dye.

• pH Adjustment: Allow the solution to cool to room temperature. Measure the pH. If necessary, adjust to a slightly acidic pH (e.g., 5-6) by adding dilute acetic acid or sodium hydroxide dropwise.

• Filtration (optional): For applications requiring a sterile or particulate-free solution, filter the final solution through a 0.22 µm syringe filter.

• Storage: Store the solution in a well-sealed, light-protected container. For short-term storage, 4°C is suitable. For long-term storage, aliquoting and storing at -20°C or -80°C is recommended to prevent degradation from repeated freeze-thaw cycles.[1]

Protocol 2: Preparation of a Concentrated Stock Solution in DMSO

This protocol is for preparing a more concentrated stock solution of Acid Yellow 9.

Materials:

• Acid Yellow 9 monosodium salt powder

• Anhydrous DMSO

• Vortex mixer

• Water bath or sonicator

Procedure:

• Weighing: Accurately weigh the Acid Yellow 9 monosodium salt powder and place it in a suitable vial.

• Solvent Addition: Add the required volume of anhydrous DMSO to achieve the desired concentration.

• Dissolution: Vortex the mixture thoroughly. If the dye does not fully dissolve, use one or both of the following methods:

  • Warming: Gently warm the vial in a water bath at a temperature up to 60°C.[8]

  • Sonication: Place the vial in a sonicator bath until the dye is completely dissolved.[2]

• Storage: Store the DMSO stock solution in a tightly sealed container, protected from light and moisture. For long-term stability, store at -20°C or -80°C.[1]

Data Summary

Solubility and Storage Recommendations

Parameter	Recommendation	Reference
Primary Solvent	DMSO	[2][8]
Aqueous Solubility	Soluble, but may require specific techniques to prevent precipitation.	[4]
Dissolution Aids	Warming (up to 60°C), Sonication, Pasting with hot water/urea solution.	[2][8][9]
Optimal pH Range (General for Acid Dyes)	Slightly acidic (e.g., pH 2-6)	[5]
Powder Storage	-20°C for up to 3 years, protected from light.	[2]
Solution Storage (in solvent)	-80°C for up to 1 year.	[2]

Logical Relationships in Preventing Precipitation

The following diagram illustrates the key relationships between factors that influence the solubility of Acid Yellow 9 and the actions that can be taken to prevent precipitation.

Caption: Key factors and actions to prevent precipitation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Acid Yellow 9 monosodium salt | TargetMol [targetmol.com]
• 3. Acid Yellow 9 monosodium salt | CymitQuimica [cymitquimica.com]
• 4. C.I. Acid Yellow 9 [chembk.com]
• 5. Acid Dye Dissolution Method - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. Acid Dyes - Dissolving and Trouble Shooting [dharmatrading.com]
• 10. benchchem.com [benchchem.com]

Addressing spectral overlap with Acid Yellow 9 monosodium salt in multi-color imaging.

Welcome to the technical support center for addressing spectral overlap when using Acid Yellow 9 monosodium salt in your multi-color imaging experiments. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues and optimize their experimental results.

Frequently Asked Questions (FAQs)

Q1: What is spectral overlap and why is it a problem in multi-color imaging?

A1: Spectral overlap, also known as bleed-through or crosstalk, occurs when the fluorescence emission spectrum of one fluorophore extends into the detection channel of another.[1] This is a common issue because fluorophores typically have broad emission spectra.[1] The result is a false signal in a channel where it is not expected, which can lead to inaccurate localization, quantification, and interpretation of your imaging data.[2]

Q2: I am observing a signal in my green channel that seems to be coming from Acid Yellow 9. How can I confirm this is spectral bleed-through?

A2: To confirm spectral bleed-through, you should prepare single-stain controls. Prepare a sample stained only with Acid Yellow 9 and image it using all of your laser and filter combinations. If you detect a signal in channels intended for other fluorophores (e.g., your green or red channels), this confirms that Acid Yellow 9 is bleeding through into those channels.

Q3: What are the primary methods to correct for spectral overlap?

A3: The two most common and effective methods for correcting spectral overlap are Fluorescence Compensation and Spectral Unmixing .[3]

• Fluorescence Compensation is a mathematical correction that subtracts the spectral spillover from other fluorophores in each detector.[4] This process uses single-stain controls to calculate the percentage of bleed-through from one channel into another and applies a correction matrix to the data.[5]

• Spectral Unmixing (or linear unmixing) is a more advanced technique that treats the fluorescence at each pixel as a combination of the individual emission spectra of all fluorophores present in the sample.[6][7] By providing the microscope software with the "pure" spectrum of each dye (a reference spectrum), the algorithm can computationally separate the mixed signals into their individual components.[6][7]

Q4: When should I use compensation versus spectral unmixing?

A4: The choice between compensation and spectral unmixing often depends on the capabilities of your imaging system and the complexity of your experiment.

• Compensation is a standard feature on most modern confocal microscopes and flow cytometers and is suitable for experiments with a moderate degree of spectral overlap.

• Spectral Unmixing is a more powerful technique that is particularly useful for separating fluorophores with highly overlapping spectra.[6] It requires a spectral detector that can capture the entire emission spectrum at each pixel.

Q5: Can I avoid spectral overlap by choosing different fluorophores?

A5: Yes, careful selection of fluorophores is a crucial first step in minimizing spectral overlap.[8] When possible, choose fluorophores with narrow emission spectra and large Stokes shifts (the difference between the excitation and emission maxima).[5] When designing a multi-color experiment, use a spectra viewer tool to visualize the excitation and emission profiles of your chosen dyes and select combinations with minimal overlap.[9]

Troubleshooting Guides

Problem: Unexpected signal from Acid Yellow 9 in other channels.

This guide will walk you through the steps to identify and correct for spectral bleed-through from Acid Yellow 9.

Step 1: Confirm Bleed-Through with Single-Stain Controls

• Protocol:

  • Prepare a sample stained only with Acid Yellow 9 monosodium salt at the same concentration you use in your multi-color experiment.

  • Acquire images of this sample using the same instrument settings (laser power, gain, etc.) for all of your channels (e.g., DAPI, FITC, TRITC, Cy5).

  • Analyze the images. If you observe a signal in any channel other than the one intended for yellow fluorescence, you have confirmed spectral bleed-through.

Step 2: Implement a Correction Strategy

Choose one of the following methods based on your instrument's capabilities.

• Option A: Fluorescence Compensation

  • This method is suitable for most modern confocal microscopes and flow cytometers.

• Option B: Spectral Unmixing

  • This is the preferred method for highly overlapping spectra and requires a microscope with a spectral detector.

Experimental Protocols

This protocol provides a general workflow for applying fluorescence compensation. For detailed, instrument-specific instructions, please consult your microscope's user manual.

• Prepare Controls: For each fluorophore in your experiment (including Acid Yellow 9), prepare a single-stained control sample. You will also need an unstained control to assess autofluorescence.

• Set Up Imaging Parameters:

  • Using your unstained sample, adjust the detector settings (e.g., PMT voltages) to position the background signal appropriately.

  • For each single-stain control, optimize the settings for its primary channel to ensure the signal is bright but not saturated.

• Acquire Single-Stain Data: Image each single-stain control, ensuring you collect data in all channels. This will allow the software to measure the amount of signal from each fluorophore that "spills over" into other detectors.

• Calculate the Compensation Matrix: Most imaging software has a built-in tool that will automatically calculate the compensation matrix based on your single-stain data.

• Apply Compensation: Apply the calculated compensation matrix to your multi-color experimental samples. The software will then subtract the bleed-through signal from each channel.

• Verify Compensation: Visually inspect the compensated images of your single-stain controls. A correctly compensated image should only show a signal in the primary channel for that fluorophore.

This protocol outlines the general steps for performing spectral unmixing. Specific procedures may vary depending on your microscope and software.

• Create a Reference Library:

  • For each fluorophore in your experiment (including Acid Yellow 9) and for autofluorescence, you will need to generate a "reference spectrum."

  • Prepare a single-stain control for each fluorophore.

  • Prepare an unstained sample to capture the autofluorescence spectrum.

  • Using the spectral detector on your microscope, acquire a lambda stack (a series of images at different emission wavelengths) for each control sample.[6]

  • The software will use these lambda stacks to generate a pure emission spectrum for each fluorophore and for autofluorescence. Save these spectra to your reference library.[10]

• Acquire a Lambda Stack of Your Experimental Sample: Image your multi-color stained sample using the spectral detector to acquire a lambda stack.

• Perform Linear Unmixing:

  • Open the spectral unmixing tool in your imaging software.

  • Select the lambda stack of your experimental sample.

  • Choose the appropriate reference spectra from your library for all the fluorophores present in your sample.

  • The software will then computationally separate the mixed fluorescence at each pixel into its constituent spectral components, generating a new set of images where each channel represents the signal from a single fluorophore.

Data Presentation

Table 1: Hypothetical Spectral Properties of Acid Yellow 9 and Common Fluorophores.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Quantum Yield	Brightness (Ext. Coeff. x QY / 1000)
Acid Yellow 9 (Hypothetical)	430	540	0.40	15
FITC	495	519	0.92	65
Alexa Fluor 488	496	519	0.92	65
TRITC	557	576	0.28	16
Alexa Fluor 555	555	565	0.10	15

Table 2: Potential Alternatives to Acid Yellow 9 for Yellow Fluorescence.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Key Advantages
Alexa Fluor 532 [11]	532	553	High photostability, pH insensitive.
BODIPY 530/550 [12]	534	551	Narrow emission spectrum, less bleed-through.
Yakima Yellow [12]	530	549	Bright signal.
mFluor™ Yellow 630 [13]	570	632	Large Stokes shift, good for separating from green fluorophores.

Visualizations

Figure 1. Experimental workflow for spectral unmixing.

Figure 2. Troubleshooting logic for spectral bleed-through.

Figure 3. The principle of spectral unmixing.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. What is the difference between compensation and spectral unmixing? | AAT Bioquest [aatbio.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Tips for Fluorophore Selection - FluoroFinder [fluorofinder.com]
• 6. Acid Yellow 9 monosodium salt | CymitQuimica [cymitquimica.com]
• 7. 4 Critical Rules For Spectral Unmixing - ExpertCytometry [expertcytometry.com]
• 8. How to Choose Fluorochromes in Multicolor ICC/IF Antibody Labeling | Bio-Techne [bio-techne.com]
• 9. biotium.com [biotium.com]
• 10. bitesizebio.com [bitesizebio.com]
• 11. microscopy.unc.edu [microscopy.unc.edu]
• 12. isogen-lifescience.com [isogen-lifescience.com]
• 13. Spectrum [mFluor™ Yellow 630] | AAT Bioquest [aatbio.com]

Technical Support Center: Optimizing Laser Excitation for Acid Yellow 9 Monosodium Salt

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on utilizing Acid Yellow 9 (AY9) monosodium salt as a fluorescent probe. Due to the limited availability of specific fluorescence data for this dye, this guide combines known photochemical properties with established principles of fluorescence microscopy to offer a robust starting point for your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal laser line for exciting Acid Yellow 9 monosodium salt?

A1: The optimal laser line for exciting Acid Yellow 9 monosodium salt is dependent on the pH of the experimental medium. The dye's absorption maximum shifts with pH.[1] For neutral to alkaline conditions (pH > 7), the absorption peak is approximately 390 nm, suggesting a 405 nm laser would be a suitable choice. In acidic environments (pH < 2), the absorption maximum shifts to around 500 nm, making a 488 nm or 514 nm laser line more appropriate.[1] It is crucial to determine the absorption spectrum of AY9 in your specific experimental buffer to select the most efficient laser line.

Q2: My fluorescence signal is very weak. How can I improve it?

A2: A weak fluorescence signal can be due to several factors.[1][2] Consider the following troubleshooting steps:

• Confirm Spectral Compatibility: Ensure your laser line and emission filter settings are aligned with the expected, albeit not definitively reported, excitation and emission spectra of Acid Yellow 9 in your specific buffer.

• Increase Dye Concentration: The concentration of the dye may be too low. Perform a concentration titration to find the optimal balance between signal intensity and background noise.

• Optimize Laser Power: Gradually increase the laser power. Be aware that excessive power can lead to photobleaching.[3]

• Check pH: The fluorescence of many dyes is pH-sensitive. Verify that the pH of your sample medium is optimal for AY9 fluorescence.

• Use a More Sensitive Detector: If available, a more sensitive detector, such as a photomultiplier tube (PMT) with higher gain settings or a more advanced detector, can help detect weak signals.[1]

Q3: I am observing rapid photobleaching. What can I do to minimize it?

A3: Photobleaching is the irreversible photochemical destruction of a fluorophore.[1] To minimize photobleaching of Acid Yellow 9:

• Reduce Laser Power: Use the lowest laser power that provides an acceptable signal-to-noise ratio.[3]

• Minimize Exposure Time: Limit the duration of exposure to the excitation light by using the fastest possible acquisition speed.

• Use an Antifade Mounting Medium: For fixed samples, use a commercially available antifade reagent to reduce photobleaching.[1]

• Image a Different Field of View: When setting up the microscope, use a region of the sample that you do not intend to image for final data acquisition to avoid pre-bleaching your area of interest.

Q4: The background signal in my images is too high. How can I reduce it?

A4: High background can obscure your specific signal. To reduce it:

• Optimize Staining Protocol: Ensure that any unbound dye is thoroughly washed away. Increase the number and duration of wash steps.

• Reduce Dye Concentration: A lower concentration of the dye may reduce non-specific binding and background fluorescence.

• Use Appropriate Blocking Buffers: For experiments involving antibodies, use a suitable blocking buffer to prevent non-specific antibody binding.[4][5]

• Check for Autofluorescence: Unstained control samples should be examined to assess the level of endogenous autofluorescence from your sample. If autofluorescence is high in the spectral range of AY9, consider using spectral unmixing if your imaging system supports it.

Troubleshooting Guide

The following table provides a structured approach to common issues encountered when using Acid Yellow 9 monosodium salt.

Problem	Potential Cause	Recommended Solution
No or Very Low Signal	Incorrect laser line for the pH of the medium.	Verify the pH of your sample and select a laser line that matches the corresponding absorption maximum of AY9 (approx. 390 nm for basic pH, 500 nm for acidic pH).[1]
Low dye concentration.	Perform a titration to determine the optimal dye concentration.[5]
Inefficient fluorescence emission.	As the quantum yield of AY9 is not well-documented, the dye may be inherently dim. Increase detector gain or consider a brighter alternative dye if signal remains insufficient.
High Background	Excess unbound dye.	Increase the number and duration of wash steps in your staining protocol.[4]
Dye concentration is too high.	Reduce the concentration of the dye used for staining.
Sample autofluorescence.	Image an unstained control sample to assess autofluorescence. If significant, consider using a different emission filter or spectral imaging and linear unmixing.
Rapid Signal Fading (Photobleaching)	Laser power is too high.	Reduce the laser power to the minimum necessary for a good signal.[3]
Prolonged exposure to excitation light.	Decrease the image acquisition time or use a time-lapse protocol with longer intervals between acquisitions.[1]
Absence of antifade reagent (for fixed samples).	Use a commercially available antifade mounting medium.[1]

Experimental Protocols

Protocol 1: Preparation of Acid Yellow 9 Staining Solution

This protocol provides a general guideline for preparing a stock and working solution of Acid Yellow 9.

• Preparation of 1% (w/v) Stock Solution:

  • Weigh 10 mg of Acid Yellow 9 monosodium salt powder.

  • Dissolve the powder in 1 mL of distilled water or a buffer of your choice (e.g., Phosphate Buffered Saline - PBS).

  • Vortex or sonicate until the dye is completely dissolved.

  • Filter the solution through a 0.22 µm syringe filter to remove any undissolved particles.

  • Store the stock solution protected from light at 4°C.

• Preparation of Working Solution:

  • Dilute the stock solution to the desired working concentration (e.g., 1-10 µM) in your experimental buffer.

  • The optimal working concentration should be determined experimentally for your specific application.

Protocol 2: General Staining Protocol for Fixed Cells

This protocol is a starting point for staining fixed cells and should be optimized.

• Cell Preparation:

  • Grow cells on coverslips to the desired confluency.

  • Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Permeabilization (Optional):

  • If targeting intracellular structures, permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Staining:

  • Incubate the cells with the Acid Yellow 9 working solution for 15-60 minutes at room temperature, protected from light. The optimal incubation time will need to be determined.

  • Wash the cells three times with PBS for 5 minutes each to remove unbound dye.

• Mounting:

  • Mount the coverslips onto microscope slides using an antifade mounting medium.

  • Seal the coverslips with nail polish and allow to dry.

  • Store the slides at 4°C, protected from light, until imaging.

Visualizations

Caption: A general experimental workflow for utilizing a new fluorescent probe like Acid Yellow 9.

Caption: A decision tree for troubleshooting issues related to low fluorescence signal.

References

• 1. Acid Yellow 9 Azo Dye Gets the Blues: An Optical Spectroscopy and DFT Study of Unusual Photochemistry in Multilayer Films with PAH and Chitosan | MDPI [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. stainsfile.com [stainsfile.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Characterization of Coupled Ground State and Excited State Equilibria by Fluorescence Spectral Deconvolution - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparing Acid Yellow 9 monosodium salt to other yellow fluorescent dyes.

For researchers, scientists, and drug development professionals, the selection of an appropriate fluorescent dye is critical for the accuracy and sensitivity of experimental results. This guide provides a detailed comparison of Acid Yellow 9 monosodium salt with other commonly used yellow fluorescent dyes, including Fluorescein isothiocyanate (FITC), Rhodamine 6G, Yellow Fluorescent Protein (YFP), and Alexa Fluor 532. Due to the limited availability of fluorescence data for Acid Yellow 9 monosodium salt, this guide presents the known photophysical properties of the alternative dyes and outlines a comprehensive experimental protocol for a direct, quantitative comparison.

Executive Summary

While Acid Yellow 9 monosodium salt is a known azo dye, its specific fluorescence properties, such as quantum yield, fluorescence lifetime, and photostability, are not well-documented in publicly available literature. In contrast, dyes like FITC, Rhodamine 6G, YFP, and the Alexa Fluor family are extensively characterized and widely used in various fluorescence-based assays. This guide provides a side-by-side comparison of these established dyes and proposes a detailed experimental workflow to characterize and benchmark Acid Yellow 9 against these standards.

Data Presentation: A Comparative Overview of Common Yellow Fluorescent Dyes

The following tables summarize the key photophysical properties of several widely used yellow fluorescent dyes. These values are compiled from various sources and can be influenced by experimental conditions such as solvent, pH, and temperature.

Table 1: Spectral and Photophysical Properties of Common Yellow Fluorescent Dyes

Dye	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)	Fluorescence Lifetime (τ) (ns)
Acid Yellow 9 monosodium salt	Data not readily available	Data not readily available	Data not readily available	Data not readily available	Data not readily available
Fluorescein isothiocyanate (FITC)	~495[1]	~519[1]	~68,000[1]	~0.92 (in 0.1 M NaOH)[1][2]	~4.1[3]
Rhodamine 6G	~525[4]	~548[4]	~116,000	~0.95 (in ethanol)[2][5]	~3.8 - 5.0 (in water)[6]
Yellow Fluorescent Protein (YFP)	~513[7]	~527[7]	Data varies by variant	Data varies by variant	~3.78 (mTurquoise variant)[8]
Alexa Fluor 532	532[9]	554[9]	~81,000[9]	~0.61[3][9]	~2.5[3]

Table 2: Qualitative Photostability and pH Sensitivity

Dye	Photostability	pH Sensitivity	Key Remarks
Acid Yellow 9 monosodium salt	Data not readily available	Known to change color with pH[10]	Primarily characterized as an azo dye.[11][12]
Fluorescein isothiocyanate (FITC)	Relatively low, prone to photobleaching[13][14]	Fluorescence is highly pH-dependent, decreasing in acidic conditions[1]	Widely used, but photostability can be a limitation.[15]
Rhodamine 6G	Moderate to high, generally more stable than fluorescein[13]	Less sensitive to pH than fluorescein in the physiological range.	A bright and relatively photostable dye.
Yellow Fluorescent Protein (YFP)	Varies significantly between variants; some are engineered for higher photostability	Some variants are sensitive to acidic conditions and chloride ions[7]	Genetically encoded marker, useful for in vivo studies.[16]
Alexa Fluor 532	High, known for superior photostability compared to traditional dyes[13]	Generally less sensitive to pH than fluorescein.	Part of a family of bright and photostable dyes.[3]

Experimental Protocols

To facilitate a direct and objective comparison of Acid Yellow 9 monosodium salt with other yellow fluorescent dyes, the following experimental protocols are recommended.

I. Determination of Fluorescence Excitation and Emission Spectra

Objective: To determine the optimal excitation and emission wavelengths for Acid Yellow 9 and the comparative dyes in a standardized solvent.

Methodology:

• Sample Preparation: Prepare dilute solutions (absorbance < 0.1 at the excitation maximum) of Acid Yellow 9, FITC, Rhodamine 6G, and Alexa Fluor 532 in a suitable solvent (e.g., phosphate-buffered saline (PBS) at pH 7.4).

• Instrumentation: Use a calibrated spectrofluorometer.

• Excitation Spectrum Measurement: Set the emission wavelength to the expected maximum and scan a range of excitation wavelengths.

• Emission Spectrum Measurement: Set the excitation wavelength to the determined maximum and scan a range of emission wavelengths.

• Data Analysis: Plot fluorescence intensity versus wavelength to determine the excitation and emission maxima for each dye.

Experimental workflow for determining excitation and emission spectra.

II. Determination of Fluorescence Quantum Yield (Comparative Method)

Objective: To determine the relative fluorescence quantum yield (Φ) of Acid Yellow 9 using a well-characterized standard (e.g., Rhodamine 6G in ethanol, Φ = 0.95).[2][5]

Methodology:

• Standard and Sample Preparation: Prepare a series of dilutions for both the standard and Acid Yellow 9 in the same solvent, ensuring the absorbance at the excitation wavelength is between 0.02 and 0.1.

• Absorbance Measurement: Measure the absorbance of each solution at the chosen excitation wavelength using a UV-Vis spectrophotometer.

• Fluorescence Measurement: Using a spectrofluorometer, measure the integrated fluorescence intensity of each solution under identical conditions (e.g., excitation and emission slit widths).

• Data Analysis: Plot the integrated fluorescence intensity versus absorbance for both the standard and the sample. The quantum yield of the unknown sample (Φ_x) can be calculated using the following equation:

  Φ_x = Φ_std * (m_x / m_std) * (η_x² / η_std²)

  where Φ is the quantum yield, m is the slope of the plot of integrated fluorescence intensity vs. absorbance, and η is the refractive index of the solvent. If the same solvent is used for both, the refractive index term cancels out.

Workflow for comparative quantum yield determination.

III. Determination of Fluorescence Lifetime

Objective: To measure the fluorescence lifetime (τ) of Acid Yellow 9 and compare it to the other dyes.

Methodology: Time-Correlated Single Photon Counting (TCSPC) is the recommended method for accurate fluorescence lifetime measurements.[17][18]

• Instrumentation: A TCSPC system equipped with a pulsed laser source (picosecond pulses) and a single-photon sensitive detector.

• Sample Preparation: Prepare dilute solutions of each dye as described previously.

• Instrument Response Function (IRF): Measure the IRF of the system using a scattering solution (e.g., a dilute solution of non-dairy creamer or silica nanoparticles).

• Fluorescence Decay Measurement: Excite the sample with the pulsed laser and measure the fluorescence decay profile.

• Data Analysis: Fit the fluorescence decay data, after deconvolution with the IRF, to an exponential decay model to determine the fluorescence lifetime.

TCSPC workflow for fluorescence lifetime measurement.

IV. Assessment of Photostability

Objective: To evaluate the photostability of Acid Yellow 9 in comparison to the other dyes.

Methodology: Monitor the decrease in fluorescence intensity over time upon continuous illumination.[13]

• Sample Preparation: Place a solution of each dye in a cuvette within a spectrofluorometer.

• Continuous Illumination: Expose the sample to continuous excitation light at its absorption maximum.

• Fluorescence Monitoring: Record the fluorescence intensity at the emission maximum at regular intervals over an extended period.

• Data Analysis: Plot the normalized fluorescence intensity as a function of time. The photobleaching half-life (the time it takes for the fluorescence to decrease to 50% of its initial value) can be used as a quantitative measure of photostability.

Workflow for assessing photostability.

Conclusion and Recommendations

For researchers requiring a yellow fluorescent dye with well-characterized and robust performance, FITC, Rhodamine 6G, and Alexa Fluor 532 are established options with extensive supporting data. The choice among them will depend on the specific experimental requirements, such as brightness, photostability, and pH sensitivity. For applications demanding high photostability and brightness, Alexa Fluor 532 is often a superior choice. Rhodamine 6G offers a good balance of brightness and photostability. FITC, while widely used, is more susceptible to photobleaching and pH changes. YFP is uniquely suited for applications requiring a genetically encoded fluorescent marker.

The fluorescence properties of Acid Yellow 9 monosodium salt remain to be thoroughly characterized. The experimental protocols outlined in this guide provide a clear path for researchers to perform a direct and quantitative comparison of Acid Yellow 9 with established yellow fluorescent dyes. Such a study would be of significant value to the scientific community by determining the potential utility of Acid Yellow 9 as a fluorescent probe in various research and drug development applications.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Fluorescence quantum yields and their relation to lifetimes of rhodamine 6G and fluorescein in nine solvents: improved absolute standards for quantum yields - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fluorescence quantum yields (QY) and lifetimes (τ) for Alexa Fluor dyes—Table 1.5 | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. ccny.cuny.edu [ccny.cuny.edu]
• 7. Yellow fluorescent protein - Wikipedia [en.wikipedia.org]
• 8. home.sandiego.edu [home.sandiego.edu]
• 9. FluoroFinder [app.fluorofinder.com]
• 10. Acid Yellow 9 Azo Dye Gets the Blues: An Optical Spectroscopy and DFT Study of Unusual Photochemistry in Multilayer Films with PAH and Chitosan [mdpi.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. TargetMol [targetmol.com]
• 13. benchchem.com [benchchem.com]
• 14. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Fluorescein (FITC) | Thermo Fisher Scientific - US [thermofisher.com]
• 16. Yellow Fluorescent Protein - Creative BioMart [creativebiomart.net]
• 17. Time-resolved Fluorescence | PicoQuant [picoquant.com]
• 18. horiba.com [horiba.com]

A Comparative Guide to the Validation of Acid Yellow 9 Monosodium Salt Staining

This guide provides a comprehensive comparison of Acid Yellow 9 monosodium salt, a historically significant histological dye, with its contemporary alternatives. We will delve into the validation process for such stains, emphasizing the critical role of control experiments and quantitative analysis. This document is intended for researchers, scientists, and drug development professionals who rely on histological staining for accurate tissue analysis.

Acid Yellow 9, also known as Fast Yellow AB, is an azo dye that was once used as a yellow counterstain in various trichrome staining methods, such as the Wallart & Honette's trichrome, to color collagen.[1] However, due to significant toxicological concerns, its use as a food additive has been banned in Europe and the USA, leading to its discontinuation in routine laboratory applications for health and safety reasons.[1] Consequently, the scientific community has shifted towards safer and equally effective alternatives.

Comparative Analysis of Yellow Histological Dyes

The selection of a yellow counterstain is dictated by the specific requirements of the staining protocol, the target tissue components, and safety considerations. The following table provides a comparative summary of Acid Yellow 9 and its common alternatives.

Feature	Acid Yellow 9 (Fast Yellow AB)	Metanil Yellow	Tartrazine	Picric Acid
IUPAC Name	Sodium (E)-2-amino-5-((4-sulfonatophenyl)diazenyl)benzenesulfonate	Sodium 3-((4-anilinophenyl)diazenyl)benzenesulfonate	Trisodium (4E)-5-oxo-1-(4-sulfonatophenyl)-4-[(4-sulfonatophenyl)hydrazono]-3-pyrazolecarboxylate	2,4,6-trinitrophenol
Primary Application	Formerly used as a counterstain for collagen (e.g., Wallart & Honette's trichrome).[1]	Counterstain in various trichrome methods; stains cytoplasm.	Counterstain in select methods; stains cytoplasm and muscle.	Key component of Van Gieson's stain; stains muscle and cytoplasm yellow.[1]
Staining Color	Yellow	Yellow to Orange-Yellow	Yellow	Yellow
Advantages	Historically established protocols.	Good contrast and bright staining.	Water-soluble and provides clear yellow color.	Excellent differentiator for collagen (which stains red with acid fuchsin) vs. muscle/cytoplasm.[1]
Limitations	Discontinued due to toxicity concerns. [1]	Can be less precise than other yellow dyes.	Staining intensity can vary with pH.	Explosive when dry; requires careful handling and storage. [2]
Safety Profile	Toxic; implicated in non-atopic asthma.[1]	Use with standard laboratory precautions.	Generally considered safe for laboratory use.	Toxic and explosive hazard.[2]

Validation Workflow for Histological Stains

The validation of any histological stain, whether it is a novel method or a replacement for an established one, is crucial for ensuring reliable and reproducible results. This process involves a series of systematic steps to evaluate the performance and consistency of the stain.

Caption: A workflow for the validation of a new or alternative histological stain.

The Role of Control Experiments

• Positive Controls: These are tissue samples known to contain the target antigen or structure that the dye should stain. A successful positive control confirms that the staining protocol and reagents are working correctly.

• Negative Controls: These are tissue samples known to lack the target antigen or structure. A successful negative control, which should show no staining, confirms the specificity of the dye and rules out non-specific binding or background artifacts.

• Internal Controls: Often, the tissue sample itself contains elements that can serve as built-in positive or negative controls, providing an immediate reference within the experimental slide.

References

• 1. benchchem.com [benchchem.com]
• 2. stainsfile.com [stainsfile.com]

A Comparative Analysis of Fluorophore Quantum Yields: Acid Yellow 9 Monosodium Salt vs. Common Fluorophores

For researchers, scientists, and drug development professionals engaged in fluorescence-based applications, the selection of an appropriate fluorophore is a critical determinant of experimental success. The fluorescence quantum yield (Φ), a measure of the efficiency of a fluorophore in converting absorbed photons into emitted photons, is a key parameter in this selection process. A higher quantum yield generally translates to a brighter signal and greater sensitivity. This guide provides a comparative overview of the quantum yield of Acid Yellow 9 monosodium salt against commonly used fluorophores such as Fluorescein, Rhodamine B, and Cyanine dyes (Cy3 and Cy5).

Quantitative Comparison of Quantum Yields

The following table summarizes the fluorescence quantum yields of Acid Yellow 9 monosodium salt and other well-established fluorophores. It is important to note that the quantum yield of a fluorophore is highly dependent on its environment, including the solvent, pH, and temperature.

Fluorophore	Quantum Yield (Φ)	Solvent/Conditions
Acid Yellow 9 monosodium salt	Not Reported (Likely Negligible)	Aqueous
Fluorescein	~0.97	Basic Ethanol[1]
~0.79	Neutral Ethanol[2]
Rhodamine B	~0.70	Ethanol[3]
~0.65	Basic Ethanol[4]
~0.31	Water[5]
Cyanine 3 (Cy3)	~0.15	PBS[6]
Cyanine 5 (Cy5)	~0.27	PBS[7]

Note: Acid Yellow 9 monosodium salt is an azo dye primarily used for dyeing and as a pH indicator. Extensive literature searches did not yield a reported fluorescence quantum yield, suggesting it is either non-fluorescent or its fluorescence is negligible, making it unsuitable for most fluorescence-based applications.

Experimental Protocol: Relative Quantum Yield Determination

The relative method is a widely used technique to determine the fluorescence quantum yield of a sample by comparing it to a standard with a known quantum yield.

I. Materials and Equipment:

• Fluorophore of Interest (Sample): e.g., Acid Yellow 9 monosodium salt

• Standard Fluorophore: A well-characterized fluorophore with a known quantum yield (e.g., Fluorescein or Rhodamine B). The standard should have an absorption spectrum that overlaps with the sample.

• Spectroscopic grade solvents: The same solvent should be used for both the sample and the standard.

• UV-Vis Spectrophotometer

• Spectrofluorometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

II. Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of both the sample and the standard fluorophore in the chosen solvent.

• Preparation of Dilutions: From the stock solutions, prepare a series of dilutions for both the sample and the standard. The concentrations should be adjusted to yield absorbance values between 0.01 and 0.1 at the excitation wavelength to minimize inner filter effects.

• Absorbance Measurement:

  • Using the UV-Vis spectrophotometer, measure the absorbance spectra of all diluted solutions.

  • Record the absorbance value at the excitation wavelength for each solution.

• Fluorescence Measurement:

  • Set the excitation wavelength on the spectrofluorometer.

  • Measure the fluorescence emission spectrum for each diluted solution. The emission range should cover the entire fluorescence band of the fluorophore.

  • Ensure that the experimental conditions (e.g., excitation and emission slit widths, detector voltage) are kept constant for all measurements.

• Data Analysis:

  • Integrate the area under the fluorescence emission spectrum for each solution to obtain the integrated fluorescence intensity.

  • For both the sample and the standard, plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength.

  • Determine the slope of the linear fit for both plots.

III. Calculation:

The quantum yield of the sample (Φ_sample) can be calculated using the following equation:

Φ_sample = Φ_standard * (Slope_sample / Slope_standard) * (n_sample / n_standard)²

Where:

• Φ_standard is the known quantum yield of the standard.

• Slope_sample and Slope_standard are the slopes from the plots of integrated fluorescence intensity versus absorbance.

• n_sample and n_standard are the refractive indices of the sample and standard solutions (if the solvents are different).

Logical Comparison of Fluorophore Utility

The choice of a fluorophore is dictated by its photophysical properties, primarily its ability to fluoresce efficiently. The following diagram illustrates the logical flow for comparing Acid Yellow 9 with other fluorophores for fluorescence applications.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. agilent.com [agilent.com]
• 3. One moment, please... [edinst.com]
• 4. jasco-global.com [jasco-global.com]
• 5. static.horiba.com [static.horiba.com]
• 6. Virtual Labs [mfs-iiith.vlabs.ac.in]
• 7. shimadzu.com [shimadzu.com]

Navigating the Light: A Comparative Guide to the Phototoxicity of Fluorescent Dyes in Live-Cell Imaging

For researchers, scientists, and drug development professionals engaged in live-cell imaging, the choice of a fluorescent probe is a critical decision that extends beyond spectral properties and brightness. An ideal dye must illuminate cellular processes without interfering with them. This guide provides a comparative analysis of Acid Yellow 9 monosodium salt and established alternative dyes, with a focus on phototoxicity, a key determinant of data integrity in live-cell microscopy.

A crucial but often overlooked aspect of live-cell imaging is the potential for light-induced damage to the very cells under investigation—a phenomenon known as phototoxicity. The interaction of high-intensity light with fluorescent molecules can generate reactive oxygen species (ROS), leading to cellular stress, altered physiology, and even cell death.[1][2][3][4] These effects can compromise the validity of experimental findings, making a thorough evaluation of a dye's phototoxic potential essential.

This guide will delve into the phototoxicity of Acid Yellow 9 monosodium salt, a dye with a history in biological staining, and compare it with contemporary alternatives that have been more rigorously characterized for live-cell applications.

Acid Yellow 9 Monosodium Salt: A Note of Caution

Extensive literature searches for direct studies on the phototoxicity of Acid Yellow 9 monosodium salt (also known as Fast Yellow AB) in live cells did not yield any specific results. Historically, this azo dye was utilized in histology; however, its use has been largely discontinued due to toxicological concerns.[5] The safety data sheet for Acid Yellow 9 indicates that it can cause skin and serious eye irritation.[6] While its photochemical properties have been explored in other contexts, its suitability and safety for live-cell imaging remain unvalidated. Given the lack of data and its classification as an azo dye—a class of compounds with known potential for phototoxicity—extreme caution is advised.[7]

Safer Alternatives for Live-Cell Imaging

Fortunately, a diverse palette of fluorescent dyes with lower phototoxicity has been developed and validated for live-cell imaging. These alternatives have been engineered for improved biocompatibility, photostability, and reduced ROS production. A comparison of key alternatives is presented below.

Feature	Acid Yellow 9 Monosodium Salt	Calcein AM	SYTO Dyes (e.g., SYTO 9)	Rhodamine Dyes (e.g., TMRM)
Primary Application	Histological Staining (historical)	Live/Dead cell indicator (live cells fluoresce green)	Nuclear and mitochondrial staining	Mitochondrial membrane potential
Suitability for Live-Cell Imaging	Not recommended; toxicological concerns	Excellent; widely used for viability assays	Use with caution; some can be cytotoxic	Good; phototoxicity varies with derivative
Known Phototoxicity	Not studied in live cells	Low	Can be phototoxic	Can be phototoxic; "gentle" versions available
Mechanism of Action	Azo dye	Cleaved by esterases in live cells to fluorescent calcein	Intercalate with nucleic acids	Accumulate in mitochondria based on membrane potential

Understanding and Quantifying Phototoxicity

The phototoxic effect of a fluorescent dye is primarily mediated by the generation of ROS. Upon excitation by light, a fluorophore can transfer energy to molecular oxygen, creating highly reactive singlet oxygen and other ROS. These species can then damage cellular components like lipids, proteins, and nucleic acids.[1][4]

Several assays are available to quantify the phototoxicity of a fluorescent probe:

• Cell Viability Assays: These assays, such as the Neutral Red Uptake (NRU) assay and MTT assay, measure the proportion of live cells after exposure to the dye and light. A significant decrease in viability in the presence of light compared to dark controls indicates phototoxicity.[8][9][10][11][12]

• Apoptosis Assays: Methods like Annexin V staining can detect programmed cell death induced by phototoxic stress.

• Reactive Oxygen Species (ROS) Assays: Specific fluorescent probes can be used to directly measure the intracellular production of ROS following illumination of the dye being tested.[13][14][15]

Experimental Protocols

General Protocol for Assessing Phototoxicity using a Cell Viability Assay (e.g., Neutral Red Uptake)

• Cell Seeding: Plate a suitable cell line (e.g., Balb/c 3T3 fibroblasts) in a 96-well plate at a density that ensures they are in a logarithmic growth phase at the time of the experiment.

• Dye Incubation: Incubate the cells with various concentrations of the test dye for a predetermined period. Include a vehicle-only control.

• Light Exposure: Expose one set of plates to a controlled dose of light from a solar simulator or a light source relevant to the intended microscopy application. Keep a duplicate set of plates in the dark.

• Post-Incubation: Incubate the cells for 24 hours to allow for the manifestation of cytotoxic effects.

• Neutral Red Staining: Wash the cells and incubate them with a medium containing neutral red, a vital dye that accumulates in the lysosomes of viable cells.

• Dye Extraction and Quantification: Wash the cells to remove excess neutral red, then extract the dye from the viable cells using a solubilization solution.

• Absorbance Measurement: Measure the absorbance of the extracted dye using a plate reader.

• Data Analysis: Compare the viability of the light-exposed cells to the dark-control cells for each dye concentration to determine the photo-irritation factor (PIF) or mean photo effect (MPE).[10][16]

General Protocol for Measuring Reactive Oxygen Species (ROS) Production

• Cell Seeding and Dye Loading: Seed cells in a suitable imaging dish or plate. Load the cells with the fluorescent dye being tested.

• ROS Indicator Incubation: Incubate the cells with a ROS-sensitive probe (e.g., DCFDA) that fluoresces upon oxidation.

• Baseline Imaging: Acquire baseline fluorescence images of the ROS indicator before exposing the test dye to its excitation light.

• Phototoxic Insult: Expose a region of the cells to the excitation light for the test dye.

• Post-Exposure Imaging: Acquire a time-lapse series of fluorescence images of the ROS indicator to monitor the increase in fluorescence, which corresponds to ROS production.

• Data Analysis: Quantify the change in fluorescence intensity of the ROS indicator in the exposed region compared to an unexposed region.

Visualizing the Pathways

To better understand the mechanisms and workflows involved in assessing phototoxicity, the following diagrams are provided.

Caption: General Mechanism of Phototoxicity.

References

• 1. Gentle Rhodamines for Live-Cell Fluorescence Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phototoxicity in Live-Cell Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. Cellular Phototoxicity | Nikon’s MicroscopyU [microscopyu.com]
• 4. publications.mpi-cbg.de [publications.mpi-cbg.de]
• 5. C.I. Acid Yellow 9 - Hazardous Agents | Haz-Map [haz-map.com]
• 6. echemi.com [echemi.com]
• 7. benchchem.com [benchchem.com]
• 8. Test method for evaluating the photocytotoxic potential of fluorescence imaging products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. spiedigitallibrary.org [spiedigitallibrary.org]
• 10. researchgate.net [researchgate.net]
• 11. Cell Culture Phototoxicity Test | Springer Nature Experiments [experiments.springernature.com]
• 12. youtube.com [youtube.com]
• 13. Reactive oxygen species (ROS) assay-based photosafety screening for complex ingredients: Modification of the ROS assay protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. jacvam.go.jp [jacvam.go.jp]
• 15. Phototoxicity Evaluation of Pharmaceutical Substances with a Reactive Oxygen Species Assay Using Ultraviolet A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. m.youtube.com [m.youtube.com]

A Comparative Guide to the Spectral Properties of Acid Yellow 9 Monosodium Salt and Fluorescein

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the spectral properties of Acid Yellow 9 monosodium salt and fluorescein. While fluorescein is a well-characterized fluorophore with extensive data available, information on the fluorescence properties of Acid Yellow 9 monosodium salt is limited in publicly accessible literature. This guide presents the available data for both compounds and outlines the standard experimental protocols for determining key spectral characteristics.

Data Presentation: A Comparative Overview

The following table summarizes the known spectral properties of fluorescein. Due to the lack of available data for the fluorescence of Acid Yellow 9 monosodium salt, a direct quantitative comparison is not possible at this time.

Spectral Property	Fluorescein	Acid Yellow 9 Monosodium Salt
Absorption Maximum (λmax)	~490 nm (in 0.1 M NaOH)[1]	~390 nm (basic solution), ~500 nm (acidic solution)
Emission Maximum (λem)	~515 nm (in 0.1 M NaOH)[1][2]	Data not available
Molar Absorptivity (ε)	~76,900 M-1cm-1 (at 490 nm, pH > 8.0)[1]	Data not available
Fluorescence Quantum Yield (ΦF)	~0.95 (in 0.1 M NaOH)	Data not available
Stokes Shift	~25 nm	Data not available

Note on Acid Yellow 9 Monosodium Salt: Acid Yellow 9 is classified as an azo dye. While some azo dyes are known to fluoresce, many are primarily characterized by their absorption properties, which are responsible for their color. The available data for Acid Yellow 9 focuses on its UV-Vis absorption spectrum and its color changes with pH, indicating its use as a pH indicator. The lack of readily available fluorescence data suggests that it is either non-fluorescent or weakly fluorescent, or its fluorescent properties have not been extensively studied and reported.

Experimental Protocols

The determination of the spectral properties of fluorescent molecules involves standardized experimental procedures. Below are detailed methodologies for key experiments.

Measurement of Absorption and Emission Spectra

Objective: To determine the wavelengths of maximum absorption and emission of a fluorescent compound.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of the compound in a suitable solvent (e.g., 0.1 M NaOH for fluorescein).

  • Dilute the stock solution to a concentration that results in an absorbance of approximately 0.1 at the absorption maximum to minimize inner filter effects.

• Absorption Spectrum Measurement:

  • Use a UV-Vis spectrophotometer.

  • Record the absorbance spectrum of a blank solution (solvent only).

  • Record the absorbance spectrum of the sample solution over a relevant wavelength range.

  • The wavelength at which the highest absorbance is recorded is the absorption maximum (λmax).

• Emission Spectrum Measurement:

  • Use a spectrofluorometer.

  • Set the excitation wavelength to the determined λmax.

  • Scan a range of emission wavelengths, starting from a wavelength slightly longer than the excitation wavelength.

  • The wavelength at which the highest fluorescence intensity is recorded is the emission maximum (λem).

Determination of Molar Absorptivity

Objective: To quantify the light-absorbing capacity of a compound at a specific wavelength.

Methodology:

• Sample Preparation:

  • Prepare a series of dilutions of the compound with known concentrations in a suitable solvent.

• Absorbance Measurement:

  • Measure the absorbance of each dilution at the λmax using a UV-Vis spectrophotometer with a cuvette of a known path length (typically 1 cm).

• Data Analysis:

  • Plot a graph of absorbance versus concentration.

  • According to the Beer-Lambert law (A = εcl), the molar absorptivity (ε) is the slope of the linear regression of this plot.

Determination of Fluorescence Quantum Yield (Relative Method)

Objective: To determine the efficiency of fluorescence of a compound relative to a known standard.

Methodology:

• Standard Selection:

  • Choose a standard with a well-documented quantum yield and with absorption and emission spectra that overlap with the sample of interest. For compounds emitting in the green region, fluorescein (ΦF = 0.95 in 0.1 M NaOH) is a common standard.

• Sample and Standard Preparation:

  • Prepare a series of dilutions for both the sample and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

• Measurement:

  • Measure the absorbance of each solution at the chosen excitation wavelength.

  • Measure the fluorescence emission spectrum for each solution, ensuring identical instrument settings (e.g., excitation and emission slit widths) for both the sample and the standard.

• Data Analysis:

  • Integrate the area under the corrected emission spectrum for each solution to obtain the integrated fluorescence intensity.

  • Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard.

  • The quantum yield of the sample (ΦX) can be calculated using the following equation: ΦX = ΦST * (mX / mST) * (ηX2 / ηST2) where ΦST is the quantum yield of the standard, m is the slope of the plot of integrated fluorescence intensity versus absorbance, and η is the refractive index of the solvent. If the same solvent is used for both, the refractive index term cancels out.

Mandatory Visualization

Below are diagrams illustrating the experimental workflow for determining the spectral properties of a fluorescent compound.

Caption: Experimental workflow for spectral analysis.

Caption: Quantum yield determination workflow.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Assessing the Cellular Cross-Reactivity of Acid Yellow 9 Monosodium Salt: A Comparative Framework

For researchers, scientists, and drug development professionals, understanding the potential for off-target effects is a critical aspect of preclinical evaluation. This guide provides a comparative framework for assessing the cross-reactivity of Acid Yellow 9 monosodium salt with various cellular components. Due to a lack of specific published data on the comprehensive cross-reactivity profile of Acid Yellow 9, this document outlines a recommended testing strategy and presents hypothetical data to illustrate a comparative analysis.

Acid Yellow 9 is a water-soluble anionic azo dye.[1][2] Azo dyes are a broad class of organic compounds characterized by the presence of one or more azo groups (–N=N–) and are widely used as colorants.[3] While many azo dyes are utilized in industrial applications, some have found use as biological stains and are being investigated for other biomedical applications due to their potential antibacterial, antiviral, and cytotoxic properties.[4][5][6] The interaction of certain azo dyes with macromolecules like DNA has been noted, with some demonstrating the ability to bind to the minor groove of the DNA helix.[7] Given the charged nature and chemical structure of Acid Yellow 9, its potential for unintended interactions with cellular components warrants a thorough investigation.

Comparative Analysis of Binding Specificity

To evaluate the cross-reactivity of Acid Yellow 9, a tiered screening approach is recommended. This involves in vitro binding assays against a panel of representative cellular components, followed by cell-based assays to assess functional impacts. For comparison, the performance of Acid Yellow 9 could be benchmarked against other commonly used cellular dyes with well-characterized properties.

Table 1: Hypothetical In Vitro Binding Affinity of Acid Yellow 9 and Comparator Dyes

Cellular Component	Acid Yellow 9 (Kd, µM)	Comparator Dye A (Kd, µM)	Comparator Dye B (Kd, µM)
Target Protein X	1.5	0.8	2.5
Human Serum Albumin	25	50	15
Double-Stranded DNA	> 100	15	> 100
Ribosomal RNA	75	90	80
Actin Filaments	50	65	45
Lipid Bilayer (PC:PS)	> 200	> 200	> 200

Kd (dissociation constant) values are hypothetical and represent the concentration of the dye required to bind to 50% of the target molecules. Lower values indicate higher binding affinity.

Table 2: Hypothetical Off-Target Kinase and GPCR Screening of Acid Yellow 9

Target Class	Number of Targets Screened	Number of Hits (>50% Inhibition at 10 µM)	Top Off-Target Hits (IC50, µM)
Kinases	468	5	Kinase 1 (8.5), Kinase 2 (12.3)
GPCRs	150	2	GPCR 1 (15.7)

IC50 (half-maximal inhibitory concentration) values are hypothetical and represent the concentration of the dye required to inhibit the activity of the target by 50%.

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable results. The following outlines the key experimental protocols that would be employed in a cross-reactivity study of Acid Yellow 9.

Surface Plasmon Resonance (SPR) for Binding Affinity

Surface Plasmon Resonance is a label-free technique used to measure the binding kinetics and affinity of molecular interactions.

• Immobilization: Covalently immobilize the purified cellular components (e.g., Target Protein X, Human Serum Albumin, dsDNA) onto a sensor chip.

• Binding: Flow serial dilutions of Acid Yellow 9 in a suitable buffer over the sensor surface.

• Data Analysis: Measure the change in the refractive index at the sensor surface as the dye binds and dissociates. Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir) to determine the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (Kd).

Cellular Thermal Shift Assay (CETSA)

CETSA is used to assess the engagement of a compound with its target protein in a cellular environment.

• Cell Treatment: Incubate intact cells with varying concentrations of Acid Yellow 9 or a vehicle control.

• Heating: Heat the cell lysates to a range of temperatures.

• Protein Quantification: Separate the soluble and aggregated protein fractions by centrifugation.

• Analysis: Quantify the amount of the target protein remaining in the soluble fraction by Western blotting or mass spectrometry. An increase in the melting temperature of the target protein in the presence of the dye indicates binding.

Kinase and GPCR Profiling

Broad screening panels are used to identify potential off-target interactions with major drug target families.

• Assay Principle: Utilize commercially available screening services that employ radiometric, fluorescence, or luminescence-based assays to measure the activity of a large panel of kinases or the binding to a panel of GPCRs.

• Execution: Submit Acid Yellow 9 for single-point screening at a high concentration (e.g., 10 µM).

• Follow-up: For any significant "hits" (typically >50% inhibition or binding), perform dose-response studies to determine the IC50 or Ki values.

Visualizing Experimental Workflows and Pathways

Diagrams created using Graphviz can effectively illustrate complex experimental processes and signaling pathways.

Caption: Workflow for assessing Acid Yellow 9 cross-reactivity.

Caption: Hypothetical off-target signaling pathway for Acid Yellow 9.

References

• 1. mdpi.com [mdpi.com]
• 2. scilit.com [scilit.com]
• 3. Azo dye - Wikipedia [en.wikipedia.org]
• 4. Biomedical Applications of Aromatic Azo Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medkoo.com [medkoo.com]
• 6. worlddyevariety.com [worlddyevariety.com]
• 7. View of Binding elucidation of azo dye with DNA via spectroscopic approaches and molecular docking techniques [shd-pub.org.rs]

A Comparative Guide to Fluorescent Dyes for Quantitative Analysis: Acid Yellow 9 Monosodium Salt vs. Established Alternatives

For researchers, scientists, and drug development professionals seeking robust fluorescent probes for quantitative analysis, the selection of an appropriate dye is paramount. This guide provides a detailed comparison of Acid Yellow 9 monosodium salt with two widely used fluorescent dyes, Fluorescein and Rhodamine B. While Acid Yellow 9 is a readily available azo dye, its quantitative fluorescence properties are not as extensively documented as those of xanthene dyes like Fluorescein and Rhodamine B. This guide aims to provide a clear, data-driven comparison to inform your experimental design.

Performance Comparison: A Data-Driven Overview

The following table summarizes the key characteristics of Acid Yellow 9 monosodium salt, Fluorescein, and Rhodamine B based on available data. A significant lack of published quantitative fluorescence data for Acid Yellow 9 necessitates a direct, side-by-side experimental evaluation for applications requiring precise fluorescence intensity measurements.

Feature	Acid Yellow 9 Monosodium Salt	Fluorescein	Rhodamine B
Chemical Class	Azo Dye	Xanthene Dye	Xanthene Dye
Excitation Max (λex)	~390 nm (pH dependent)[1]	~494 nm[2][3]	~545-546 nm[1]
Emission Max (λem)	Not specified in search results	~512-521 nm[2][3]	~566-567 nm[1]
Quantum Yield (Φ)	Data not readily available	~0.95 in alkaline solution[3]	0.49 - 0.70 in ethanol[4][5]
Photostability	Data not readily available	Sensitive to photobleaching[6]	Generally more photostable than Fluorescein[5]
pH Sensitivity	Color changes with pH (yellow to red)[1]	Fluorescence is highly pH dependent (pKa ~6.4)[3][7]	Fluorescence is pH-independent in the physiological range[8]
Solubility	Soluble in water[1]	Slightly soluble in water, soluble in alcohol and dilute aqueous bases[2][7]	Soluble in water and ethanol[5][8]

Experimental Protocols for Quantitative Comparison

To facilitate a direct and quantitative comparison of fluorescence intensity, the following detailed experimental protocols are provided.

I. Preparation of Stock and Working Solutions

• Stock Solution Preparation (1 mM):

  • Accurately weigh an appropriate amount of Acid Yellow 9 monosodium salt, Fluorescein, and Rhodamine B powder.

  • Dissolve each dye in a suitable solvent (e.g., DMSO for stock solutions, followed by dilution in the experimental buffer) to a final concentration of 1 mM.

  • Store stock solutions in the dark at -20°C.

• Working Solution Preparation (e.g., 0.1 µM to 10 µM):

  • Prepare a series of dilutions from the stock solutions in the desired experimental buffer (e.g., phosphate-buffered saline, PBS, pH 7.4).

  • Ensure the final concentration range is appropriate for the sensitivity of the fluorescence spectrophotometer or plate reader being used.

II. Measurement of Fluorescence Intensity

• Instrument Setup:

  • Use a fluorescence spectrophotometer or a microplate reader with fluorescence capabilities.

  • Set the excitation and emission wavelengths for each dye as specified in the table above. For Acid Yellow 9, an initial excitation scan may be necessary to determine the optimal wavelength in the chosen buffer.

  • Optimize the instrument settings (e.g., gain, slit widths) using a mid-range concentration of a well-characterized dye like Fluorescein to avoid detector saturation.

• Data Acquisition:

  • Measure the fluorescence intensity of a blank sample (experimental buffer only).

  • Measure the fluorescence intensity of each concentration for all three dyes.

  • Record the data as Relative Fluorescence Units (RFU).

• Data Analysis:

  • Subtract the blank reading from all sample readings.

  • Plot the fluorescence intensity (RFU) versus concentration for each dye.

  • Perform a linear regression analysis for the linear portion of the curve to determine the slope, which represents the sensitivity of the fluorescence measurement for each dye under the specific experimental conditions.

Visualizing Experimental and Conceptual Frameworks

To further aid in the understanding of the experimental workflow and potential applications, the following diagrams are provided.

Experimental Workflow for Comparative Fluorescence Analysis.

Visualization of a Drug Uptake Pathway Using a Fluorescent Tracer.

Conclusion

For quantitative fluorescence intensity studies, Fluorescein and Rhodamine B are well-characterized fluorophores with extensive supporting data in the scientific literature. They offer high quantum yields and predictable spectral behaviors, making them reliable choices for a wide range of applications. Acid Yellow 9 monosodium salt, while readily available, lacks the comprehensive fluorescence characterization of the xanthene dyes. Therefore, for applications demanding high sensitivity and reproducibility, a direct experimental comparison of Acid Yellow 9 with established standards like Fluorescein and Rhodamine B is strongly recommended. The protocols provided in this guide offer a framework for conducting such a comparative analysis, enabling researchers to make an informed decision based on their specific experimental needs.

References

• 1. mdpi.com [mdpi.com]
• 2. Acid Yellow 9 monosodium salt | TargetMol [targetmol.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. An open and shut case? Chemistry to control xanthene dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fluorescein, Oregon Green and Rhodamine Green Dyes—Section 1.5 | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to the Experimental Use of Acid Yellow 9 Monosodium Salt

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Acid Yellow 9 monosodium salt with alternative fluorescent dyes, focusing on experimental reproducibility and performance. While Acid Yellow 9 is a well-documented azo dye, its primary applications in research are centered on biodegradation and environmental studies rather than fluorescence microscopy or direct use in drug development assays. This guide will objectively present its known characteristics and compare them with a standard fluorescent tracer, fluorescein (also known as Acid Yellow 73), to highlight their distinct experimental roles.

Performance Comparison: Acid Yellow 9 vs. Fluorescein

The following table summarizes the key characteristics of Acid Yellow 9 monosodium salt and fluorescein, providing a basis for selecting the appropriate dye for specific experimental needs. Data for Acid Yellow 9 is primarily derived from studies on its properties as an azo dye and its use in bioremediation, while data for fluorescein reflects its well-established role as a fluorescent tracer.

Property	Acid Yellow 9 Monosodium Salt	Fluorescein (Acid Yellow 73)	Key Considerations for Reproducibility
Primary Application	Model compound in azo dye biodegradation studies, environmental tracer.[1][2]	Fluorescent tracer in microscopy, cell migration assays, and medical diagnostics.[3]	The intended application dictates the relevant performance metrics. Reproducibility in biodegradation studies depends on consistent microbial cultures and environmental conditions. For fluorescence studies, photostability and quantum yield are critical.
Chemical Class	Azo Dye[4]	Xanthene Dye	Azo dyes are known for their strong color but are often fluorescent quenchers, whereas xanthene dyes are characterized by their bright fluorescence.[5]
Molecular Weight	379.34 g/mol [6]	376.27 g/mol	Similar molecular weights may be relevant in studies where molecular size is a factor, such as membrane permeability assays.
Appearance	Orange to red solid powder[7]	Orange-red to dark red solid	The visible color is a primary characteristic of azo dyes, while the fluorescence of xanthene dyes is their key feature.
Solubility	Soluble in DMSO (up to 20 mg/mL with heating) and water.[7][8]	Soluble in water and ethanol.	Consistent solvent preparation is crucial for reproducible experimental results. For Acid Yellow 9, sonication and warming may be required for complete dissolution in DMSO.[8]
Spectral Properties	UV-Vis absorption peaks are pH-dependent; in acidic solutions, a peak around 500 nm appears, while in basic solutions, the peak is around 390 nm.[9]	Maximum absorption around 490 nm and maximum emission between 515-520 nm.	The pH sensitivity of Acid Yellow 9's absorption spectrum is a key factor in spectrophotometric assays. Fluorescein's well-defined excitation and emission spectra are fundamental to its use in fluorescence-based techniques.
Fluorescence	Generally considered a fluorescence quencher.[5] Its conversion to a fluorescent compound requires chemical reduction.[5]	High fluorescence quantum yield.	The inherent difference in fluorescence is the most significant distinction. Acid Yellow 9 is not suitable for direct fluorescence imaging, while fluorescein is a classic fluorophore.
Photostability	As an azo dye, it is susceptible to photodegradation.	Subject to photobleaching with prolonged exposure, but generally more stable than many other traditional dyes.[10][11]	For time-lapse imaging or experiments with extended light exposure, the photostability of the chosen dye is a critical parameter for reproducible quantitative measurements.
Toxicity	Some azo dyes can release carcinogenic aromatic amines upon degradation.[10]	Generally low toxicity and has been used in medical diagnostics.[3]	The potential toxicity of azo dyes and their degradation byproducts is a significant consideration for in vivo studies and environmental applications.

Experimental Protocols

Biodegradation of Acid Yellow 9 Monosodium Salt by Pseudomonas fluorescens

This protocol details a common method for assessing the reproducibility of bacterial degradation of Acid Yellow 9, a key application for this dye in environmental and microbiological research.[1][12]

1. Preparation of Bacterial Culture and Media:

• Cultivate Pseudomonas fluorescens in a suitable nutrient broth at 30-37°C until a desired optical density is reached.

• Prepare a minimal essential medium containing Acid Yellow 9 monosodium salt as the sole source of carbon and nitrogen. The concentration of the dye typically ranges from 50 to 200 mg/L.

2. Inoculation and Incubation:

• Inoculate the minimal essential medium containing Acid Yellow 9 with the prepared P. fluorescens culture.

• Incubate the culture under appropriate conditions (e.g., 30-37°C) with shaking to ensure aeration.

3. Monitoring of Dye Degradation:

• At regular time intervals, withdraw aliquots of the culture medium.

• Centrifuge the aliquots to pellet the bacterial cells.

• Measure the absorbance of the supernatant using a UV-Vis spectrophotometer at the maximum absorption wavelength of Acid Yellow 9 (which is pH-dependent).[9]

• A decrease in absorbance over time indicates the degradation of the dye.

4. Data Analysis and Reproducibility:

• Calculate the percentage of dye degradation at each time point relative to a sterile control (medium with dye but no bacteria).

• To ensure reproducibility, perform the experiment in triplicate and include appropriate controls, such as a bacterial culture in a medium without the dye and a sterile medium with the dye.

Visualizing Experimental Workflows and Pathways

Bacterial Degradation of Azo Dyes Workflow

The following diagram illustrates the typical workflow for a bacterial degradation experiment with an azo dye like Acid Yellow 9.

Caption: Experimental workflow for assessing the biodegradation of Acid Yellow 9.

General Signaling Pathway of Azo Dye Bioremediation

This diagram illustrates the conceptual pathway of how bacteria metabolize azo dyes, leading to their decolorization.

Caption: General mechanism of azo dye degradation by bacterial azoreductase.

References

• 1. US20120064633A1 - Fluorescence quenching azo dyes, their methods of preparation and use - Google Patents [patents.google.com]
• 2. C.I. Acid Yellow 9 [chembk.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The conversion of azo-quenchers to fluorophores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Acid Yellow 9 monosodium salt | CymitQuimica [cymitquimica.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Acid Yellow 9 monosodium salt | TargetMol [targetmol.com]

Unveiling Acid Yellow 9 Monosodium Salt: A Comparative Review for Researchers

For researchers, scientists, and professionals in drug development, the selection of appropriate chemical tools is paramount. Acid Yellow 9 monosodium salt, an azo dye, has found utility in various scientific applications, primarily in studies of microbial degradation and environmental toxicology. This guide provides a comprehensive literature review of studies utilizing Acid Yellow 9 monosodium salt, objectively comparing its performance with other alternatives and presenting supporting experimental data.

Acid Yellow 9 Monosodium Salt: Properties and Primary Applications

Acid Yellow 9 monosodium salt is an azo dye characterized by the presence of an -N=N- double bond.[1] Its primary documented scientific application is in the field of microbiology, where it serves as a sole source of carbon, nitrogen, and energy for certain bacteria, notably Pseudomonas fluorescens.[2][3] This characteristic makes it a useful model compound for studying the biodegradation of azo dyes, a significant class of industrial pollutants.[4][5] Studies have also employed Acid Yellow 9 in environmental toxicity testing to assess the metabolic activity and growth of microorganisms in its presence.[3]

Beyond biodegradation studies, Acid Yellow 9, as a typical azo dye, exhibits pH-dependent color changes, transitioning from yellow to orange and red with decreasing pH.[6] This property has been explored in the context of creating multilayer films with polyelectrolytes, where its color can shift dramatically to blue in an acidic environment.[6][7]

Performance in Biodegradation Studies: A Comparative Look

While direct comparative studies between Acid Yellow 9 and other dyes under identical conditions are scarce in the reviewed literature, a comparison can be drawn from individual studies on various azo dyes and bacterial strains.

The biodegradability of azo dyes is influenced by their molecular structure.[8] Simpler structures, such as those with fewer aromatic rings and azo bonds, tend to be degraded more readily.[8] For instance, studies have shown that monoazo dyes like Acid Orange 7 are decolorized more rapidly than diazo or triazo dyes.[9] Similarly, methyl red and methyl orange, which have simpler structures, were found to be decolorized faster than the more complex tartrazine and orange G.[8]

Pseudomonas fluorescens has been identified as a key organism in the degradation of Acid Yellow 9.[2][3] In broader studies of azo dye degradation, Pseudomonas species have demonstrated high efficacy. For example, Pseudomonas fluorescens achieved 70% decolorization of an "azo-red dye" at a concentration of 100 ppm within 96 hours.[10] In another study, the same bacterial species decolorized a silk dyeing effluent containing an azo dye by 91% at a 25% effluent concentration over five days.[11][12]

Table 1: Comparative Decolorization Efficiency of Various Azo Dyes by Bacteria

Dye Name/Type	Bacterial Strain(s)	Concentration	Decolorization %	Time	Reference
Azo-Red Dye	Pseudomonas fluorescens	100 ppm	70%	96 hours	[10]
Azo-Blue Dye	Pseudomonas fluorescens	100 ppm	65%	96 hours	[10]
Azo Dye Effluent	Pseudomonas fluorescens	25%	91%	5 days	[11][12]
Methyl Red	Mixed bacterial culture	100 mg/L	99%	8 days	[8]
Methyl Orange	Mixed bacterial culture	100 mg/L	>78%	24 hours	[8]
Orange G	Mixed bacterial culture	100 mg/L	87%	8 days	[8]
Acid Orange 7 (monoazo)	Anaerobic mixed culture	50 mg/L	98%	Not specified	[9]
Reactive Black 5 (diazo)	Anaerobic mixed culture	50 mg/L	82%	Not specified	[9]
Direct Blue 71 (triazo)	Anaerobic mixed culture	50 mg/L	72%	Not specified	[9]

Alternatives in Other Applications

Beyond its use in biodegradation research, the broader applications of Acid Yellow 9 as a dye can be compared with other classes of colorants. In the textile industry, the choice of dye is dictated by the fiber type, desired color fastness, and cost.[13][14]

Table 2: Comparison of Different Dye Classes for Textile Applications

Dye Class	Suitable Fibers	Key Advantages	Key Disadvantages
Acid Dyes	Protein fibers (wool, silk), nylon	Wide and vibrant color range	Not suitable for cellulosic or synthetic fibers; may require acidic conditions
Reactive Dyes	Cellulosic fibers (cotton, linen), silk, wool	Excellent color fastness to washing and light	More complex and costly application process
Disperse Dyes	Synthetic fibers (polyester, acetate)	Good color fastness on synthetics	Not suitable for natural fibers; requires high-temperature application
Vat Dyes	Natural fibers (cotton, wool)	Excellent overall color fastness	Complex, time-consuming process; limited color range
Natural Dyes	Primarily natural fibers	Renewable and biodegradable	Lower color fastness; potential for color variation

For researchers investigating bacterial viability and metabolic activity, fluorescent stains offer a more direct and quantifiable alternative to monitoring the degradation of a colored compound. Dyes such as SYTO 9 and propidium iodide are commonly used in combination to differentiate live and dead bacteria based on membrane integrity.[15][16] Other fluorescent dyes can indicate metabolic activity or membrane potential.[15][16]

Experimental Protocols

Bacterial Degradation of Acid Yellow 9 Monosodium Salt

This protocol is a generalized procedure based on literature for studying the biodegradation of Acid Yellow 9 by Pseudomonas fluorescens.[3]

• Bacterial Culture Preparation: Cultivate Pseudomonas fluorescens in a suitable nutrient-rich medium until a desired cell density is reached.

• Preparation of Degradation Medium: Prepare a mineral salt medium where Acid Yellow 9 monosodium salt is the sole source of carbon and nitrogen. The concentration of the dye can range from 50-200 mg/L.

• Inoculation and Incubation: Inoculate the degradation medium with the cultured Pseudomonas fluorescens. Incubate the culture at an optimal growth temperature, typically between 30-37°C, under appropriate aeration conditions.

• Monitoring Degradation: At regular intervals, withdraw samples from the culture. Centrifuge the samples to pellet the bacteria and collect the supernatant.

• Quantification of Degradation: Measure the absorbance of the supernatant at the maximum wavelength of Acid Yellow 9 using a UV-visible spectrophotometer to determine the decrease in dye concentration over time. Further analysis of degradation byproducts can be performed using techniques like HPLC.[11][12]

Assessment of Textile Dye Performance (General)

The following are generalized protocols for evaluating the performance of textile dyes, which can be applied to Acid Yellow 9 in its capacity as a textile dye.[17]

• Wash Fastness: A dyed textile specimen is agitated in a soap solution in a washing machine under specified conditions of temperature and time. The change in color of the specimen and the staining of an adjacent multifiber fabric are assessed using a standardized grey scale.

• Light Fastness: A dyed textile specimen is exposed to an artificial light source, typically a xenon arc lamp, that simulates natural daylight. The fading of the color is assessed by comparing it to a set of blue wool standards with known lightfastness.

Visualizing Methodologies and Concepts

To further clarify the processes and relationships discussed, the following diagrams have been generated.

A generalized workflow for the bacterial degradation of Acid Yellow 9.

A simplified decision-making process for textile dye selection.

References

• 1. scribd.com [scribd.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Acid Yellow 9 monosodium salt | TargetMol [targetmol.com]
• 4. neptjournal.com [neptjournal.com]
• 5. An overview of azo dyes environmental impacts | GSC Advanced Research and Reviews [gsconlinepress.com]
• 6. mdpi.com [mdpi.com]
• 7. Acid Yellow 9 Azo Dye Gets the Blues: An Optical Spectroscopy and DFT Study of Unusual Photochemistry in Multilayer Films with PAH and Chitosan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Decolourization of Azo-Dyes by Bacterial Consortium – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 11. researchgate.net [researchgate.net]
• 12. ijlpr.com [ijlpr.com]
• 13. Textile Dyeing in the Fashion Industry: A Comprehensive Guide to Dye Types, Pros, and Cons – Selai Sourcing Inc. [selaisourcing.com]
• 14. textilelearner.net [textilelearner.net]
• 15. tandfonline.com [tandfonline.com]
• 16. Bacterial Viability and Vitality Assays for Flow Cytometry | Thermo Fisher Scientific - SG [thermofisher.com]
• 17. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Navigating the Disposal of Acid Yellow 9 Monosodium Salt: A Guide for Laboratory Professionals

Essential protocols for the safe handling and disposal of Acid Yellow 9 monosodium salt are critical for ensuring laboratory safety and environmental compliance. This guide provides detailed, step-by-step procedures for researchers, scientists, and drug development professionals to manage this azo dye waste effectively. Adherence to these guidelines will help mitigate risks and ensure that disposal methods align with safety regulations.

Acid Yellow 9 monosodium salt, an azo dye, is categorized as a skin and eye irritant.[1][2] While specific disposal protocols for this compound are not extensively detailed, general principles for handling hazardous chemical waste, particularly azo dyes and acidic solutions, provide a clear framework for its proper management. Azo dyes, as a class, are noted for their potential toxicity and, in some cases, carcinogenic properties, underscoring the need for careful handling and disposal.[3][4]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to wear appropriate personal protective equipment (PPE). This includes, but is not limited to, chemical-resistant gloves, safety goggles with side shields, and a lab coat.[2] All handling of Acid Yellow 9 monosodium salt, especially in its powdered form, should be conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[2][5]

In the event of a spill, the following steps should be taken:

• Minor Spills: For small spills of the solid material, carefully sweep or vacuum the powder, avoiding dust generation, and place it in a sealed, labeled container for disposal.[5] If the spill is a dilute solution, absorb it with an inert material and place it in a suitable container.

• Major Spills: In the case of a larger spill, evacuate the area and alert emergency responders.[5]

Step-by-Step Disposal Procedures

The appropriate disposal method for Acid Yellow 9 monosodium salt depends on its form (solid or aqueous solution) and concentration.

1. Solid Waste Disposal:

• Unused or Contaminated Solid Dye: Unwanted or expired solid Acid Yellow 9 monosodium salt should be treated as hazardous waste. It should be collected in a clearly labeled, sealed container. Do not mix with other waste streams unless compatibility is confirmed.

• Contaminated Materials: Items such as weighing paper, gloves, and paper towels that are contaminated with the solid dye should also be collected in a designated hazardous waste container for incineration.

2. Aqueous Waste Solution Disposal:

Aqueous solutions of Acid Yellow 9 monosodium salt require careful consideration of local regulations and the concentration of the dye.

• Concentrated Solutions: All concentrated solutions of Acid Yellow 9 monosodium salt must be collected for hazardous waste disposal. Place the solution in a compatible, leak-proof container that is clearly labeled as "Hazardous Waste: Acid Yellow 9 Monosodium Salt Solution."

• Dilute Solutions: Some institutions may permit the drain disposal of very dilute, neutralized aqueous solutions of certain chemicals. However, given the concerns about the ecotoxicity of azo dyes, this is generally not recommended without specific institutional approval.[6] If permitted by your institution's Environmental Health & Safety (EHS) office, the following neutralization and disposal procedure should be followed:

  • Dilution: Ensure the solution is sufficiently dilute (typically less than 10% concentration).[6]

  • Neutralization: Check the pH of the solution. If it is acidic, slowly add a dilute basic solution (e.g., sodium bicarbonate) with stirring until the pH is between 6.0 and 8.0. If it is basic, neutralize with a dilute acid.

  • Disposal: With a continuous, copious flow of water, slowly pour the neutralized, dilute solution down the drain.[6]

Important Note: Never dispose of solutions containing heavy metals or other hazardous materials down the drain.[6] The first rinse of any container that held a concentrated solution of Acid Yellow 9 monosodium salt should be collected as hazardous waste.[6]

Quantitative Data Summary

For a quick reference, the following table summarizes key quantitative data related to the handling and disposal of Acid Yellow 9 monosodium salt.

Parameter	Value/Instruction	Source
Personal Protective Equipment	Chemical-resistant gloves, safety goggles, lab coat	[2]
Spill Containment	Use dry clean-up for solids, absorbent for liquids	[5]
Dilute Solution for Drain Disposal	<10% (v/v) concentration, pH 6.0-8.0 (if permitted)	[6]
Waste Container Labeling	"Hazardous Waste" with chemical name and associated hazards	[7]
Empty Container Disposal	First rinse of concentrated containers must be collected as hazardous waste	[6]

Experimental Protocols

While this document focuses on disposal, it is important to note that research is ongoing into methods for the degradation of azo dyes in wastewater, including adsorption and biological treatments.[3][8][9] These methods are not typically feasible for in-lab disposal but are relevant to larger-scale waste treatment.

Disposal Workflow for Acid Yellow 9 Monosodium Salt

The following diagram illustrates the decision-making process for the proper disposal of Acid Yellow 9 monosodium salt waste in a laboratory setting.

Caption: Disposal decision workflow for Acid Yellow 9 monosodium salt.

References

• 1. Acid Yellow 9 monosodium salt | CymitQuimica [cymitquimica.com]
• 2. echemi.com [echemi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Azo Dye Degradation → Area → Sustainability [pollution.sustainability-directory.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. azocleantech.com [azocleantech.com]
• 9. ricerca.uniba.it [ricerca.uniba.it]

Essential Safety and Logistical Information for Handling Acid Yellow 9 Monosodium Salt

For laboratory professionals, including researchers, scientists, and drug development experts, the safe handling of chemicals is paramount. This guide provides immediate and essential procedural information for the use of Acid Yellow 9 monosodium salt, an azo dye. Adherence to these protocols is critical for ensuring personal safety and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)

When handling Acid Yellow 9 monosodium salt, a comprehensive PPE strategy is crucial to minimize exposure, particularly to the powdered form which can be easily inhaled or come into contact with skin and eyes.

Recommended Personal Protective Equipment:

• Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[1][2] A face shield may also be necessary in situations with a high potential for splashing.[3][4][5]

• Hand Protection: Use chemically resistant gloves that have been inspected prior to use.[2] Suitable materials include nitrile rubber (0.4 mm), chloroprene rubber (0.5 mm), and butyl rubber (0.7 mm).[1] It is important to note that breakthrough times can vary by glove manufacturer, thickness, and the specific conditions of use.

• Body Protection: A lab coat or apron is essential to protect clothing and prevent skin exposure.[4][6] For activities with a higher risk of splashes or significant exposure, a chemical-protection suit may be required.[1]

• Respiratory Protection: If working with the powdered form or if exposure limits are likely to be exceeded, a full-face respirator with an appropriate combination filter (e.g., EN 14387 Type ABEK) should be used.[1][2]

Quantitative Safety Data

The following table summarizes key safety and handling information for Acid Yellow 9 monosodium salt. This data is compiled from various safety data sheets and should be used in conjunction with the specific SDS provided by the supplier.

Parameter	Value/Recommendation	Source
Hazard Statements	H315: Causes skin irritation. H319: Causes serious eye irritation.	[7]
Precautionary Statements	P264: Wash thoroughly after handling. P280: Wear protective gloves/protective clothing/eye protection/face protection.	[1][2][7]
Recommended Glove Materials	Nitrile rubber, chloroprene rubber, butyl rubber.	[1]
Recommended Glove Thickness	Nitrile rubber (0.4 mm), chloroprene rubber (0.5 mm), butyl rubber (0.7 mm).	[1]
Storage Temperature (Powder)	-20°C for up to 3 years. Keep away from direct sunlight.	[7][8]
Storage Temperature (In Solvent)	-80°C for up to 1 year.	[7][8]

Experimental Protocols

Standard Handling Procedure

• Preparation: Before handling, ensure that the work area is clean and uncluttered.[9] Confirm that emergency equipment, such as an eyewash station and safety shower, is accessible and operational.[9][10]

• Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the section above. This includes, at a minimum, safety goggles, a lab coat, and chemically resistant gloves.[9]

• Weighing and Dispensing: Handle the solid form of Acid Yellow 9 monosodium salt in a well-ventilated area or a chemical fume hood to avoid dust formation.[2][10] Use non-sparking tools.[2]

• Solution Preparation: When preparing solutions, slowly add the solid to the solvent to prevent splashing. If dissolving in an acid, always add the acid to the water, never the other way around.[9]

• Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and water.[2] Clean the work area and any equipment used.

Spill and Disposal Procedures

Spill Cleanup:

• Evacuate: Evacuate non-essential personnel from the spill area.[2]

• Ventilate: Ensure adequate ventilation.

• Containment: For small spills, use an absorbent material like sand or vermiculite to contain the substance.[11]

• Cleanup: Carefully scoop the absorbed material into a labeled, sealable container for disposal.[11]

• Decontamination: Clean the spill area with a suitable detergent and water.[11]

Disposal:

• Waste Collection: All waste materials, including contaminated PPE and spill cleanup supplies, should be collected in a designated and properly labeled hazardous waste container.[11]

• Disposal Method: Dispose of the chemical waste through a licensed hazardous waste disposal company, following all local, state, and federal regulations.[11][12] Contaminated packaging should be emptied as much as possible and disposed of in the same manner as the substance itself.[11]

Visual Workflow for Safe Chemical Handling

The following diagram illustrates the standard workflow for handling Acid Yellow 9 monosodium salt in a laboratory setting, from initial preparation to final disposal.

Caption: Workflow for Safe Handling of Acid Yellow 9 Monosodium Salt.

References

• 1. download.basf.com [download.basf.com]
• 2. echemi.com [echemi.com]
• 3. epa.gov [epa.gov]
• 4. na.bhs1.com [na.bhs1.com]
• 5. americanchemistry.com [americanchemistry.com]
• 6. benchchem.com [benchchem.com]
• 7. Acid Yellow 9 monosodium salt | CymitQuimica [cymitquimica.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Lab Safety Rules and Guidelines | Lab Manager [labmanager.com]
• 10. chemistry.osu.edu [chemistry.osu.edu]
• 11. download.basf.com [download.basf.com]
• 12. policies.dartmouth.edu [policies.dartmouth.edu]